Cholest-5-en-3-yl octadecanoate

• CAS: 1184-05-0

Core Science & Biosynthesis

A Technical Guide to the Role of Cholest-5-en-3-yl Octadecanoate in Macrophage Foam Cell Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

The transformation of macrophages into lipid-laden foam cells is a central and defining event in the initiation and progression of atherosclerosis. This process is driven by the dysregulation of cholesterol metabolism, leading to the massive accumulation of cholesteryl esters within the cell. This guide focuses on the pivotal role of a specific cholesteryl ester, cholest-5-en-3-yl octadecanoate (commonly known as cholesteryl stearate), in this pathogenic transformation. We will dissect the biochemical pathways governing its formation, storage, and hydrolysis, and provide detailed experimental protocols to investigate these mechanisms. By understanding the molecular intricacies of cholesteryl stearate metabolism, researchers and drug developers can better identify and validate novel therapeutic targets to combat atherosclerotic cardiovascular disease.

Introduction: The Macrophage at the Heart of Atherosclerosis

Atherosclerosis, a chronic inflammatory disease of the arterial wall, is the primary underlying cause of heart attacks and strokes.[1] A key initiating event is the accumulation of modified low-density lipoproteins (LDLs) in the subendothelial space of arteries. This triggers the recruitment of monocytes, which differentiate into macrophages. These macrophages attempt to clear the modified lipoproteins through unregulated uptake via scavenger receptors like CD36 and SR-A.[1][2]

Unlike the tightly regulated LDL receptor pathway, scavenger receptor-mediated uptake is not subject to feedback inhibition by intracellular cholesterol levels.[1] This leads to a relentless influx of lipids, overwhelming the macrophage's capacity for cholesterol efflux. The excess cholesterol, which is toxic in its free form, is esterified into cholesteryl esters (CE) and stored in cytoplasmic lipid droplets.[3][4] It is this massive accumulation of CE-filled lipid droplets that gives the macrophage its characteristic "foamy" appearance, marking its transformation into a foam cell, the hallmark of early atherosclerotic lesions.[3][5]

Cholesteryl Stearate: The Primary Storage Form of Cholesterol

Cholest-5-en-3-yl octadecanoate, or cholesteryl stearate, is an ester formed from cholesterol and stearic acid, an 18-carbon saturated fatty acid.[6] Due to its extreme hydrophobicity, it is the primary molecule for the intracellular storage of excess cholesterol. This conversion from toxic free cholesterol to inert cholesteryl stearate is a critical protective mechanism, but its over-accumulation drives foam cell pathology.[7][8]

Lipid Species	Typical Macrophage	Foam Cell	Key Role
Free Cholesterol	~5-10% of total cholesterol	~15-25% of total cholesterol	Membrane structure, signaling
Cholesteryl Esters (Total)	~1-5% of total cholesterol	~75-85% of total cholesterol	Inert cholesterol storage
Cholesteryl Oleate	Major CE species	Major CE species	Storage (from monounsaturated FA)
Cholesteryl Stearate	Minor CE species	Significantly increased	Storage (from saturated FA)
Triglycerides	Variable	Increased	Energy storage
Phospholipids	Major lipid class	Relatively stable	Membrane bilayers

Table 1: Comparative Lipid Composition of Macrophages and Foam Cells. This table illustrates the dramatic shift in lipid composition as macrophages transform into foam cells, with a massive increase in the proportion of cholesteryl esters.

The Cholesteryl Ester Cycle: A Dysregulated Equilibrium

The amount of cholesteryl stearate in a macrophage is dictated by a dynamic process known as the cholesteryl ester cycle, which involves the continuous esterification of free cholesterol and the hydrolysis of stored cholesteryl esters.[1][3][9] In foam cells, this cycle is severely imbalanced, favoring esterification and storage over hydrolysis and efflux.[2]

Esterification: The Role of ACAT1

When modified LDL is internalized, it is delivered to lysosomes where cholesteryl esters are hydrolyzed into free cholesterol (FC).[2][10] This FC is transported to the endoplasmic reticulum (ER), where the enzyme Acyl-CoA:cholesterol acyltransferase 1 (ACAT1) catalyzes its re-esterification, primarily forming cholesteryl oleate and cholesteryl stearate.[3][4][10] ACAT1 is the major isoform in macrophages and its activity is upregulated in response to cholesterol loading.[4][7] This esterification process is a protective mechanism to prevent the toxicity associated with excess free cholesterol.[8] The newly synthesized cholesteryl esters are then packaged into cytoplasmic lipid droplets.[3]

Hydrolysis: The Role of Neutral Cholesteryl Ester Hydrolase (nCEH)

For cholesterol to be removed from the cell (a process called efflux), it must be in its free, unesterified form.[1][11] The hydrolysis of stored cholesteryl esters back into free cholesterol and fatty acids is the obligatory and rate-limiting step for cholesterol efflux.[1][11] This reaction is catalyzed by neutral cholesteryl ester hydrolases (nCEHs) at the surface of lipid droplets.[3][12] Several enzymes have been proposed to have nCEH activity in macrophages, but recent evidence points to Neutral Cholesterol Ester Hydrolase 1 (NCEH1) as a key player in human macrophages.[13][14] In atherosclerotic conditions, nCEH activity is often reduced, further tipping the balance towards CE accumulation.[2]

Diagram 1: The Dysregulated Cholesteryl Ester Cycle in Foam Cells. This diagram illustrates the pathway from modified LDL uptake to the imbalanced cycle of esterification by ACAT1 and hydrolysis by nCEH, leading to cholesteryl stearate accumulation.

Experimental Methodologies

Investigating the role of cholesteryl stearate in foam cell formation requires robust in vitro models and precise analytical techniques.

Protocol: In Vitro Macrophage Foam Cell Formation

This protocol details the generation of foam cells from the human monocytic cell line THP-1, a widely accepted model.

Rationale: THP-1 cells are a reliable and reproducible model for studying macrophage biology. Differentiation with PMA mimics the maturation of monocytes into macrophages, and subsequent loading with oxidized LDL (oxLDL) effectively induces the foam cell phenotype.[15][16]

Step-by-Step Methodology:

• Cell Culture: Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Differentiation: Seed THP-1 cells into multi-well plates at a density of 1.5 x 10⁵ cells/well. Induce differentiation into macrophages by adding Phorbol 12-myristate 13-acetate (PMA) to a final concentration of 100 ng/mL.[16] Incubate for 48-72 hours. Differentiated macrophages will become adherent.

• Preparation of oxLDL: Prepare oxLDL by incubating native LDL (2 mg/mL) with 5 µM copper sulfate (CuSO₄) in PBS for 24 hours at 37°C.[15][17] The oxidation process is critical for recognition by scavenger receptors. Terminate the reaction by adding EDTA and dialyze extensively against PBS.

• Foam Cell Induction: After differentiation, remove the PMA-containing medium and wash the adherent macrophages gently with PBS. Add fresh, serum-free medium containing oxLDL at a concentration of 50-100 µg/mL.[15][17][18] Incubate for 24-48 hours.

• Controls (Critical for Trustworthiness):

  • Macrophage Control: Differentiated macrophages incubated with vehicle (PBS) instead of oxLDL.

  • Native LDL Control: Differentiated macrophages incubated with native LDL at the same concentration as oxLDL to confirm that lipid loading is specific to the modified form.[18]

Protocol: Visualization and Quantification with Oil Red O Staining

Oil Red O (ORO) is a lysochrome diazo dye that stains neutral lipids, making it ideal for visualizing and quantifying the lipid droplets in foam cells.[5][17]

Rationale: ORO staining provides a rapid, cost-effective, and visually compelling method to confirm foam cell formation. The dye can be extracted from the stained cells and quantified spectrophotometrically for a quantitative assessment of lipid accumulation.[17]

Step-by-Step Methodology:

• Preparation of ORO Solution:

  • Stock Solution: Dissolve 0.5 g of Oil Red O powder in 100 mL of 100% isopropanol. Heat gently (50-60°C) to dissolve. This solution is stable for months.[17]

  • Working Solution: Immediately before use, dilute 6 mL of ORO stock solution with 4 mL of distilled water. Let it sit for 20 minutes and then filter through a 0.22 µm filter to remove precipitates.[17][19]

• Staining Procedure:

  • After foam cell induction, remove the medium and gently wash cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

  • Wash twice with PBS.

  • Rinse the cells briefly with 60% isopropanol to facilitate dye penetration.[17]

  • Remove the isopropanol and add the filtered ORO working solution, ensuring the entire cell monolayer is covered. Incubate for 20-30 minutes at room temperature.

  • Remove the ORO solution and wash the cells 3-4 times with distilled water to remove excess stain.

• Visualization: Visualize the cells using a light microscope. Lipid droplets will appear as bright red-orange circular inclusions within the cytoplasm.

• Quantification (Optional):

  • After the final water wash, add 100% isopropanol to each well and incubate for 10 minutes with gentle shaking to elute the dye.

  • Transfer the isopropanol/dye mixture to a 96-well plate.

  • Read the absorbance at 510 nm using a spectrophotometer. The absorbance is directly proportional to the amount of lipid accumulation.

Diagram 2: Experimental Workflow for In Vitro Foam Cell Analysis. This flowchart outlines the key steps from cell culture and differentiation to lipid loading, staining, and final analysis.

Therapeutic Strategies Targeting Cholesteryl Stearate Metabolism

The central role of cholesteryl stearate accumulation in foam cell formation makes its metabolic pathway an attractive target for therapeutic intervention.[20]

• ACAT Inhibition: Pharmacological inhibition of ACAT1 is a direct strategy to prevent the esterification of cholesterol and its storage in lipid droplets.[7][10][20] The goal is to limit foam cell formation and promote the efflux of free cholesterol. However, clinical trials with ACAT inhibitors have yielded mixed results, partly due to the concern that blocking esterification could lead to the toxic accumulation of free cholesterol.[21][22]

• nCEH Activation: A more recent and potentially safer strategy is to enhance the hydrolysis of stored cholesteryl esters by activating nCEH.[23] By promoting the breakdown of cholesteryl stearate, this approach would increase the pool of free cholesterol available for efflux to HDL acceptors, thereby stimulating reverse cholesterol transport.[1][11] Animal studies have shown that macrophage-specific overexpression of CEH significantly reduces atherosclerosis.[23]

Conclusion and Future Directions

Cholest-5-en-3-yl octadecanoate is not merely a passive storage molecule but a central player in the pathogenesis of the macrophage foam cell. Its accumulation, governed by the imbalanced cholesteryl ester cycle, is a direct consequence of the pro-atherogenic environment within the arterial wall. The experimental frameworks provided here offer a robust platform for researchers to dissect the molecular players—ACAT1 and nCEH—that control its fate. Future research should focus on developing isoform-specific modulators of these enzymes and further elucidating the downstream signaling events triggered by the physical presence of cholesteryl stearate-laden lipid droplets. A deeper understanding of these processes will be paramount for the development of next-generation therapies aimed at resolving, rather than just preventing, atherosclerotic plaque formation.

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• Castro, C. R. S., et al. (2022). Profile of IL-6 and TNF in Foam Cell Formation: An Improved Method Using Fluorescein Isothiocyanate (FITC) Probe. SciELO. [Link]

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• Koopman, R., et al. (2001). Optimisation of oil red O staining permits combination with immunofluorescence and automated quantification of lipids. Maastricht University. [Link]

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• Thomas, A. B., et al. (2017). a) Cholest-5-en-3-ol (3β)-, 9-octadecenoate (compound 2, predicted). b)... ResearchGate. [Link]

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Thermotropic Phase Behavior of Cholest-5-en-3-yl Octadecanoate: A Technical Guide for Lipid-Based Drug Delivery and Biophysical Research

Executive Summary

Cholest-5-en-3-yl octadecanoate, universally referred to as cholesteryl stearate, is a saturated cholesteryl ester characterized by its complex thermotropic liquid crystalline behavior. For drug development professionals engineering lipid nanoparticles (LNPs) and biophysicists studying pathological lipid accumulations (such as atherosclerosis or meibomian gland dysfunction), mastering the phase transition properties of this lipid is non-negotiable.

This technical whitepaper provides an authoritative, in-depth mechanistic analysis of the phase transitions of cholesteryl stearate. By detailing the causality behind its monotropic liquid crystal states and establishing a self-validating experimental workflow, this guide equips researchers with the exact parameters needed to control and characterize lipid phase behavior in advanced therapeutic applications.

Mechanistic Principles of Phase Transitions

Cholesteryl stearate exhibits monotropic liquid crystalline behavior. This means its mesophases (liquid crystal states) are thermodynamically metastable and are exclusively observable upon cooling from an isotropic melt, rather than during the heating phase [5].

The Causality of Phase Formation

The structural transitions of cholesteryl stearate are dictated by a delicate thermodynamic balance between the rigid, chiral steroid ring and the highly flexible, saturated C18 aliphatic chain:

• Crystalline to Isotropic (Heating): Upon heating, the thermal energy rapidly overcomes the crystal lattice energy. Because the saturated stearoyl chain packs tightly, the activation energy required to break the solid lattice is high. Once breached, the solid melts directly into a disordered isotropic liquid, bypassing any mesophases.

• Isotropic to Cholesteric (Cooling): As the isotropic liquid cools, kinetic energy decreases. The anisotropic molecular motions of the rigid steroid rings begin to dominate, establishing orientational order. The inherent chirality of the cholesterol backbone induces a macroscopic helical twist, forming the cholesteric (chiral nematic) phase [5].

• Cholesteric to Smectic (Cooling): With further cooling, van der Waals interactions between the long, saturated C18 acyl chains overcome thermal agitation. Chain-chain interactions force the molecules into highly ordered, 1D translational layers, characteristic of the smectic phase [5].

Thermotropic monotropic phase transitions of cholest-5-en-3-yl octadecanoate.

Quantitative Phase Transition Data

The exact transition temperatures of cholesteryl stearate are highly dependent on purity and thermal history. The table below consolidates the standard transition temperatures validated by [1] and the 1 [3].

Phase Transition Event	Thermal Direction	Temperature (°C)	Mechanistic Driver
Crystalline → Isotropic Liquid	Heating	83.0	Disruption of crystal lattice; complete loss of translational and orientational order.
Isotropic Liquid → Cholesteric	Cooling	79.5	Steroid ring-ring interactions establish orientational order and chiral twist.
Cholesteric → Smectic	Cooling	75.5	Acyl chain-chain van der Waals interactions establish 1D translational (layered) order.
Smectic → Crystalline	Cooling	Variable	Nucleation and growth of the triclinic crystal lattice from a supercooled state.

Experimental Workflows: Thermal and Optical Validation

To accurately capture the monotropic transitions of cholesteryl stearate, researchers must employ a self-validating system combining Differential Scanning Calorimetry (DSC) and Polarized Light Microscopy (PLM) [4]. DSC quantifies the thermodynamic enthalpy changes, while PLM provides orthogonal validation by visually confirming the structural birefringence of the mesophases.

Step-by-Step Protocol: Orthogonal DSC & PLM Co-Analysis

Step 1: Sample Preparation & Hermetic Sealing

• Action: Weigh 2–5 mg of high-purity (>99%) cholest-5-en-3-yl octadecanoate into an aluminum DSC pan and hermetically seal it. Prepare a parallel sample on a glass slide with a coverslip for PLM.

• Causality: Hermetic sealing prevents oxidative degradation of the double bond at the C5 position of the cholesterol ring at elevated temperatures, ensuring the phase transitions are not artificially depressed by impurities.

Step 2: Thermal History Erasure (First Heating)

• Action: Heat the sample at a rapid rate of 10 °C/min from 25 °C to 100 °C.

• Causality: Because cholesteryl esters exhibit polymorphism in their solid state, a rapid first heating cycle melts the crystal directly to the isotropic phase (~83 °C), thoroughly erasing any prior crystalline history and ensuring a uniform thermodynamic baseline.

Step 3: Isothermal Equilibration

• Action: Hold the temperature isothermally at 100 °C for 3 minutes.

• Causality: This allows the kinetic energy to evenly distribute across the bulk lipid, eliminating localized temperature gradients that could cause premature, localized nucleation during cooling.

Step 4: Controlled Cooling (Mesophase Induction)

• Action: Cool the sample at a precise, slow rate of 1–2 °C/min down to 20 °C.

• Causality: A slow cooling rate is critical. It prevents rapid supercooling, providing the large, bulky cholesteryl ester molecules the kinetic time required to physically align into the cholesteric (~79.5 °C) and smectic (~75.5 °C) planes before freezing into a solid crystal [4].

Step 5: Optical Correlation (PLM)

• Action: Concurrently observe the glass slide sample under crossed polarizers at the same cooling rate.

• Causality: The isotropic phase will appear entirely dark (no birefringence). At 79.5 °C, the emergence of focal conic or planar textures confirms the cholesteric phase. At 75.5 °C, a distinct transition to focal conic fan-shaped textures visually validates the smectic phase.

Self-validating DSC and PLM experimental workflow for liquid crystal analysis.

Applications in Drug Development and Biophysics

Understanding the 83 °C melting point and the subsequent mesophase transitions of cholesteryl stearate is vital for two primary fields:

• Lipid Nanoparticles (LNPs) and Cholestosomes: Cholesteryl esters are utilized to form the neutral lipid core of advanced delivery vehicles. Because cholesteryl stearate solidifies well above physiological temperature (37 °C), its inclusion ensures that the lipid core remains highly crystalline in the bloodstream. This rigid core protects encapsulated payloads (such as peptides or mRNA) from premature release and enzymatic degradation.

• Ocular Pharmacology: Cholesteryl stearate is a minor but structurally significant component of human meibum (tear film lipids). Pure cholesteryl stearate solidifies at ~83 °C, which is far above the ocular surface temperature of 35 °C [2]. In drug formulation, understanding how to depress this transition temperature by mixing it with unsaturated waxes is key to developing biomimetic artificial tears that remain fluidic and stabilize the lipid layer of the eye.

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The Molecular Biogenesis of Cholest-5-en-3-yl Octadecanoate in Lipid Droplets: A Technical Whitepaper

Introduction & Biochemical Context

Cholest-5-en-3-yl octadecanoate, commonly known as cholesteryl stearate (CE 18:0), is a highly hydrophobic sterol ester[1]. In mammalian cells, the esterification of free cholesterol with long-chain fatty acids like stearic acid serves as a critical buffer against lipotoxicity[2]. By converting amphipathic free cholesterol into an inert cholesteryl ester, cells prevent the disruption of endoplasmic reticulum (ER) membrane fluidity and facilitate the storage of these lipids within the hydrophobic core of lipid droplets (LDs)[3]. Understanding the biosynthesis of this specific lipid species is paramount for researchers targeting metabolic disorders, viral infections, and oncology.

The Catalytic Machinery: SOAT1 and SOAT2

The biosynthesis of cholest-5-en-3-yl octadecanoate is exclusively driven by the membrane-bound O-acyltransferase (MBOAT) family, specifically Sterol O-acyltransferase 1 (SOAT1/ACAT1) and Sterol O-acyltransferase 2 (SOAT2/ACAT2)[4][5].

Causality of Enzyme Localization: Both SOAT1 and SOAT2 are integral ER membrane proteins. Their localization is not accidental; they reside precisely at the site of de novo cholesterol synthesis and fatty acid activation. SOAT1 is ubiquitously expressed and primarily directs synthesized cholesteryl esters into cytosolic lipid droplets for intracellular storage[6]. Conversely, SOAT2 is predominantly expressed in the liver and intestine, where it couples CE production with the assembly of apolipoprotein B (ApoB)-containing lipoproteins[6].

Substrate Activation & Condensation: Before esterification can occur, stearic acid (18:0) must be activated to stearoyl-CoA by Acyl-CoA Synthetase Long-chain (ACSL) enzymes situated on the ER membrane[2]. The activated stearoyl-CoA and free cholesterol are then condensed by the catalytic serine residue of SOAT1/2 to form cholest-5-en-3-yl octadecanoate[5][6].

Biochemical pathway of cholest-5-en-3-yl octadecanoate synthesis and lipid droplet incorporation.

Phase Separation and Lipid Droplet Biogenesis

Once synthesized in the ER, cholest-5-en-3-yl octadecanoate cannot remain in the phospholipid bilayer due to its lack of a polar headgroup.

• Nucleation: CEs accumulate between the leaflets of the ER membrane, reaching a critical concentration that triggers liquid-liquid phase separation. This forms a "lens" of neutral lipids[3].

• Budding: Driven by membrane curvature-inducing proteins and the physical properties of the accumulated cholesteryl stearate, the lipid lens buds toward the cytosol, forming a mature lipid droplet[2].

• Pathological Hijacking: Recent studies demonstrate that flaviviruses (such as Zika and Dengue) explicitly upregulate SOAT1/2 to generate cholesteryl ester-enriched lipid droplets. These remodelled LDs serve as liquid crystalline metabolic hubs essential for viral morphogenesis and the assembly of replication organelles[7]. Similarly, glioblastoma (GBM) cells rely on SOAT1-mediated CE synthesis to suppress ER stress and maintain SREBP-1-driven lipogenesis, making SOAT1 a prime therapeutic target[8].

Experimental Methodologies

To rigorously study the biosynthesis of cholest-5-en-3-yl octadecanoate, researchers must employ self-validating protocols that couple pharmacological inhibition with high-resolution mass spectrometry and fluorescence imaging.

Protocol 1: LC-MS/MS Quantification of Cholest-5-en-3-yl Octadecanoate

Rationale: To establish a direct causal link between SOAT activity and CE 18:0 production, one must quantify the specific lipid species following targeted enzyme inhibition[5].

• Cell Culture & Treatment: Culture Huh7 cells to 70% confluency. Treat with 50 nM K-604 (a SOAT1-selective inhibitor) or vehicle (DMSO) for 24 hours[4].

• Lipid Extraction (Modified Bligh-Dyer): Harvest cells in 1 mL PBS. Add 3 mL of Chloroform:Methanol (1:2, v/v) containing 10 ng of internal standard (Cholesteryl-d7 stearate). Vortex for 1 min. Add 1 mL Chloroform and 1 mL water to induce phase separation. Centrifuge at 3000 x g for 10 min.

• Organic Phase Recovery: Extract the lower organic phase, dry under a gentle stream of nitrogen gas, and reconstitute in 100 µL of Isopropanol:Acetonitrile (1:1, v/v).

• LC-MS/MS Analysis: Inject 5 µL onto a C18 reversed-phase column. Utilize a mobile phase gradient of Water/Acetonitrile/Isopropanol with 10 mM ammonium formate. Operate the mass spectrometer in positive atmospheric pressure chemical ionization (APCI) mode, monitoring the specific Multiple Reaction Monitoring (MRM) transition for CE 18:0 (m/z 635.6 -> 369.3)[5].

• Self-Validation: Ensure the internal standard recovery is >80%. The proportional reduction of the CE 18:0 peak in K-604 treated samples validates SOAT1's direct role in its biosynthesis.

Protocol 2: Visualization of CE-Enriched Lipid Droplets

Rationale: Mass spectrometry lacks spatial resolution. To confirm that the synthesized CE 18:0 is stored in LDs, fluorescence microscopy is required[8].

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde for 15 minutes at room temperature.

• Staining: Incubate cells with 0.5 µM BODIPY 493/503 (neutral lipid stain) and 1 µg/mL Hoechst 33342 (nuclear stain) for 30 minutes in the dark[8].

• Imaging: Acquire z-stack images using a confocal microscope (e.g., 63x oil immersion objective).

• Self-Validation: Co-staining with a lipid droplet marker and comparing vehicle vs. SOAT1-inhibitor treated cells confirms that the observed lipid droplet volume is directly dependent on CE biosynthesis[7].

Experimental workflow for the quantification of cholest-5-en-3-yl octadecanoate via LC-MS/MS.

Quantitative Data Presentation

The following table summarizes the typical distribution of cholesteryl ester species in mammalian tissues and the inhibitory profile of common SOAT inhibitors, demonstrating the specificity of the biosynthetic pathways.

Table 1: Relative Abundance of CE Species and SOAT Inhibitor Efficacy

Lipid Species / Inhibitor	Target / Source	Metric	Value
Cholesteryl Oleate (CE 18:1)	Mammalian Liver	Relative Abundance	~45-50%
Cholesteryl Palmitate (CE 16:0)	Mammalian Liver	Relative Abundance	~20-25%
Cholest-5-en-3-yl octadecanoate (CE 18:0)	Mammalian Liver	Relative Abundance	~5-10%[5]
K-604	SOAT1	IC50	68 nM[4]
Avasimibe	SOAT1 / SOAT2	IC50	3.3 µM / 1.5 µM[4]

Conclusion

The biosynthesis of cholest-5-en-3-yl octadecanoate via SOAT1/2 is a fundamental cellular process that bridges sterol homeostasis with lipid droplet biogenesis. By sequestering this hydrophobic ester in LDs, cells not only avert lipotoxicity but also create dynamic organelles that can be mobilized for metabolic needs or, detrimentally, hijacked by viral pathogens and oncogenic programs. Rigorous analytical techniques, combining targeted LC-MS/MS with selective pharmacological inhibition, remain the gold standard for dissecting these complex lipid networks.

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An In-Depth Technical Guide to the Solubility Profile of Cholest-5-en-3-yl Octadecanoate in Organic Solvents

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Solubility Landscape of a Highly Lipophilic Ester

Cholest-5-en-3-yl octadecanoate, more commonly known as cholesteryl stearate, is a cholesterol ester of significant interest in pharmaceutical and biomedical research. Its highly lipophilic nature governs its role in lipid bilayers, drug delivery systems, and as a component in various biological structures.[1] A thorough understanding of its solubility in organic solvents is paramount for its effective formulation, purification, and analysis. This guide provides a comprehensive overview of the known solubility characteristics of cholesteryl stearate, the underlying physicochemical principles, and detailed methodologies for its empirical determination. While extensive quantitative data for this specific molecule is not abundant in publicly available literature, this guide equips the researcher with the foundational knowledge and practical protocols to ascertain its solubility profile for any given solvent system.

Molecular Structure and its Implications for Solubility

Cholesteryl stearate (C45H80O2) is an ester formed from the condensation of cholesterol and stearic acid.[2][3] Its structure is characterized by the rigid, polycyclic steroid nucleus of cholesterol and a long, flexible C18 saturated fatty acid chain. This molecular architecture results in a predominantly nonpolar and hydrophobic molecule.[1][4]

The principle of "like dissolves like" is the cornerstone for understanding the solubility of lipids.[4][5] Cholesteryl stearate's low polarity dictates its poor solubility in polar solvents like water and its favorable interaction with nonpolar organic solvents.[1][6][7][8] The large, nonpolar surface area of the molecule is dominated by hydrocarbon structures, leading to favorable van der Waals interactions with nonpolar solvent molecules.

Quantitative and Qualitative Solubility Data

Precise, comprehensive quantitative solubility data for cholesteryl stearate across a wide range of organic solvents is not extensively documented in readily accessible scientific literature. However, existing data and qualitative descriptions provide a solid foundation for its application.

Table 1: Summary of Known Solubility Data for Cholesteryl Octadecanoate

Solvent	Solubility	Temperature (°C)	Source(s)
Chloroform	10 mg/mL	Not Specified	[9]
Chloroform	Slightly soluble	25	[2][7]
Ethanol	Soluble	Not Specified	[1]
Methanol	Slightly soluble	Not Specified	[2][7]
Water	Insoluble	Not Specified	[1][6][7][8]

It is important to note that terms like "soluble" and "slightly soluble" are qualitative and can vary between sources. For rigorous scientific and developmental work, empirical determination of solubility is strongly recommended.

Physicochemical Principles Governing Solubility

The dissolution of a solid solute, such as cholesteryl stearate, in a solvent is a thermodynamic process governed by the Gibbs free energy of solution (ΔGsol). This is influenced by both the enthalpy (ΔHsol) and entropy (ΔSsol) of solution. For dissolution to be spontaneous, ΔGsol must be negative.

The enthalpy of solution can be considered as the sum of two main energy contributions:

• Lattice Energy (ΔHlattice): The energy required to break the intermolecular forces holding the cholesteryl stearate molecules together in the crystal lattice. Cholesteryl stearate is a crystalline solid with a melting point in the range of 79-83°C, indicating significant lattice energy.[2][6][7][8]

• Solvation Energy (ΔHsolvation): The energy released when the solute molecules are surrounded by and interact with the solvent molecules.

The interplay between these factors determines the extent of solubility. In nonpolar organic solvents, the solvation energy for the nonpolar cholesteryl stearate molecule is favorable, helping to overcome the lattice energy.

The Effect of Solvent Polarity

The polarity of the solvent is the most critical factor influencing the solubility of cholesteryl stearate. Nonpolar solvents like hydrocarbons (e.g., hexane) and chlorinated solvents (e.g., chloroform) are generally good solvents for cholesteryl stearate. As the polarity of the solvent increases (e.g., in alcohols like ethanol and methanol), the solubility is expected to decrease. This is because the solvent molecules will have stronger interactions with each other (e.g., hydrogen bonding in alcohols) than with the nonpolar solute.

The Influence of Temperature

Experimental Determination of Solubility

Given the limited publicly available quantitative data, it is often necessary for researchers to determine the solubility of cholesteryl stearate in their specific solvent systems. The following are established methods for this purpose.

Isothermal Shake-Flask Method

This is a widely used and reliable method for determining the equilibrium solubility of a compound.

Protocol:

• Preparation: Add an excess amount of cholesteryl stearate to a known volume of the selected organic solvent in a sealed, airtight container (e.g., a screw-capped vial). The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the mixture at a constant temperature using a shaker or a magnetic stirrer. The time required to reach equilibrium can vary and should be determined experimentally (typically 24-72 hours).

• Phase Separation: Once equilibrium is reached, cease agitation and allow the undissolved solid to settle. If necessary, centrifuge the sample to ensure a clear supernatant.

• Sampling and Analysis: Carefully withdraw a known volume of the supernatant.

• Solvent Evaporation: Evaporate the solvent from the sampled supernatant under a stream of nitrogen or in a vacuum oven at a temperature below the melting point of cholesteryl stearate.

• Quantification: Weigh the dried residue of cholesteryl stearate. The solubility can then be calculated and expressed in units such as mg/mL or g/L.

Gravimetric Method

This method is similar to the shake-flask method but relies solely on mass measurements.

Protocol:

• Saturation: Prepare a saturated solution of cholesteryl stearate in the desired solvent at a constant temperature, ensuring an excess of solid is present.

• Filtration: Filter the saturated solution through a pre-weighed, solvent-compatible filter (e.g., a PTFE syringe filter) to remove any undissolved solid.

• Evaporation: Collect a known mass of the clear filtrate in a pre-weighed container.

• Drying: Carefully evaporate the solvent to dryness.

• Final Weighing: Weigh the container with the dried cholesteryl stearate residue.

• Calculation: The mass of the dissolved cholesteryl stearate and the mass of the solvent can be used to calculate the solubility.

Methods for Solid and Semi-Solid Lipids

For determining the solubility in solid or semi-solid lipid excipients, techniques like Differential Scanning Calorimetry (DSC) and Hot-Stage Microscopy (HSM) are employed.[9] These methods involve preparing mixtures of the drug and the lipid at different concentrations and observing the thermal events (for DSC) or visual changes (for HSM) upon heating and cooling to determine the point of saturation.[9]

Visualizing the Solubility Workflow

The process of experimentally determining the solubility of cholesteryl stearate can be visualized as a logical workflow.

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Structural Analysis of Cholest-5-en-3-yl Octadecanoate via High-Resolution NMR Spectroscopy

Scientific Rationale & Molecular Context

Cholest-5-en-3-yl octadecanoate, commonly known as cholesteryl stearate (CE 18:0), is a highly hydrophobic sterol ester formed by the esterification of cholesterol with octadecanoic (stearic) acid. In biological systems, it is a critical structural component of low-density lipoproteins (LDL), a primary constituent of atherosclerotic plaques[1], and an increasingly important structural lipid in the formulation of lipid nanoparticles (LNPs) for targeted drug delivery.

Unlike unsaturated cholesteryl esters (e.g., cholesteryl oleate), the fully saturated 18-carbon acyl chain of cholesteryl stearate significantly elevates its melting point (~83 °C) and alters its phase behavior, often driving it into crystalline or smectic liquid-crystalline phases at physiological temperatures[2]. Nuclear Magnetic Resonance (NMR) spectroscopy serves as the definitive, non-destructive analytical modality to elucidate its exact molecular conformation, validate its purity, and map its phase transitions.

Experimental Methodology: Self-Validating Protocol

To ensure high-fidelity spectral acquisition, sample preparation must overcome the strong intermolecular van der Waals forces inherent to saturated cholesteryl esters, which can cause micro-aggregation and subsequent line broadening in the NMR spectrum.

Step-by-Step Protocol for Lipid NMR Sample Preparation

• Solvent Selection & Solvation : Weigh exactly 15–20 mg of highly purified (>99%) cholest-5-en-3-yl octadecanoate. Dissolve the lipid in 600 µL of deuterated chloroform (CDCl₃, 99.8% D). CDCl₃ is chosen because it effectively disrupts lipid-lipid hydrophobic interactions, ensuring the molecule remains in an isotropic liquid phase.

• Internal Referencing : Ensure the CDCl₃ contains 0.03% (v/v) tetramethylsilane (TMS). This provides an absolute zero-point reference (0.00 ppm) to self-validate chemical shift accuracy.

• Thermal Homogenization : Vortex the mixture for 60 seconds. Because cholesteryl stearate has a high melting point, gently warm the vial in a water bath at 40 °C for 2 minutes, followed by 3 minutes of sonication to eliminate any transient microcrystals[2].

• Degassing (Self-Validation Step) : Transfer the clear solution to a high-quality 5 mm NMR tube. Flush the headspace with dry Argon or Nitrogen gas for 30 seconds. Causality : Displacing dissolved paramagnetic oxygen is critical; oxygen accelerates spin-lattice relaxation times ( T1​ ), which can severely distort quantitative signal integration.

• Instrument Tuning & Shimming : Insert the sample into a ≥400 MHz NMR spectrometer. Lock the deuterium signal and shim the magnetic field (Z1-Z4) until the TMS peak exhibits a line width at half-height ( v1/2​ ) of <0.5 Hz. This metric self-validates that the magnetic field is perfectly homogeneous.

Figure 1: Step-by-step logical workflow for the NMR structural elucidation of cholesteryl stearate.

Structural Elucidation & Resonance Assignments

The NMR spectrum of cholest-5-en-3-yl octadecanoate is a composite of two distinct domains: the rigid tetracyclic cyclopenta[a]phenanthrene core and the highly flexible octadecanoate acyl chain[3].

Causality of Chemical Shifts

• The Esterification Effect (C-3 / H-3) : In unesterified cholesterol, the H-3 proton resonates at ~3.5 ppm. Upon esterification with stearic acid, the highly electronegative carbonyl oxygen draws electron density away from the C-3 environment via inductive effects. This deshields the H-3 proton, shifting it significantly downfield to a broad multiplet at 4.61 ppm [4]. The corresponding C-3 carbon shifts to 73.7 ppm [3].

• Magnetic Anisotropy of the Alkene (C-5 / C-6) : The Δ5 double bond creates a localized region of magnetic anisotropy. The circulating π -electrons generate an induced magnetic field that heavily deshields the olefinic H-6 proton, pushing it to 5.37 ppm [3]. This peak is highly diagnostic for quantifying cholesteryl esters in complex biological mixtures like meibum or arterial plaques[4],[1].

• The Saturated Acyl Chain : Because the stearate chain lacks any internal double bonds, the internal methylene protons (C4' to C17') exist in nearly identical magnetic environments. This magnetic equivalence causes their signals to collapse into a massive, overlapping multiplet centered at 1.25 ppm [3].

Figure 2: Causality of structural features on the NMR chemical shifts of cholesteryl stearate.

Quantitative Data Summary

The following table summarizes the definitive primary assignments derived from 1D ¹H and ¹³C NMR, validated by 2D heteronuclear correlation (HSQC/HMBC)[3].

Nucleus	Position	Chemical Shift (ppm)	Multiplicity	Causality / Structural Assignment
¹H	H-6	5.37	doublet (br)	Deshielded by Δ5 alkene magnetic anisotropy
¹H	H-3	4.61	multiplet	Deshielded by electronegative ester oxygen
¹H	H-2'	2.31	triplet	α -protons adjacent to the stearate carbonyl
¹H	H-4' to H-17'	1.25	multiplet	Bulk saturated methylene envelope
¹H	H-19	1.02	singlet	Angular methyl group of the steroid core
¹H	H-18'	0.88	triplet	Terminal methyl of the octadecanoate chain
¹³C	C-1'	173.2	singlet	Ester carbonyl carbon
¹³C	C-5	139.7	singlet	Quaternary olefinic carbon
¹³C	C-6	122.6	doublet	Methine olefinic carbon
¹³C	C-3	73.7	doublet	Oxygen-bound methine carbon

Advanced Modalities: Solid-State MAS NMR

While solution-state NMR is optimal for pure structural validation, cholesteryl stearate in native biological matrices (such as intact atherosclerotic plaques or model phospholipid bilayers) exists predominantly in solid or liquid-crystalline states[5],[1]. In these states, restricted molecular tumbling leads to severe line broadening due to chemical shift anisotropy (CSA) and strong dipole-dipole interactions.

To resolve this, Magic-Angle Spinning (MAS) ¹³C NMR is employed. By spinning the intact tissue sample at high speeds (e.g., 4–10 kHz) at the "magic angle" of 54.74° relative to the static magnetic field ( B0​ ), the geometric term (3cos2θ−1) governing these anisotropic interactions is driven to zero[5]. This technique allows researchers to quantify the exact molar ratios of crystalline cholesteryl stearate directly within intact biological tissues without the need for destructive lipid extraction.

References

• Magic-angle spinning and solution 13C nuclear magnetic resonance studies of medium- and long-chain cholesteryl esters in model bilayers. PubMed / National Institutes of Health. URL:[Link]

• Analysis of the Composition of Lipid in Human Meibum from Normal Infants, Children, Adolescents, Adults, and Adults with Meibomian Gland Dysfunction Using 1H-NMR Spectroscopy. Investigative Ophthalmology & Visual Science (IOVS). URL:[Link]

• Temperature-dependent molecular motions of saturated acyl cholesteryl esters: A 13C NMR study. The Journal of Chemical Physics / AIP Publishing. URL:[Link]

• High-resolution 1H NMR spectral signature from human atheroma. Magnetic Resonance in Medicine / MRI Questions. URL:[Link]

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• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. Magic-angle spinning and solution 13C nuclear magnetic resonance studies of medium- and long-chain cholesteryl esters in model bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermal Degradation Mechanisms and Kinetics of Cholest-5-en-3-yl Octadecanoate: A Comprehensive Technical Guide

Executive Overview

Cholest-5-en-3-yl octadecanoate, universally known as cholesteryl stearate, is a highly lipophilic cholesterol ester characterized by its rigid tetracyclic sterol core and a saturated C18 aliphatic chain. Its thermal stability is a critical parameter across multiple disciplines—from serving as a mesogenic core in liquid crystal displays to acting as a lipidic matrix in nanostructured drug delivery systems.

Understanding the thermal degradation of cholesteryl stearate requires moving beyond simple mass-loss observations. As an application scientist, one must dissect the thermodynamic barriers and the specific chemical scissions that occur under thermal stress. This guide elucidates the underlying causality of its thermal decomposition, providing self-validating analytical protocols and robust kinetic models to accurately map its degradation profile.

Mechanistic Pathways of Thermal Degradation

The thermal degradation of cholesteryl stearate is not a singular event but a complex, multi-step cascade dictated by the differential bond dissociation energies within the molecule [1]. Because the stearate tail is fully saturated, it is significantly less prone to low-temperature auto-oxidation compared to unsaturated esters (e.g., cholesteryl linoleate). Consequently, the primary degradation mechanisms are driven by high-temperature pyrolytic cleavage and sterol ring oxidation [2].

Ester Bond Scission and Dehydration

The primary thermal event, typically initiating above 300°C, is the homolytic or concerted cleavage of the ester linkage. This scission yields free stearic acid and cholesterol. Under continued thermal stress, the intermediate cholesterol undergoes rapid dehydration at the C3 hydroxyl group, leading to the formation of cholestadienes (primarily 3,5-cholestadiene). The saturated stearic acid tail subsequently undergoes random chain scission and decarboxylation, evolving as volatile hydrocarbon fragments and CO2​ .

Sterol Ring Oxidation

In the presence of trace oxygen, the allylic C7 position of the sterol ring becomes highly susceptible to radical attack. Thermal auto-oxidation at this site generates 7-hydroperoxycholesterol, which rapidly decomposes into 7-ketocholesterol and 7 β -hydroxycholesterol [3]. At extreme temperatures (>400°C), these oxysterols undergo further polymerization, forming high-molecular-weight oligomers that manifest as carbonaceous char [3].

Figure 1: Divergent thermal degradation pathways of cholest-5-en-3-yl octadecanoate.

Kinetic Modeling of Thermal Decomposition

To engineer stable lipid nanoparticles or robust liquid crystal matrices, one must quantify the energy barrier required to initiate degradation. We achieve this through Thermogravimetric Analysis (TGA) coupled with advanced isoconversional kinetic modeling [5].

The Causality of Multi-Model Kinetic Analysis

Relying on a single heating rate or a single kinetic model often leads to the "compensation effect," where errors in the pre-exponential factor ( A ) artificially inflate or deflate the activation energy ( Ea​ ). To build a self-validating system , we employ a dual-model approach:

• Flynn-Wall-Ozawa (FWO) Method: A model-free, isoconversional approach that calculates Ea​ across different conversion fractions ( α ) without assuming a specific reaction mechanism.

• Coats-Redfern Method: A model-fitting approach that determines the specific reaction order and pre-exponential factor [5].

By cross-referencing the Ea​ derived from FWO with the mechanistic fit from Coats-Redfern, we ensure mathematical artifacts do not masquerade as chemical phenomena.

Quantitative Thermokinetic Data

The following table synthesizes the critical kinetic parameters for cholesteryl stearate degradation, derived from multi-heating-rate TGA profiles.

Table 1: Thermokinetic Parameters of Cholest-5-en-3-yl Octadecanoate

Parameter	Value / Range	Analytical Method	Mechanistic Significance
Onset Temperature ( Tonset​ )	309 - 340 °C	TGA (Dynamic)	Initiation of ester bond scission and initial mass loss.
Peak Degradation ( Tmax​ )	390 - 415 °C	DTG (Derivative TG)	Maximum rate of volatilization of aliphatic chains [2].
Activation Energy ( Ea​ )	145 - 165 kJ/mol	Flynn-Wall-Ozawa	The absolute energy barrier required for primary pyrolysis.
Pre-exponential Factor ( lnA )	22.4 - 25.1 s−1	Coats-Redfern	Represents the collision frequency of degrading polymer chains.

Self-Validating Experimental Protocols

To ensure scientific integrity, the analytical workflow must inherently verify its own outputs. If TGA indicates a mass loss corresponding to the stearate tail, a coupled orthogonal technique (like GC-MS) must chemically identify that evolved tail [4].

Figure 2: Self-validating workflow for kinetic and mechanistic thermal analysis.

Protocol A: High-Resolution TGA-DSC Coupled Analysis

Purpose: To capture precise mass-loss kinetics and phase transition enthalpies.

• Sample Preparation: Accurately weigh 3.0–5.0 mg of high-purity cholest-5-en-3-yl octadecanoate into an alumina ( Al2​O3​ ) crucible. Rationale: Alumina is inert and prevents catalytic artifacting during high-temperature pyrolysis.

• Purge Gas Configuration: Establish a high-purity Nitrogen ( N2​ ) purge at 50 mL/min for pure pyrolytic kinetics, or synthetic air for oxidative degradation studies.

• Dynamic Heating Program: Execute multi-rate heating profiles at 5, 10, 20, and 40 °C/min from 25°C to 600°C. Rationale: Multiple heating rates are mathematically required to solve the FWO isoconversional equations.

• Data Extraction: Extract the conversion fraction ( α ) from the TGA curve and the maximum degradation rate ( Tmax​ ) from the first derivative (DTG) curve.

Protocol B: Evolved Gas and Residue Profiling via GC-MS

Purpose: To chemically validate the theoretical cleavage mechanisms identified in Section 2.

• Evolved Gas Trapping: Couple the TGA exhaust directly to a heated transfer line (maintained at 250°C to prevent cold-spot condensation) feeding into a Gas Chromatograph-Mass Spectrometer (GC-MS).

• Residue Extraction: For solid-state intermediates, halt a parallel TGA run at 350°C (just past Tonset​ ). Extract the residual char using an acetonitrile/isopropanol (30:70, v/v) solvent system [4].

• Chromatographic Separation: Inject 1 μL of the extract onto a non-polar C-18 capillary column. Utilize a temperature gradient starting at 150°C, ramping to 300°C at 10°C/min.

• Mass Spectral Identification: Monitor for m/z signals corresponding to stearic acid (m/z 284), 3,5-cholestadiene (m/z 368), and 7-ketocholesterol (m/z 400). Rationale: The presence of m/z 368 confirms the dehydration of the sterol core post-ester cleavage, validating the proposed mechanistic pathway.

Conclusion

The thermal degradation of cholest-5-en-3-yl octadecanoate is governed by a predictable, kinetically quantifiable interplay between ester bond scission and sterol ring oxidation. By employing a self-validating analytical framework that pairs model-free kinetic mathematics (FWO) with orthogonal chemical identification (GC-MS), researchers can confidently predict the thermal boundaries of this lipid in advanced applications.

References

• Status of thermal analysis Source: GovInfo URL:[Link]

• Subcritical Water Hydrolysis of Fresh and Waste Cooking Oils to Fatty Acids Followed by Esterification to Fatty Acid Methyl Esters: Detailed Characterization of Feedstocks and Products Source: ACS Publications URL:[Link]

• Cholesterol transformations during heat treatment Source: ResearchGate URL:[Link]

• Apolipoprotein A-I–Mediated Efflux of Sterols From Oxidized LDL–Loaded Macrophages Source: AHA Journals URL:[Link]

• Robust Extension of the Coats–Redfern Technique: Reviewing Rapid and Reliable Reactivity Analysis of Complex Fuels Decomposing in Inert and Oxidizing Thermogravimetric Analysis Atmospheres Source: ACS Publications URL:[Link]

Protocols & Analytical Methods

HPLC-UV method development for cholest-5-en-3-yl octadecanoate quantification

Application Note: Non-Aqueous Reversed-Phase HPLC-UV Method Development for the Quantification of Cholest-5-en-3-yl Octadecanoate

Executive Summary

Cholest-5-en-3-yl octadecanoate, commonly known as cholesteryl stearate (CE 18:0), is a highly lipophilic cholesterol ester that plays a critical structural role in lipid metabolism and the pathogenesis of atherosclerosis[1]. Quantifying this specific lipid via conventional high-performance liquid chromatography (HPLC) is notoriously difficult due to its extreme hydrophobicity and the absence of a strong UV chromophore.

This application note outlines a highly robust, self-validating Non-Aqueous Reversed-Phase (NARP) HPLC-UV methodology designed for the precise quantification of cholesteryl stearate in biological matrices (such as macrophage cell lines or plasma). By utilizing an isocratic non-aqueous mobile phase and low-wavelength UV detection, this protocol ensures baseline resolution and high sensitivity without requiring complex derivatization steps or mass spectrometry[1].

Mechanistic Rationale for Method Design

As an Application Scientist, method development cannot rely on trial and error; it must be driven by the physicochemical properties of the analyte. The following principles dictate the architecture of this protocol:

Overcoming Hydrophobicity via NARP Chromatography Standard reversed-phase mobile phases containing even small percentages of water will cause highly lipophilic molecules like cholesteryl stearate to irreversibly precipitate on the column frit or exhibit infinite retention times. To circumvent this, we utilize Non-Aqueous Reversed-Phase (NARP) chromatography. An isocratic blend of Acetonitrile and Isopropanol (50:50, v/v) is employed[1]. Acetonitrile provides the necessary polarity to drive partitioning against the C18 stationary phase, while Isopropanol acts as a strong solubilizing agent to keep the lipid dissolved and elute it efficiently in under 25 minutes[1].

Optical Limitations and Low-Wavelength UV Detection Cholesteryl stearate lacks conjugated π -electron systems or aromatic rings. Its UV absorbance relies entirely on the isolated C5-C6 double bond of the sterol ring and the ester carbonyl group. Consequently, detection must be performed at the lower limits of the UV spectrum, specifically between 205 nm and 210 nm[1][2]. At this wavelength, mobile phase purity is critical; HPLC-grade solvents must be used to prevent baseline drift from UV-absorbing impurities.

Establishing a Self-Validating System A protocol is only as reliable as its ability to flag its own failures. To make this extraction and quantification workflow self-validating, Cholesteryl heptadecanoate (CE 17:0) is spiked into the raw sample prior to any solvent addition. CE 17:0 is an odd-chain fatty acid ester that does not occur at high concentrations in natural mammalian tissues, ensuring no endogenous interference[3]. Because its partition coefficient perfectly mirrors the target analyte, any physical loss during the extraction phase or variation in HPLC injection volume is proportionally reflected in the internal standard peak. Quantifying the target via the Area Ratio mathematically nullifies volumetric errors.

Workflow Visualization

Caption: Workflow for Cholesteryl Stearate Extraction and NARP HPLC-UV Quantification.

Step-by-Step Experimental Protocol

Phase 1: Reagent and Standard Preparation

• Internal Standard (IS) Working Solution: Dissolve Cholesteryl heptadecanoate in pure Isopropanol to achieve a concentration of 10 µg/mL. Store at -20°C[3].

• Calibration Standards: Prepare a primary stock of Cholesteryl stearate (≥98% purity) in Isopropanol at 1 mg/mL. Serially dilute to create a 6-point calibration curve ranging from 150 ng/mL to 50 µg/mL. Spike each standard with 10 µL of the IS Working Solution.

Phase 2: Liquid-Liquid Extraction (LLE)

Note: This utilizes a Hexane/Isopropanol system, which is significantly less toxic than traditional Folch (Chloroform/Methanol) extractions while providing excellent recovery for neutral lipids.

• Transfer 200 µL of the biological sample (e.g., cell lysate or plasma) into a glass borosilicate tube.

• Spike the sample with 10 µL of the IS Working Solution (Cholesteryl heptadecanoate)[1]. Vortex for 10 seconds.

• Add 1.0 mL of a Hexane:Isopropanol (3:2, v/v) extraction solvent[1].

• Vortex vigorously for 2 minutes to disrupt lipid-protein complexes.

• Add 500 µL of aqueous sodium sulfate (0.1 M) to induce phase separation. Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Carefully transfer the upper organic layer (hexane-rich, containing the cholesteryl esters) to a clean glass vial.

• Evaporate the solvent to complete dryness under a gentle stream of ultra-pure Nitrogen gas at room temperature.

• Reconstitute the dried lipid film in 100 µL of the HPLC mobile phase (Acetonitrile:Isopropanol, 50:50, v/v). Transfer to an HPLC autosampler vial with a glass insert.

Phase 3: Chromatographic Analysis

• Purge the HPLC system with the NARP mobile phase until the UV baseline stabilizes.

• Inject 10 µL of the reconstituted sample onto the column.

• Monitor the absorbance at 205 nm[2]. The internal standard (CE 17:0) will elute prior to the target analyte (CE 18:0) due to its slightly shorter aliphatic chain.

Quantitative Data & System Suitability

To ensure reproducibility across different laboratories, the following tables summarize the optimized instrumental parameters and the expected validation metrics.

Table 1: Optimized Chromatographic Parameters

Parameter	Setting / Value	Mechanistic Rationale
Column	Zorbax ODS C18 (4.6 × 250 mm, 5 μm)	High carbon load provides the necessary surface area for hydrophobic retention and resolution of lipid species[1].
Mobile Phase	Acetonitrile : Isopropanol (50:50, v/v)	100% organic NARP system prevents lipid precipitation and ensures sharp peak shapes[1].
Flow Rate	1.0 mL/min	Balances optimal theoretical plate count with acceptable system backpressure.
Column Temp.	30 °C	Maintains constant solvent viscosity, ensuring highly reproducible retention times[2].
Injection Vol.	10 µL	Delivers sufficient on-column mass for UV detection without causing band broadening.
Detection	UV at 205 nm or 210 nm	Specifically captures the π→π∗ transition of the isolated double bond and ester carbonyl[1].

Table 2: Method Validation Metrics (Representative)

Metric	Cholesteryl Heptadecanoate (IS)	Cholesteryl Stearate (Target)
Retention Time	~18.5 min	~22.4 min
Limit of Detection (LOD)	50 ng	50 ng[1]
Linear Dynamic Range	N/A (Fixed Spiked Amount)	150 ng/mL – 50 µg/mL[1]
Extraction Recovery	97 ± 5%[4]	96 ± 4%
Coefficient of Variation (CV)	< 8%[1]	< 8%[1]

References

• Separation and quantitation of free cholesterol and cholesteryl esters in a macrophage cell line by high-performance liquid chromatography PubMed / National Institutes of Health URL: [Link]

• Apolipoprotein A-I–Mediated Efflux of Sterols From Oxidized LDL–Loaded Macrophages Arteriosclerosis, Thrombosis, and Vascular Biology (AHA Journals) URL: [Link]

• Cholesteryl Heptadecanoate - Biochemicals Bertin Bioreagent URL: [Link]

• THE ACCURACY AND REPEATABILITY OF UV-DAD-HPLC METHOD FOR DETERMINATION OF CHOLESTEROL CONTENT IN MILK The Online Journal of New Horizons in Education URL: [Link]

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• 1. Separation and quantitation of free cholesterol and cholesteryl esters in a macrophage cell line by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tojned.net [tojned.net]
• 3. Cholesteryl Heptadecanoate - Biochemicals - CAT N°: 21750 [bertin-bioreagent.com]
• 4. ahajournals.org [ahajournals.org]

Application Notes &amp; Protocols: The Strategic Use of Cholest-5-en-3-yl Octadecanoate in Lipid Nanoparticle (LNP) Formulations

Introduction: Beyond Cholesterol as a Helper Lipid

For researchers, scientists, and drug development professionals in the field of nucleic acid therapeutics, the four-component lipid nanoparticle (LNP) system—comprising an ionizable lipid, a phospholipid, a PEGylated lipid, and a sterol—is the cornerstone of modern delivery platforms.[1][2] Cholesterol has long been the default sterol, prized for its role in stabilizing lipid bilayers, modulating membrane fluidity, and facilitating endosomal escape.[][4][5] However, the pursuit of enhanced therapeutic efficacy, improved stability, and tailored biodistribution profiles necessitates the exploration of cholesterol variants.

This guide focuses on Cholest-5-en-3-yl octadecanoate , commonly known as cholesteryl stearate , an ester of cholesterol and the saturated fatty acid, stearic acid.[6] Unlike cholesterol, which intercalates within the phospholipid bilayer, cholesteryl stearate's modified structure and increased lipophilicity cause it to behave differently within the nanoparticle matrix.[] Its primary role is not as a membrane spacer but as a core-modifying agent, offering unique advantages for LNP stability and the encapsulation of specific payloads. This document provides a deep dive into the mechanistic rationale for using cholesteryl stearate, its impact on LNP characteristics, and detailed protocols for its successful implementation.

Physicochemical Properties and Mechanistic Rationale

Cholesteryl stearate's utility in LNP formulations stems directly from its distinct chemical structure. The esterification of cholesterol's C3-hydroxyl group with stearic acid eliminates the polar head group, significantly reducing its water solubility and increasing its tendency to partition into the hydrophobic core of the LNP.[]

Property	Cholesteryl Stearate	Cholesterol
Synonym	Cholesterol stearate	-
Molecular Formula	C₄₅H₈₀O₂	C₂₇H₄₆O
Molecular Weight	~653.12 g/mol [7]	~386.65 g/mol
Melting Point	~79-83 °C[7]	~148-150 °C
Key Structural Feature	Ester linkage at C3 with an 18-carbon saturated fatty acid	Free hydroxyl group at C3
Primary Location in LNP	Hydrophobic core	Intercalated in lipid bilayer

The Causality Behind Experimental Choices

The decision to substitute cholesterol with cholesteryl stearate is driven by several key objectives:

• Enhanced Structural Rigidity: Saturated cholesteryl esters like cholesteryl stearate can raise the gel-to-fluid transition temperature of the lipid matrix.[] This results in LNPs that are less deformable and more robust, which can be advantageous for preventing aggregation during storage and handling.[] This property is particularly leveraged in the formulation of Solid Lipid Nanoparticles (SLNs), where cholesteryl stearate can form part of the solid lipid core.[8]

• Modulation of Drug Release: By forming a solid or semi-solid core, cholesteryl stearate can help control the release kinetics of encapsulated drugs.[8] This is especially relevant for highly lipophilic payloads, where its presence in the core can improve encapsulation stability and prevent premature leakage.[]

• Altered Biodistribution: While less studied than for other cholesterol analogs, altering the sterol component can impact the LNP's interaction with serum proteins and subsequent biodistribution.[9] Research has shown that esterified cholesterols can lead to more efficient nucleic acid delivery compared to unmodified cholesterol across various cell types.[9]

It is crucial to note, however, that while saturated esters can enhance rigidity, some studies have found that LNPs formulated with cholesteryl stearate were stable less frequently than those formulated with unsaturated esters like cholesteryl oleate, highlighting the need for empirical optimization for each specific application.[9]

Visualizing the Structural Difference

The diagram below illustrates the distinct positioning of cholesterol versus cholesteryl stearate within a lipid nanoparticle, providing a visual rationale for their different functions.

Caption: Comparative localization of cholesterol and cholesteryl stearate in LNPs.

Experimental Protocols

The following protocols provide step-by-step methodologies for formulating and characterizing LNPs using cholesteryl stearate. The first protocol details the widely used microfluidic mixing method for mRNA delivery, while the second describes the hot homogenization technique often used for creating SLNs.

Protocol 1: mRNA-LNP Formulation via Microfluidic Mixing

This protocol is adapted for formulating LNPs encapsulating mRNA, substituting cholesteryl stearate for cholesterol. It relies on the rapid, controlled mixing of a lipid-ethanol phase with an mRNA-aqueous phase to drive nanoparticle self-assembly.

Materials:

• Ionizable Lipid (e.g., DLin-MC3-DMA, SM-102)

• Phospholipid (e.g., DSPC)

• Cholest-5-en-3-yl octadecanoate (Cholesteryl Stearate)

• PEG-Lipid (e.g., DMG-PEG 2000)

• mRNA cargo

• Ethanol (200 proof, RNase-free)

• Aqueous Buffer: 25-50 mM Sodium Acetate or Citrate, pH 4.0[10]

• Dialysis Buffer: Phosphate-Buffered Saline (PBS), pH 7.4, RNase-free

• Equipment: Microfluidic mixer (e.g., NanoAssemblr®), syringes, RNase-free tubes and reagents.

Workflow Diagram:

Caption: Workflow for LNP formulation using microfluidic mixing.

Step-by-Step Methodology:

• Lipid Phase Preparation:

  • Prepare a stock solution of the lipid mixture in ethanol. A common starting molar ratio is 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesteryl Stearate :PEG-Lipid).[11][12][13]

  • Expert Insight: Due to the higher melting point and lower solubility of cholesteryl stearate compared to cholesterol, gentle warming (to ~45°C) and vortexing may be required to ensure complete dissolution in ethanol.[2] Avoid overheating.

• Aqueous Phase Preparation:

  • Dissolve the mRNA cargo in the acidic aqueous buffer (e.g., 50 mM sodium citrate, pH 4.0) to the desired concentration. Ensure the solution is clear and homogenous.

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

  • Set the flow rate ratio, typically 3:1 (Aqueous:Ethanol) .[10]

  • Initiate mixing. The rapid mixing neutralizes the ionizable lipid, driving the self-assembly of LNPs and encapsulation of the mRNA.

• Purification and Buffer Exchange:

  • Immediately after formulation, dialyze the LNP solution against sterile PBS (pH 7.4) using an appropriate molecular weight cutoff (MWCO) dialysis cassette (e.g., 10 kDa).

  • Perform dialysis for at least 18 hours at 4°C, with at least two buffer changes. This step removes the ethanol and exchanges the acidic buffer for a physiologically compatible one.

• Sterilization and Storage:

  • Filter the final LNP dispersion through a 0.22 µm sterile filter.

  • Determine the concentration and proceed with characterization.

  • Store the final LNP formulation at 4°C for short-term use or aliquot and store at -80°C for long-term stability.[11]

Protocol 2: Solid Lipid Nanoparticle (SLN) Formulation via Hot Homogenization

This method is suitable for creating SLNs where cholesteryl stearate serves as a major component of the solid lipid matrix, often for encapsulating small molecule drugs.

Materials:

• Cholest-5-en-3-yl octadecanoate (Lipid Matrix)

• Lipophilic drug to be encapsulated

• Surfactant (e.g., Polysorbate 80, Poloxamer 188)[14]

• Purified water

• Equipment: High-shear homogenizer (e.g., Ultra-Turrax), high-pressure homogenizer (optional but recommended), heated water bath, magnetic stirrer.

Step-by-Step Methodology:

• Preparation of Lipid Phase:

  • Accurately weigh the cholesteryl stearate and the lipophilic drug.

  • Place them in a beaker and heat on a water bath to approximately 5-10°C above the melting point of cholesteryl stearate (i.e., ~90°C).[14]

  • Stir until a clear, homogenous lipid melt is obtained.

• Preparation of Aqueous Phase:

  • Dissolve the surfactant(s) in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase (~90°C). This is critical to prevent premature solidification of the lipid upon mixing.

• Formation of Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid melt under continuous high-speed stirring using a high-shear homogenizer (e.g., 3-5 minutes).[14] This forms a coarse oil-in-water emulsion.

• Homogenization:

  • For smaller particle sizes, transfer the hot pre-emulsion to a pre-heated high-pressure homogenizer.

  • Homogenize the emulsion for 3-5 cycles at a pressure between 500-1500 bar.[14] The optimal parameters must be determined experimentally.

  • Self-Validation: If a high-pressure homogenizer is unavailable, extended high-shear homogenization can be used, but expect larger and more polydisperse particles.

• Cooling and Recrystallization:

  • Cool the resulting nanoemulsion in an ice bath under gentle stirring.

  • This rapid cooling allows the lipid to recrystallize and form solid nanoparticles, entrapping the drug.

• Storage:

  • Store the final SLN dispersion in a sealed container at 4°C, protected from light.[14]

Characterization and Quality Control

Rigorous characterization is essential to ensure the formulation meets the required quality attributes.

Parameter	Method	Typical Expected Outcome	Rationale / Trustworthiness Checkpoint
Particle Size & PDI	Dynamic Light Scattering (DLS)	80-120 nm, PDI < 0.2[12]	Confirms nanoparticle formation and homogeneity. High PDI (>0.3) indicates aggregation or a poorly controlled process.
Zeta Potential	Laser Doppler Electrophoresis	Near-neutral at pH 7.4	Confirms successful buffer exchange and predicts colloidal stability. A highly charged surface can lead to rapid clearance.
Encapsulation Efficiency	RiboGreen Assay (for mRNA) / HPLC (for small molecules)	>90%[12]	Quantifies the amount of payload successfully encapsulated. Low efficiency indicates a suboptimal formulation process.
Morphology	Cryogenic Transmission Electron Microscopy (Cryo-TEM)	Spherical or polyhedral particles	Visual confirmation of nanoparticle structure and integrity.[15]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Particle Aggregation	Insufficient surfactant (SLNs); Suboptimal lipid ratios; Slow dialysis post-mixing.	Increase surfactant concentration; Optimize molar ratios of lipids; Initiate dialysis within 15 minutes of synthesis.[2][14]
Low Encapsulation	Incorrect pH of aqueous buffer; Non-optimal lipid:payload ratio; Drug expulsion during cooling (SLNs).	Ensure aqueous buffer is pH 4.0-5.0 for mRNA; Test different lipid:mRNA weight ratios (e.g., 10:1 to 30:1);[10] Optimize cooling rate for SLNs.
High Polydispersity (PDI)	Inefficient mixing; Lipids not fully dissolved; Incorrect homogenization parameters.	Ensure complete dissolution of lipids in ethanol (gentle warming); Optimize flow rates in microfluidics; Increase homogenization cycles/pressure for SLNs.

References

• The role of helper lipids in lipid nanoparticles (LNPs) designed for oligonucleotide delivery. (URL: [Link])

• Analyzing 2,000 in vivo Drug Delivery Data Points Reveals Cholesterol Structure Impacts ... - PMC. (URL: [Link])

• Cholest-5-en-3-ol-, octadecanoate | Cholesterol Stearate Overview - Ontosight AI. (URL: [Link])

• Cholesterol Used As Excipients for Lipid Nanoparticles - Labinsights. (URL: [Link])

• View of Recent Advances in Solid Lipid Nanoparticle Preparation: Methods, Ingredients, and Routes of Administration | Journal of Drug Delivery and Therapeutics. (URL: [Link])

• Computational Insights into the Role of Cholesterol in Inverted Hexagonal Phase Stabilization and Endosomal Drug Release | Langmuir - ACS Publications. (URL: [Link])

• Effect of Cholesterol Content of Lipid Composition in mRNA-LNPs on the Protein Expression in the Injected Site and Liver After Local Administration in Mice - PMC. (URL: [Link])

• Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery. (URL: [Link])

• Naturally-occurring cholesterol analogues in lipid nanoparticles induce polymorphic shape and enhance intracellular delivery of mRNA - PMC. (URL: [Link])

• Naturally-occurring cholesterol analogues in lipid nanoparticles induce polymorphic shape and enhance intracellular delivery of mRNA - ResearchGate. (URL: [Link])

• The Influence of Sterols on the Stability of Lipid Nanoparticles - Research Explorer. (URL: [Link])

• FutForm WP4 – D4.1 - Standardized protocols for the formulation of nanoparticles with defined properties. (URL: [Link])

• Inclusion of stearic acid in LNPs systematically altered the protein... - ResearchGate. (URL: [Link])

• Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics. (URL: [Link])

• Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education | bioRxiv. (URL: [Link])

• Redefining LNP composition: phospholipid and sterol-driven modulation of mRNA expression and immune outcomes - RSC Publishing. (URL: [Link])

• Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. (URL: [Link])

• Alternative Structural Lipids Impact mRNA-Lipid Nanoparticle Morphology, Stability, and Activity. - R Discovery. (URL: [Link])

• The Effect of Cholesterol Content on the Adjuvant Activity of Nucleic-Acid-Free Lipid Nanoparticles - MDPI. (URL: [Link])

Sources

• 1. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education | bioRxiv [biorxiv.org]
• 4. labinsights.nl [labinsights.nl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ontosight.ai [ontosight.ai]
• 7. Cholest-5-en-3-beta-yl octadecanoate(35602-69-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Analyzing 2,000 in vivo Drug Delivery Data Points Reveals Cholesterol Structure Impacts Nanoparticle Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biomol.com [biomol.com]
• 11. research.manchester.ac.uk [research.manchester.ac.uk]
• 12. Redefining LNP composition: phospholipid and sterol-driven modulation of mRNA expression and immune outcomes - RSC Pharmaceutics (RSC Publishing) [pubs.rsc.org]
• 13. The Effect of Cholesterol Content on the Adjuvant Activity of Nucleic-Acid-Free Lipid Nanoparticles | MDPI [mdpi.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]

Extraction protocol for cholest-5-en-3-yl octadecanoate from human serum samples

Application Note: Advanced Extraction and Recovery Protocol for Cholest-5-en-3-yl Octadecanoate (Cholesteryl Stearate) from Human Serum

Introduction & Mechanistic Rationale

Cholest-5-en-3-yl octadecanoate, commonly known as cholesteryl stearate (CE 18:0), is a highly hydrophobic cholesterol ester integral to lipoprotein assembly and lipid transport. In clinical lipidomics, accurately quantifying CE 18:0 from human serum is notoriously difficult due to its extreme lipophilicity and the matrix complexity of serum proteins.

Historically, the Folch and Bligh-Dyer methods (utilizing chloroform and methanol) served as the gold standards for lipid extraction[1]. However, these methods present a distinct mechanical disadvantage for non-polar lipids: the lipid-rich chloroform layer forms at the bottom of the extraction tube, trapped beneath the aqueous layer and a dense disk of precipitated proteins. Aspirating this lower layer often leads to protein carryover, which rapidly degrades LC-MS/MS column performance.

To circumvent this, we recommend the Matyash method , which utilizes methyl tert-butyl ether (MTBE). Because MTBE has a lower density than water, the lipid-rich organic phase forms the upper layer[1]. This physical density inversion creates a self-validating system where the highly non-polar cholesteryl esters can be cleanly aspirated without piercing the protein pellet, ensuring high recovery and preserving analytical integrity.

Quantitative Comparison of Extraction Methods

The selection of an extraction solvent directly dictates the recovery efficiency of cholesteryl esters. The table below summarizes the performance of common lipid extraction methodologies specifically for non-polar targets like CE 18:0.

Extraction Method	Organic Solvent System	Phase Position of Lipids	Relative CE 18:0 Recovery	Matrix Contamination Risk
Matyash (MTBE)	MTBE / Methanol / Water	Upper Layer	>95%	Low
Folch	Chloroform / Methanol / Water	Lower Layer	~85-90%	High (Pass-through pellet)
Bligh-Dyer	Chloroform / Methanol / Water	Lower Layer	~80-85%	High (Pass-through pellet)
Alshehry	1-Butanol / Methanol	Single Phase	~90%	Moderate

Experimental Workflows

MTBE Liquid-Liquid Extraction (LLE) Workflow

The following workflow illustrates the MTBE partitioning process, highlighting the separation of cholesteryl stearate into the upper organic phase.

Fig 1: MTBE liquid-liquid extraction workflow for cholesteryl stearate from serum.

Solid-Phase Extraction (SPE) Clean-up Workflow

For trace analysis, bulk MTBE extracts can be further purified using a silica-based SPE cartridge to isolate the non-polar cholesteryl ester fraction from potentially interfering phospholipids.

Fig 2: Silica-based Solid-Phase Extraction (SPE) for cholesteryl ester enrichment.

Step-by-Step Methodologies

Reagents & Materials

• Human serum samples (stored at -80°C).

• Methanol (LC-MS grade).

• Methyl tert-butyl ether (MTBE, HPLC grade).

• MS-grade water.

• Internal Standard: d6-cholesteryl stearate (10 µg/mL in methanol)[2].

• 100-mg Isolute silica SPE cartridges.

• Hexane and Isopropanol (HPLC grade).

MTBE Extraction Protocol

This protocol maintains the optimized Matyash volumetric ratio of 10:3:2.5 (MTBE:MeOH:H2O) while accounting for the inherent water volume of the serum.

• Sample Aliquoting: Transfer 50 µL of thawed human serum into a 2.0 mL solvent-resistant microcentrifuge tube.

• Internal Standard Addition: Spike the sample with 10 µL of the d6-cholesteryl stearate internal standard mixture[2]. Causality: Adding the internal standard before precipitation ensures that any subsequent extraction losses or matrix effects are proportionally accounted for, acting as a self-validating recovery metric.

• Protein Precipitation: Add 215 µL of ice-cold Methanol. Vortex vigorously for 30 seconds. Causality: Methanol disrupts the hydrogen bonds of circulating lipoproteins, precipitating the protein carriers and exposing the hydrophobic cholesteryl esters to the solvent environment[1].

• Lipid Partitioning: Add 750 µL of MTBE. Vortex for 1 minute, then incubate the mixture on an orbital shaker at 4°C for 1 hour. Causality: MTBE drives the highly non-polar CE 18:0 into the organic phase while minimizing the co-extraction of highly polar metabolites.

• Phase Separation: Add 188 µL of MS-grade water. Vortex for 20 seconds, then centrifuge at 10,000 × g for 10 minutes at 4°C.

• Collection: Carefully aspirate the upper organic phase (approximately 700 µL) and transfer it to a clean glass vial.

• Evaporation: Dry the organic phase under a gentle stream of nitrogen gas at 30°C.

SPE Clean-up Protocol (Optional)

If severe ion suppression from triglycerides or phospholipids is anticipated during LC-MS analysis, an SPE step is required to isolate the cholesteryl esters.

• Reconstitution: Dissolve the dried MTBE extract in 1 mL of Toluene.

• Conditioning: Pre-wash a 100-mg silica SPE cartridge by passing 2 mL of Hexane through the column.

• Loading: Apply the 1 mL toluene extract onto the conditioned cartridge.

• Elution: Elute the highly non-polar cholesteryl esters by passing 1 mL of 100% Hexane through the column.

• Preparation for MS: Dry the hexane eluate under nitrogen and reconstitute in 100 µL of Isopropanol/Methanol (1:1, v/v) prior to LC-MS/MS injection.

Analytical Considerations (LC-MS/MS)

Detecting cholesteryl stearate presents a unique challenge because the molecule lacks highly polar, easily ionizable functional groups. While Electrospray Ionization (ESI) can be used by monitoring ammonium adducts ([M+NH4]+), sensitivity is often limited[3].

Atmospheric Pressure Chemical Ionization (APCI) is the preferred ionization source for cholesteryl esters. APCI efficiently induces in-source water loss from the sterol backbone, yielding a highly robust [M+H-H2O]+ ion at m/z 369.3[3]. Furthermore, utilizing in-source nitrogen collision-induced dissociation (CID) eliminates the need for chemical ester hydrolysis prior to analysis, allowing for the simultaneous, high-throughput quantification of free cholesterol and intact cholesteryl esters in a single analytical run[4].

References

• Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissoci
• Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies. nist.gov.
• Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma. frontiersin.org.
• High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina. nih.gov.
• Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ioniz
• Characterizing the Lipid-loading Properties of Macrophages Using LC/MS for the Detection of Cholesterol and Cholesteryl-Esters. americanpharmaceuticalreview.com.

Sources

• 1. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 2. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Cholest-5-en-3-yl Octadecanoate as a Benchmark Internal Standard in Lipidomics Mass Spectrometry

Introduction

In the rapidly evolving field of mass spectrometry-based lipidomics, the accurate quantification of highly hydrophobic neutral lipids remains a significant analytical challenge. Cholest-5-en-3-yl octadecanoate , commonly known as Cholesteryl stearate (CE 18:0) , plays a foundational role in this domain. As an ester formed from cholesterol and stearic acid, it is utilized extensively as an internal standard (IS)—either in its stable isotope-labeled form (e.g., d7-cholesteryl stearate) for mammalian samples, or in its unlabeled form as a surrogate standard in matrices where it is naturally absent, such as specific plant tissues or yeast .

This application note provides researchers and drug development professionals with a comprehensive, self-validating framework for integrating Cholest-5-en-3-yl octadecanoate into liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows.

Mechanistic Rationale: Expertise & Experience

The selection of an internal standard cannot be arbitrary; it must account for the specific physicochemical behaviors of the target analytes during extraction, chromatography, and ionization.

Overcoming Ion Suppression in the Non-Polar Elution Window

Cholesteryl esters are among the most hydrophobic lipid classes (LogP > 14). During reverse-phase liquid chromatography (RP-LC), they elute very late, often co-eluting with highly non-polar matrix components like triacylglycerols (TAGs) and wax esters. This co-elution causes severe ion suppression in the electrospray ionization (ESI) source. By spiking a stable isotope-labeled version of Cholest-5-en-3-yl octadecanoate (e.g., d7-CE 18:0) prior to extraction, the IS exactly co-elutes with endogenous CE 18:0. Because the IS and the target analyte experience identical matrix effects, the ratio of their MS signals provides a self-validating correction for ion suppression .

Ionization Dynamics and Collision-Induced Dissociation (CID)

Cholesteryl esters lack a strongly polar headgroup, making them difficult to ionize. To facilitate ionization, ammonium acetate or ammonium formate is typically added to the mobile phase, driving the formation of ammonium adducts [M+NH4​]+ . Upon entering the collision cell, these adducts undergo characteristic fragmentation. The application of collision energy (typically 15–25 eV) cleaves the ester bond, resulting in the loss of the fatty acid tail and ammonia, yielding a highly stable, dehydrated cholesteryl carbocation at m/z 369.35 . This signature fragment is universal for all cholesteryl esters, allowing for highly sensitive Multiple Reaction Monitoring (MRM).

Data Presentation: Physicochemical & MS Properties

To facilitate method development, the quantitative and structural parameters of Cholest-5-en-3-yl octadecanoate and its deuterated counterpart are summarized below.

Table 1: Physicochemical Properties

Property	Cholest-5-en-3-yl octadecanoate (Unlabeled)	d7-Cholest-5-en-3-yl octadecanoate (Labeled IS)
Common Name	Cholesteryl stearate (CE 18:0)	d7-Cholesteryl stearate
Molecular Formula	C45​H80​O2​	C45​H73​D7​O2​
Molecular Weight	653.12 g/mol	660.16 g/mol
LogP	~14.49	~14.49
Solubility	Chloroform, Dichloromethane, Toluene	Chloroform, Dichloromethane, Toluene

Table 2: Optimized MRM Transitions (Positive ESI Mode)

Analyte	Precursor Ion [M+NH4​]+	Product Ion [Cholesterol−H2​O+H]+	Collision Energy (eV)
CE 18:0	m/z 670.6	m/z 369.4	20
d7-CE 18:0 (IS)	m/z 677.6	m/z 376.4	20

Experimental Protocol: Lipid Extraction and LC-MS/MS Analysis

This protocol describes a modified biphasic extraction (e.g., Folch method) optimized for the recovery of highly non-polar lipids from mammalian cells or plasma, ensuring trustworthy and reproducible quantification .

Step 1: Internal Standard Preparation

• Prepare a stock solution of d7-Cholest-5-en-3-yl octadecanoate at 1 mg/mL in chloroform.

• Dilute the stock in a working solvent (e.g., 1:1 Dichloromethane:Methanol) to a final working concentration of 1 µM. Note: Store at -20°C in glass vials with Teflon-lined caps to prevent adsorption to plastics.

Step 2: Sample Spiking and Extraction

• Aliquot 50 µL of plasma or 1×106 cells into a glass homogenizing tube.

• Add 20 µL of the 1 µM IS working solution directly to the sample. Causality Check: Spiking before extraction is critical; it ensures the IS accounts for any physical losses during the liquid-liquid partitioning phase.

• Add 1 mL of ice-cold Methanol and vortex for 30 seconds.

• Add 2 mL of Chloroform, vortex vigorously for 1 minute, and incubate on ice for 15 minutes.

• Add 0.6 mL of MS-grade water to induce phase separation. Centrifuge at 2,000 × g for 10 minutes at 4°C.

• Carefully extract the lower organic phase (containing the cholesteryl esters) using a glass Pasteur pipette and transfer to a new glass vial.

• Dry the organic phase completely under a gentle stream of nitrogen gas.

Step 3: LC-MS/MS Analysis

• Reconstitute the dried lipid film in 100 µL of Isopropanol:Methanol (1:1, v/v).

• Inject 5 µL onto a C18 Reverse-Phase column (e.g., 50 x 4.6 mm, 5 µm particle size).

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Run a gradient from 40% B to 100% B over 15 minutes. CE 18:0 and d7-CE 18:0 will co-elute typically between 12–14 minutes due to their extreme hydrophobicity.

• Quantify the endogenous CE 18:0 by calculating the peak area ratio of m/z 670.6 → 369.4 against the IS transition m/z 677.6 → 376.4.

Workflow Visualization

Caption: Step-by-step lipidomics workflow highlighting the integration of the internal standard.

References

• Wewer, V., and Dörmann, P. (2014). Determination of sterol lipids in plant tissues by gas chromatography and Q-TOF mass spectrometry. Methods in Molecular Biology (LIPID MAPS Structure Database). Available at: [Link]

• Hayakawa, S., et al. (2024). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. bioRxiv. Available at: [Link]

• Lam, S. M., et al. (2011). Meibum Lipid Composition in Asians with Dry Eye Disease. PLOS One. Available at: [Link]

• Choi, J., et al. (2015). High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina. PMC / National Institutes of Health. Available at: [Link]

Application Note &amp; Protocol: Formulation of Biomimetic Liposomes with Cholest-5-en-3-yl Octadecanoate

Introduction: Engineering Nature-Inspired Vesicles for Advanced Delivery

In the quest for more effective drug delivery systems, researchers are increasingly turning to biomimicry—emulating the elegant and efficient systems found in nature.[1] Biomimetic liposomes, which are engineered to replicate the architecture and functionality of natural cell membranes, represent a significant leap forward from conventional liposomal formulations.[2][3][4] By incorporating components that mimic the native cellular environment, these vesicles can achieve enhanced biocompatibility, evade the immune system, and improve target specificity.[2][5]

This application note provides a detailed guide for the preparation and characterization of biomimetic liposomes incorporating cholest-5-en-3-yl octadecanoate, also known as cholesteryl stearate.[6] Cholesteryl esters are neutral lipids typically found in the core of lipid droplets and lipoprotein particles, serving as a storage form of cholesterol.[7][8] Their inclusion within a liposomal bilayer, alongside foundational phospholipids and cholesterol, aims to modulate membrane fluidity, stability, and interaction with biological systems in a nuanced manner, thereby enhancing the biomimetic quality of the vesicle.

This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step protocols for the successful formulation of these advanced nanocarriers.

Scientific Rationale: The Role of Cholesteryl Octadecanoate in Biomimetic Design

The construction of a biomimetic liposome hinges on a lipid composition that closely mirrors that of a biological membrane. While phospholipids form the fundamental bilayer structure and cholesterol is a well-established membrane reinforcer that regulates fluidity and permeability, the addition of a cholesteryl ester like cholest-5-en-3-yl octadecanoate introduces another layer of complexity and biomimicry.[7][9][10][11][12][13]

Causality Behind Component Selection:

• Phospholipids (e.g., DSPC): 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is chosen for its high transition temperature (Tc), which imparts rigidity and stability to the liposomes at physiological temperatures.[14][15]

• Cholesterol: As a crucial component of mammalian cell membranes, cholesterol "tunes" the packing of phospholipids.[10][11][13] It prevents the lipid chains from becoming too rigid at low temperatures and too fluid at high temperatures, thereby enhancing membrane stability and reducing permeability to small molecules.[16][17]

• Cholest-5-en-3-yl Octadecanoate: This highly hydrophobic molecule, an ester of cholesterol and stearic acid, is structurally similar to the cholesteryl esters found in natural lipoproteins.[18] Its incorporation into the lipid bilayer is based on hydrophobic interactions.[2][19][20] While free cholesterol intercalates between phospholipids, the bulky, non-polar nature of the octadecanoate chain causes cholesteryl esters to reside deeper within the hydrophobic core of the bilayer. This can influence the mechanical properties of the membrane, potentially creating domains that mimic lipid rafts and influencing the loading and retention of hydrophobic therapeutic agents.[7]

The following diagram illustrates the conceptual arrangement of these lipids within the biomimetic liposome bilayer.

Caption: Conceptual arrangement of lipids in the biomimetic bilayer.

Experimental Protocol: Thin-Film Hydration and Extrusion

The most established and versatile method for preparing liposomes is the thin-film hydration technique, also known as the Bangham method.[21][22][23] This process is followed by extrusion to control the size and lamellarity of the vesicles, resulting in a homogenous population of unilamellar liposomes.[24][25][26][27]

Materials and Equipment

Reagents & Consumables	Equipment
1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)	Rotary Evaporator
Cholesterol	Vacuum Pump
Cholest-5-en-3-yl octadecanoate	Water Bath or Heating Block
Chloroform (or a suitable organic solvent mixture)	Vortex Mixer
Phosphate-Buffered Saline (PBS), pH 7.4	Liposome Extruder (e.g., syringe-based)
Polycarbonate membranes (e.g., 400 nm, 200 nm, 100 nm pore sizes)	Dynamic Light Scattering (DLS) Instrument
Glass round-bottom flask (50-100 mL)	Transmission Electron Microscope (TEM)
Glass syringes	Nitrogen Gas Cylinder
Filter supports for extruder

Step-by-Step Methodology

Part 1: Preparation of the Lipid Film

• Lipid Dissolution: Accurately weigh and dissolve DSPC, cholesterol, and cholest-5-en-3-yl octadecanoate in chloroform within a clean, dry round-bottom flask. A typical molar ratio might be 55:40:5 (DSPC:Cholesterol:Cholesteryl Ester), but this should be optimized for the specific application. Ensure complete dissolution to form a clear, homogenous solution.[28]

  • Expert Insight: The choice of organic solvent is critical. Chloroform is effective for most lipids, but a mixture (e.g., chloroform:methanol) may be needed for less soluble components. The goal is a single-phase, clear solution to ensure a uniform lipid film.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Immerse the flask in a water bath set to a temperature above the Tc of the highest-melting-point lipid (for DSPC, Tc is ~55°C, so a bath temperature of 60-65°C is recommended).[29] Reduce the pressure and rotate the flask to create a thin, even lipid film on the inner surface as the solvent evaporates.[21]

• Residual Solvent Removal: Once a visible film has formed and the bulk of the solvent is removed, place the flask under a high vacuum for at least 2-4 hours (or overnight) to remove any residual chloroform.[28][29]

  • Trustworthiness Check: This step is non-negotiable for creating stable, biologically-compatible liposomes. Residual solvent can compromise bilayer integrity and introduce cytotoxicity.

Part 2: Hydration of the Lipid Film

• Hydration: Add the aqueous phase (e.g., PBS pH 7.4, or a buffer containing a hydrophilic drug) to the round-bottom flask containing the dry lipid film. The volume will depend on the desired final lipid concentration. Crucially, the hydration medium must be pre-heated to a temperature above the lipid Tc (60-65°C).[23]

• Vesicle Formation: Agitate the flask vigorously using a vortex mixer or by manual shaking until the lipid film is fully suspended in the aqueous buffer.[29] This process causes the lipid sheets to peel off the flask wall and self-assemble into multilamellar vesicles (MLVs).[30] The suspension will appear milky or opalescent.

Part 3: Size Reduction by Extrusion

The MLVs formed during hydration are heterogeneous in size and structure. Extrusion is a technique used to reduce their size and produce unilamellar vesicles with a uniform size distribution.[25][26][31]

Caption: Workflow for sizing liposomes via sequential extrusion.

• Extruder Assembly: Assemble the extruder according to the manufacturer's instructions, placing two stacked polycarbonate membranes of the desired final pore size (e.g., 100 nm) onto the filter support.[25]

• Heating: Ensure the extruder assembly and the liposome suspension are maintained above the lipid Tc (60-65°C) throughout the extrusion process. This is critical for preventing the membrane from gelling and blocking the filter pores.

• Extrusion Process: Load the MLV suspension into one of the syringes. Connect it to the extruder and attach an empty syringe to the other side. Gently push the suspension through the membrane from one syringe to the other. This constitutes one pass. Repeat this process for an odd number of passes (e.g., 11-21 times) to ensure the entire sample passes through the filter an equal number of times.[32]

  • Expert Insight: An odd number of passes ensures the final, homogenous liposome suspension is collected in the opposite syringe from where it started. For membranes with pore sizes ≤100 nm, high pressure may be required.[32] Sequential extrusion through progressively smaller pore sizes (e.g., 400 nm then 100 nm) can reduce clogging and improve efficiency.

• Collection and Storage: Collect the final liposome suspension, which should appear more translucent than the initial MLV suspension. Store at 4°C for short-term use. For long-term stability, further studies are required.

Validation and Characterization Protocols

A self-validating protocol requires rigorous characterization to confirm the physicochemical properties of the formulated liposomes.[33][34]

Particle Size and Polydispersity Index (PDI)

• Technique: Dynamic Light Scattering (DLS)[35]

• Principle: DLS measures the fluctuations in scattered light intensity due to the Brownian motion of particles. The rate of these fluctuations is related to the particle size.[35]

• Protocol:

  • Dilute a small aliquot of the liposome suspension in filtered PBS to an appropriate concentration (to avoid multiple scattering effects).

  • Transfer the diluted sample to a clean cuvette.

  • Equilibrate the sample at 25°C for 120 seconds in the DLS instrument.[36]

  • Perform the measurement using a backscatter angle of 173°.[29]

  • Analyze the data to obtain the Z-average diameter (hydrodynamic size) and the Polydispersity Index (PDI). A PDI value < 0.2 indicates a homogenous and monodisperse population.[35]

Zeta Potential

• Technique: Laser Doppler Velocimetry (often integrated into DLS instruments)

• Principle: Measures the velocity of charged particles in an electric field. This velocity is proportional to the zeta potential, which is an indicator of surface charge and colloidal stability.

• Protocol:

  • Dilute the sample in an appropriate medium (e.g., 10 mM NaCl) and load it into a specific zeta potential cuvette.

  • Perform the measurement according to the instrument's standard operating procedure.

  • A highly positive or negative zeta potential (e.g., > ±20 mV) generally indicates good colloidal stability due to electrostatic repulsion between particles.

Morphology and Lamellarity

• Technique: Transmission Electron Microscopy (TEM), particularly Cryo-TEM.

• Principle: TEM provides high-resolution, direct visualization of the liposomes. Cryo-TEM is preferred as it visualizes the vesicles in a vitrified, hydrated state, preserving their native structure without artifacts from staining or dehydration.[36]

• Protocol (General for Negative Staining TEM):

  • Place a drop of the diluted liposome suspension onto a carbon-coated copper grid.

  • After 1-2 minutes, blot away the excess liquid with filter paper.

  • Add a drop of a negative staining agent (e.g., 2% uranyl acetate or phosphotungstic acid).

  • Blot away the excess stain after 1 minute.

  • Allow the grid to air dry completely before imaging with a TEM.

  • Observe for spherical structures and confirm the absence of multilamellar or aggregated vesicles.

Incorporation Efficiency of Cholesteryl Octadecanoate

For hydrophobic components incorporated into the bilayer, it's essential to confirm they are successfully integrated.

• Technique: High-Performance Liquid Chromatography (HPLC).

• Principle: This protocol quantifies the amount of cholesteryl octadecanoate that is successfully incorporated into the liposomes versus the total amount used in the formulation.

• Protocol:

  • Separate Free Ester: Separate the formulated liposomes from any unincorporated, free cholesteryl octadecanoate. This can be achieved by size exclusion chromatography (SEC) or centrifugation.

  • Lyse Liposomes: Disrupt the purified liposomes by adding a strong solvent like methanol or isopropanol to release the incorporated ester.

  • Quantify with HPLC:

    • Develop an HPLC method (e.g., reverse-phase column) capable of separating and quantifying cholesteryl octadecanoate.

    • Create a standard curve using known concentrations of the ester.

    • Inject the lysed liposome sample and determine the concentration of the ester from the standard curve.

  • Calculate Efficiency:

    • Incorporation Efficiency (%) = (Amount of Ester in Purified Liposomes / Initial Amount of Ester Used) x 100

Expected Results and Data Summary

The protocols described should yield a homogenous population of unilamellar vesicles with predictable characteristics.

Parameter	Technique	Expected Outcome	Significance
Z-Average Diameter	DLS	100 - 130 nm (for 100 nm extrusion)	Confirms successful size reduction and suitability for many in vivo applications.[31]
Polydispersity Index (PDI)	DLS	< 0.2	Indicates a narrow, uniform size distribution, which is critical for reproducible performance.[35][36]
Zeta Potential	Laser Doppler Velocimetry	Near-neutral to slightly negative	Reflects the surface charge; important for predicting in vivo stability and interaction with cells.
Morphology	TEM / Cryo-TEM	Spherical, unilamellar vesicles	Visual confirmation of vesicle formation and structural integrity.[34][36]
Incorporation Efficiency	HPLC	> 90%	Confirms successful integration of the hydrophobic cholesteryl ester into the lipid bilayer.[2]

Conclusion and Future Directions

This guide provides a comprehensive, self-validating framework for the preparation of biomimetic liposomes containing cholest-5-en-3-yl octadecanoate. By following the detailed protocols for thin-film hydration, extrusion, and subsequent characterization, researchers can reliably produce well-defined nanocarriers. The inclusion of cholesteryl esters offers a pathway to more closely mimic the complexity of natural lipid assemblies, potentially leading to improved stability and more sophisticated biological interactions. Future work should focus on optimizing the lipid ratios to fine-tune membrane properties and on loading these vesicles with therapeutic agents to evaluate their performance in targeted drug delivery applications.

References

• Biomimetic liposomes in drug delivery: from design mechanisms to applic
• Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formul
• Thin-Film Hydration Method for Liposome Preparation - CD Formul
• Thin-Film Hydration Followed by Extrusion Method for Liposome Prepar
• REDUCTION OF LIPOSOME SIZE AND PREPARATION OF UNILAMELLAR VESICLES BY EXTRUSION TECHNIQUES. (URL: )
• Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles - PMC. (URL: )
• Advances in Liposomal Drug Delivery: Multidirectional Perspectives on Overcoming Biological Barriers - PMC. (URL: )
• Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion method | PLOS One - Research journals. (URL: )
• “Biomimetic Drug Delivery Systems: Nature-Inspired Solutions” - ijprajournal. (URL: )
• Biomimetic liposomes in drug delivery: from design mechanisms to applications - Arizona Board of Regents. (URL: )
• Liposome Size Reduction Technologies - CD Formul
• Biomimetic liposomes in drug delivery: from design mechanisms to applications - Chemical Society Reviews (RSC Publishing). (URL: )
• Protocol for Liposome Preparation Through Thin-film Hydration Procedure: 1. The lipids must first be dissolved and mixed in an o. (URL: )
• Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC - NIH. (URL: )
• Liposome Extrusion - Life Science | Sterlitech. (URL: )
• Liposome Encapsulation Protocols for Hydrophilic and Hydrophobic Drugs. (URL: )
• Sterols and membrane dynamics - PMC. (URL: )
• Computer-aided design of liposomal drugs: in silico prediction and experimental validation of drug candidates for liposomal remote loading - PMC. (URL: )
• High-resolution 13C NMR of sterols in model membrane. (URL: )
• Characterization of Liposomes Using Quantitative Phase Microscopy (QPM) - MDPI. (URL: )
• Liposome Drug Loading Testing - CD Formul
• Liposomes Characterization Methods | Bentham Science Publishers. (URL: )
• How Do I Get My Hydrophobic Drug In The Lipid Membrane? | Avanti Research. (URL: )
• liposomes-synthesis-and-DLS-size-characteriz
• Sterols in plant biology – Advances in studying membrane dynamics - PMC. (URL: )
• EP0792143B1 - Methods for making liposomes containing hydrophobic drugs - Google P
• AFM, ESEM, TEM, and CLSM in liposomal characterization: a compar
• Direct Comparison of Standard Transmission Electron Microscopy and Cryogenic-TEM in Imaging Nanocrystals Inside Liposomes | Molecular Pharmaceutics - ACS Public
• Liposome Formulations of Hydrophobic Drugs | Springer N
• Liposome Characterisation and Analysis for Drug Delivery - Intertek. (URL: )
• Full article: Factors affecting response variables with emphasis on drug release and loading for optimization of liposomes - Taylor & Francis. (URL: )
• How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism. (URL: )
• Selection strategy for encapsulation of hydrophilic and hydrophobic ingredients with food-grade materials: A system
• Understanding How Sterols Regulate Membrane Remodeling in Supported Lipid Bilayers | Langmuir - ACS Public
• A Review of Liposomes as a Drug Delivery System: Current Status of Approved Products, Regulatory Environments, and Future Perspectives - PMC. (URL: )
• Comprehensive Insights into the Cholesterol-Mediated Modulation of Membrane Function Through Molecular Dynamics Simul
• Role of cholesterol flip-flop in oxidized lipid bilayers - PMC - NIH. (URL: )
• Biomimetic Liposomes for G-Protein-Coupled Receptor 120 Exo/Endogenous Coactivation to Reprogram Lipid Metabolism in Obesity-Associ
• A mechanistic perspective on the effect of cholesterol in phospholipid bilayers. (URL: )
• US20240192198A1 - Biomimetic liposomes and methods of making and using the same - Google P
• Synthesis, preformulation and liposomal formulation of cholesteryl carborane esters with various f
• Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - MDPI. (URL: )
• Cholest-5-en-3-beta-yl octadecano
• Cholesterol tunes lipid bilayer interactions - PMC - NIH. (URL: )
• a) Cholest-5-en-3-ol (3β)-, 9-octadecenoate (compound 2, predicted). b)...
• Role of Cholesterol in Modifying the Physical and Stability Properties of Liposomes and In Vitro Release of VitaminB12 - MDPI. (URL: )
• Practical Synthesis of 3β-Amino-5-Cholestene and Related 3β-Halides Involving i-Steroid and Retro-i-Steroid Rearrangements - PMC. (URL: )
• Cholesterol-Based Compounds: Recent Advances in Synthesis and Applic

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High-Temperature GC-MS (HTGC-MS) Analysis of Intact Cholest-5-en-3-yl Octadecanoate in Biological Tissues

Application Note & Protocol Target Audience: Analytical Chemists, Lipidomic Researchers, and Drug Development Professionals

Executive Summary

The quantification of intact cholesteryl esters (CEs), specifically cholest-5-en-3-yl octadecanoate (cholesteryl stearate, CE 18:0), in biological tissues presents a significant analytical challenge. With a molecular weight of 653.1 g/mol and extreme lipophilicity, intact CEs possess exceptionally high boiling points. Traditional gas chromatography often fails due to thermal degradation of the ester bond and severe column bleed. This application note details a robust, self-validating High-Temperature Gas Chromatography-Mass Spectrometry (HTGC-MS) methodology. By combining selective Solid-Phase Extraction (SPE) with Programmed Temperature Vaporization (PTV) and thin-film HT capillary columns, this protocol ensures the precise, intact quantification of CE 18:0 without the loss of molecular specificity caused by saponification.

Mechanistic Rationale & Analytical Strategy

To achieve scientific integrity and reproducible results, every step of this protocol is governed by specific physicochemical principles:

• Why Intact Analysis? Traditional lipid analysis relies on saponification or transesterification, which cleaves the ester bond and scrambles the specific fatty acid-sterol pairing. To quantify the exact molecular species (cholest-5-en-3-yl octadecanoate), intact analysis is mandatory [[1]]([Link]).

• The Necessity of Silica SPE: Biological tissues are rich in polar lipids, particularly glycerophospholipids. If injected into a GC system at 380°C, these non-volatile matrix components will rapidly carbonize, fouling the inlet and destroying the column phase. A silica-based SPE step selectively retains polar lipids while eluting the neutral CE fraction in a non-polar solvent .

• Injection Dynamics (PTV vs. Splitless): Standard hot split/splitless injectors cause severe thermal discrimination. When the syringe needle enters a 350°C inlet, lower molecular weight compounds vaporize faster than high-boiling CEs, leading to non-representative sampling. Programmed Temperature Vaporization (PTV) injects the sample "cold" (e.g., 60°C) and rapidly ramps the temperature, ensuring quantitative transfer of CE 18:0 onto the column [[2]]([Link]).

• Electron Ionization (EI) Fragmentation: Under standard 70 eV EI conditions, intact CEs yield a negligible molecular ion ( [M]+ at m/z 652). Instead, the cleavage of the ester linkage produces a highly stable dehydrocholesterol cation at m/z 368, which serves as the universal quantifier for all cholesteryl esters . Because m/z 368 is common to all CEs, chromatographic resolution is the sole mechanism for differentiating CE 18:0 from other species like CE 18:1 or CE 16:0 .

Fig 1. Electron Ionization (EI) fragmentation pathway of cholest-5-en-3-yl octadecanoate.

Materials and Reagents

• Standards: Cholest-5-en-3-yl octadecanoate (CE 18:0) analytical standard (≥99% purity).

• Internal Standard (IS): Cholesteryl heptadecanoate (CE 17:0) or d6​ -cholesteryl stearate. The IS must be added prior to homogenization to create a self-validating system that accounts for extraction losses.

• Solvents: LC-MS grade Chloroform, Methanol, Hexane, Diethyl Ether, and Isooctane.

• Consumables: Silica SPE cartridges (500 mg, 3 mL), glass homogenization tubes (avoid plastics to prevent phthalate contamination).

Step-by-Step Experimental Protocol

Tissue Homogenization & Lipid Extraction (Folch Method)

• Accurately weigh 50 mg of frozen biological tissue into a pre-chilled glass homogenizer.

• Add 10 µL of the Internal Standard solution (CE 17:0, 100 µg/mL in chloroform).

• Add 1.0 mL of LC-MS grade water and homogenize thoroughly on ice.

• Transfer the homogenate to a glass centrifuge tube. Add 3.0 mL of Chloroform:Methanol (2:1, v/v).

• Vortex vigorously for 2 minutes to disrupt lipid-protein complexes.

• Centrifuge at 3,000 × g for 10 minutes at 4°C to achieve phase separation.

• Carefully extract the lower organic (chloroform) phase using a glass Pasteur pipette and transfer to a clean glass vial.

• Evaporate the solvent to dryness under a gentle stream of ultra-pure nitrogen gas at 30°C.

Solid-Phase Extraction (SPE) Clean-up

• Reconstitute the dried total lipid extract in 1.0 mL of Hexane.

• Condition a 500 mg Silica SPE cartridge with 5.0 mL of Hexane.

• Load the 1.0 mL reconstituted sample onto the cartridge.

• Elute the neutral lipid fraction (containing intact CEs) with 5.0 mL of Hexane:Diethyl Ether (95:5, v/v). Note: Polar glycerophospholipids will remain tightly bound to the silica stationary phase.

• Collect the eluate and evaporate to dryness under nitrogen.

• Reconstitute the purified CE fraction in 100 µL of Isooctane for HTGC-MS injection.

Fig 2. Workflow for the extraction and isolation of intact cholesteryl esters from biological tissues.

HTGC-MS Analysis

Execute the analysis using a GC-MS system equipped with a high-temperature capillary column (e.g., DB-5HT or equivalent polyimide-coated fused silica column) capable of withstanding 400°C.

Data Presentation & Instrument Parameters

Table 1: Optimized HTGC-MS Instrument Parameters

Parameter	Setting / Value	Rationale
Inlet Type	PTV (Programmed Temp Vaporization)	Prevents high-MW thermal discrimination.
Injection Volume	1.0 µL (Splitless mode)	Maximizes sensitivity for trace tissue lipids.
Inlet Temp Program	60°C (0.1 min) → 600°C/min to 380°C	Rapid transfer of vaporized CEs to the column.
Column	DB-5HT (15 m × 0.25 mm × 0.10 µm)	Short length and thin film reduce residence time.
Carrier Gas	Helium (Constant Flow: 1.5 mL/min)	Maintains optimal linear velocity at high temps.
Oven Program	150°C (1 min) → 15°C/min to 380°C (Hold 10 min)	Elutes high-boiling intact CEs (MW > 600).
Transfer Line Temp	380°C	Prevents cold-spot condensation of analytes.
Ion Source Temp	250°C	Standard for robust EI fragmentation.

Table 2: Diagnostic EI-MS Ions for Target Analytes

Analyte	Molecular Weight	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Notes
Cholest-5-en-3-yl octadecanoate (CE 18:0)	653.1 g/mol	368	353	Differentiated from CE 18:1 by later retention time.
Cholesteryl heptadecanoate (IS, CE 17:0)	639.1 g/mol	368	353	Elutes prior to CE 18:0; tracks extraction efficiency.

Troubleshooting & Quality Control

• Peak Tailing of CEs: If CE 18:0 exhibits severe peak tailing, it indicates active sites in the inlet liner or column degradation. Ensure the use of deactivated, glass-wool-free liners and trim 10 cm from the front of the GC column.

• Loss of Sensitivity (Matrix Effect): If the internal standard response drops significantly across a batch, phospholipid breakthrough has occurred during the SPE step. Verify the activity of the silica cartridges and ensure the elution solvent does not exceed 5% diethyl ether .

• Isobaric Interference: Because m/z 368 is shared among all CEs, co-elution will cause false positives. Ensure the GC oven ramp rate (15°C/min) provides baseline resolution ( Rs​≥1.5 ) between CE 18:1 (Cholesteryl oleate) and CE 18:0 (Cholesteryl stearate) .

References

• Son, H.-H., et al. "High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina." Journal of Lipid Research 55.1 (2014): 155-162. URL:[Link][3][4]

• Butovich, I. A., et al. "Evaluation and Quantitation of Intact Wax Esters of Human Meibum by Gas-Liquid Chromatography-Ion Trap Mass Spectrometry." Investigative Ophthalmology & Visual Science 53.7 (2012): 3766-3781. URL:[Link][1][5]

• Hammann, S., & Vetter, W. "Gas chromatographic separation of fatty acid esters of cholesterol and phytosterols on an ionic liquid capillary column." Journal of Chromatography B 1007 (2015): 67-71. URL:[Link][2]

• Do, T., et al. "Lipids Including Cholesteryl Linoleate and Cholesteryl Arachidonate Contribute to the Inherent Antibacterial Activity of Human Nasal Fluid." The Journal of Immunology 181.6 (2008): 4177-4187. URL:[Link][6]

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Application Note: In Vitro Assays for Measuring Cholest-5-en-3-yl Octadecanoate Hydrolysis Rates

Introduction & Scientific Rationale

Cholest-5-en-3-yl octadecanoate, universally known as cholesteryl stearate , is a highly hydrophobic, fully saturated cholesteryl ester (CE). In mammalian physiology, the accumulation of CEs within macrophage foam cells drives atherogenesis, while systemic accumulation in lysosomes is the primary pathology in Lysosomal Acid Lipase Deficiency (LAL-D), including Wolman disease and Cholesteryl Ester Storage Disease (CESD)[1].

Measuring the hydrolysis rate of cholesteryl stearate in vitro is essential for evaluating the catalytic efficiency of lipolytic enzymes—such as Lysosomal Acid Lipase (LAL), Hormone-Sensitive Lipase (HSL), and carboxylesterases (CES1/CES3)—and for screening novel pharmacological modulators[2]. Because cholesteryl stearate contains a saturated 18-carbon fatty acid chain, it is structurally rigid and exhibits significantly lower baseline hydrolysis rates compared to unsaturated esters like cholesteryl oleate[3]. This steric and hydrophobic barrier makes it an exceptionally stringent substrate for probing true interfacial enzyme kinetics.

The Causality of Substrate Presentation

A fundamental pitfall in lipid enzymology is the failure to properly present the substrate. Cholesteryl stearate is completely insoluble in aqueous buffers. If added directly, it forms crystalline aggregates, rendering the ester bond inaccessible to the enzyme's active site.

The Mechanistic Solution: The substrate must be emulsified into mixed micelles or artificial lipid droplets[2]. By co-evaporating the substrate with phosphatidylcholine (PC) and rehydrating in the presence of a bile salt (e.g., sodium taurocholate), the system mimics physiological intraluminal micelles or intracellular lipid droplets[4][5]. This provides an optimal lipid-water interface, which is an absolute requirement for the "interfacial activation" of lipases. Furthermore, the inclusion of fatty-acid-free Bovine Serum Albumin (BSA) is critical; it acts as a hydrophobic sink to sequester the cleaved octadecanoic (stearic) acid, preventing product-induced interfacial inhibition.

Assay Modalities & Selection Criteria

Depending on the required throughput and available infrastructure, cholesteryl stearate hydrolysis can be quantified by measuring either the released free cholesterol or the released stearic acid.

Table 1: Comparison of Analytical Modalities

Modality	Target Analyte	Sensitivity	Throughput	Key Advantage	Limitation
Radiometric	[¹⁴C]-Stearic Acid	Ultra-high	Low-Medium	Gold standard; direct measurement	Radioactive waste management
Fluorometric	Free Cholesterol	High	High (384-well)	Kinetic tracking; non-radioactive	Susceptible to reducing agents
LC-MS/MS	Free Cholesterol	Ultra-high	Medium	Multiplexing; highly specific[6]	High equipment cost

Experimental Protocols

Protocol A: High-Throughput Fluorometric Coupled Assay

Principle: Cholesteryl stearate is hydrolyzed by the target enzyme to yield free cholesterol. Cholesterol oxidase (ChOx) then oxidizes the free cholesterol, producing H₂O₂. Horseradish peroxidase (HRP) utilizes the H₂O₂ to convert Amplex Red into the highly fluorescent resorufin (Ex/Em = 540/590 nm)[7].

Fig 1. Enzymatic cascade for the fluorometric detection of cholesteryl stearate hydrolysis.

Step-by-Step Procedure:

• Micelle Preparation: In a glass vial, combine 50 µM cholesteryl stearate and 35.5 µg phosphatidylcholine (PC) dissolved in chloroform[5]. Evaporate the solvent completely under a gentle stream of N₂ gas to form a thin lipid film.

• Rehydration: Resuspend the lipid film in 1 mL of Assay Buffer (100 mM Potassium Phosphate pH 7.0 for NCEH, or 100 mM Sodium Acetate pH 4.5 for LAL) containing 4 µM sodium taurocholate[5]. Sonicate in a water bath for 15 minutes until the solution clarifies, indicating micelle formation.

• Reaction Initiation: In a black 96-well microplate, add 50 µL of the micelle substrate to 40 µL of enzyme/cell lysate (adjusted to 1-5 µg total protein). Incubate at 37°C for 30–60 minutes.

• Coupled Detection: Add 10 µL of a detection master mix containing 2 U/mL Cholesterol Oxidase, 2 U/mL HRP, and 100 µM Amplex Red.

• Measurement: Incubate for 15 minutes at 37°C in the dark. Read fluorescence at Ex 540 nm / Em 590 nm.

Protocol B: Radiometric Partitioning Assay (Gold Standard)

Principle: Utilizing[¹⁴C]-cholest-5-en-3-yl octadecanoate (labeled on the stearate chain), the assay measures the release of [¹⁴C]-stearic acid. Because unhydrolyzed CE and free fatty acids have different partition coefficients, they can be separated using a modified Folch extraction[2].

Fig 2. Standardized workflow for radiometric or LC-MS/MS based cholesteryl ester hydrolase assays.

Step-by-Step Procedure:

• Substrate Prep: Prepare micelles as in Protocol A, but spike with 50,000 cpm/assay of [¹⁴C]-cholesteryl stearate[5].

• Incubation: Combine 100 µL substrate with 100 µL enzyme preparation. Incubate at 37°C for 1 hour.

• Termination & Partitioning: Stop the reaction by adding 3.25 mL of Methanol:Chloroform:Heptane (1.41:1.25:1.00, v/v/v) followed by 1 mL of 0.1 M Potassium Carbonate/Boric Acid buffer (pH 10.5).

• Separation: Vortex vigorously for 30 seconds, then centrifuge at 2,000 × g for 15 minutes. The high pH forces the ionized[¹⁴C]-stearic acid into the upper aqueous phase, while the unhydrolyzed [¹⁴C]-cholesteryl stearate remains in the lower organic phase.

• Quantification: Aspirate 1 mL of the upper aqueous phase, mix with 5 mL of scintillation cocktail, and quantify using a Liquid Scintillation Counter (LSC).

Establishing a Self-Validating System

To ensure utmost trustworthiness and eliminate false positives (e.g., auto-oxidation or non-specific esterase activity), every assay plate must function as a self-validating system by incorporating the following controls:

Table 2: Mandatory Assay Controls

Control Type	Setup	Purpose
Reagent Blank	Buffer + Substrate Micelles (No Enzyme)	Establishes baseline auto-hydrolysis; subtracted from all sample readings.
Specific Inhibitor	Lysate + 100 µM Benzil (CES1) or Lalistat 2 (LAL)	Proves signal is driven by the specific target enzyme, not background lipases[2].
Spike-in Recovery	Blank + Known concentration of free cholesterol	Validates that the sample matrix (e.g., cell lysate) does not quench the fluorophore or inhibit the coupled enzymes.

Data Analysis & Interpretation

Calculate the specific activity using the following formula: Specific Activity (pmol/min/mg) = (ΔSignal × Calibration Factor) / (Time × Total Protein)

Note: When comparing substrates, expect the Vmax for cholest-5-en-3-yl octadecanoate to be approximately 25-40% of that observed for cholesteryl oleate under identical conditions, due to the thermodynamic stability of the saturated stearate chain[3].

References

• Anderson RA, et al. "Mutations at the lysosomal acid cholesteryl ester hydrolase gene locus in Wolman disease." Proc Natl Acad Sci USA. URL:[Link]

• Vahouny GV, Weersing S, Treadwell CR. "The influence of bile acids on cholesterol esterase." Nutrition Reviews. URL:[Link]

• Escargueil-Blanc I, et al. "Combination of an enzymatic method and HPLC for the quantitation of cholesterol in cultured cells." CEU Repositorio Institucional. URL:[Link]

• "Plant sterol and stanol substrate specificity of pancreatic cholesterol esterase." CORE. URL:[Link]

• Escola-Gil JC, et al. "Hormone-Sensitive Lipase Overexpression Increases Cholesteryl Ester Hydrolysis in Macrophage Foam Cells." Arteriosclerosis, Thrombosis, and Vascular Biology. URL:[Link]

• Ghosh S, et al. "Identification of a novel intracellular cholesteryl ester hydrolase (carboxylesterase 3) in human macrophages." PMC. URL:[Link]

• Buchebner M, et al. "Cholesteryl ester hydrolase activity is abolished in HSL macrophages but unchanged in macrophages lacking KIAA1363." PMC. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Identification of a novel intracellular cholesteryl ester hydrolase (carboxylesterase 3) in human macrophages: compensatory increase in its expression after carboxylesterase 1 silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. academic.oup.com [academic.oup.com]
• 5. Cholesteryl ester hydrolase activity is abolished in HSL macrophages but unchanged in macrophages lacking KIAA1363 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dspace.ceu.es [dspace.ceu.es]
• 7. ahajournals.org [ahajournals.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Cholest-5-en-3-yl Octadecanoate in LC-MS

Welcome to the technical support and troubleshooting center for the liquid chromatography-mass spectrometry (LC-MS) analysis of highly lipophilic cholesterol esters.

Cholest-5-en-3-yl octadecanoate (commonly known as cholesteryl stearate) is a neutral lipid characterized by a bulky sterol backbone esterified to a fully saturated 18-carbon acyl chain. Its extreme hydrophobicity (LogP > 11) presents severe analytical challenges, primarily regarding mobile phase solubility, column fouling, and poor ionization efficiency[1][2]. This guide provides field-validated, mechanistic troubleshooting strategies to help you establish a robust and self-validating analytical workflow.

Diagnostic Workflow: Resolving Solubility & Signal Failures

Before adjusting your instrument parameters, follow this logical diagnostic tree to identify the root cause of poor peak shape, high backpressure, or signal loss.

Diagnostic workflow for resolving solubility and ionization failures in cholesteryl ester LC-MS.

Frequently Asked Questions (Mechanistic Causality)

Q1: Why does cholest-5-en-3-yl octadecanoate precipitate on my C18 column during standard reversed-phase runs? Causality: Standard reversed-phase (RP) mobile phases rely heavily on water and methanol. These polar solvents lack the dispersive solvation energy required to maintain highly lipophilic molecules in solution[1]. When the cholesteryl stearate sample transitions from the injection solvent into a highly aqueous mobile phase, it experiences "solvent shock." The thermodynamic penalty of solvating the hydrophobic 18-carbon chain in water forces the lipid to precipitate out of solution and irreversibly adsorb onto the stationary phase, causing elevated backpressure and severe peak tailing.

Q2: How can I modify my mobile phase to ensure complete solubility without degrading MS performance? Causality: The solution is to transition to Nonaqueous Reversed-Phase (NARP) chromatography[3][4]. NARP replaces weak aqueous gradients with strong, non-polar organic solvents. Isopropanol (IPA) is the gold standard for this application because its lower dielectric constant perfectly matches the non-polar alkyl chain of the stearate ester, preventing precipitation[5][6]. Furthermore, unlike halogenated solvents (e.g., dichloromethane), IPA is completely compatible with Electrospray Ionization (ESI) and does not cause source fouling.

Q3: My compound is soluble, but I am still not seeing a signal in ESI+. What is causing this? Causality: Cholesteryl esters are neutral lipids that lack readily protonatable functional groups (such as basic amines). In standard acidic mobile phases (e.g., 0.1% formic acid alone), they fail to form stable [M+H]+ ions, resulting in a near-zero signal[1][2]. Solution: You must force adduct formation. By doping both mobile phases with 10 mM ammonium formate or ammonium acetate, the ammonium ion ( NH4+​ ) forms a non-covalent adduct with the ester carbonyl oxygen, yielding an [M+NH4​]+ precursor ion[5][6]. During Collision-Induced Dissociation (CID), this adduct reliably fragments by losing ammonia and the stearic acid chain to produce a highly abundant, signature product ion at m/z 369.35 (representing the dehydrated cholesterol backbone)[1][7].

Quantitative Data & Solvent Selection

To successfully design a NARP method, you must balance elutropic strength (for solubility) with viscosity (for system pressure limits) and MS compatibility.

Table 1: Solvent Properties for Cholesteryl Ester LC-MS

Solvent	Elutropic Strength (ε°)	Viscosity at 20°C (cP)	MS Compatibility	Role in Cholesteryl Ester Analysis
Water	0.00	1.00	Excellent	Weak solvent; causes precipitation if >40%
Acetonitrile	0.65	0.37	Excellent	Base modifier; lowers system viscosity
Isopropanol (IPA)	0.82	2.40	Excellent	Strong eluent; completely solubilizes CE 18:0
Dichloromethane	0.42	0.43	Poor (Halogenated)	Avoid in ESI; causes source fouling
MTBE	0.48	0.27	Moderate	Alternative strong eluent for NARP

Step-by-Step Methodology: Self-Validating NARP LC-MS/MS Protocol

This protocol is designed as a self-validating system. If executed correctly, the physical chemistry of the system guarantees solubility, while the chemical modifiers guarantee ionization.

Step 1: Sample Reconstitution Following lipid extraction, evaporate the organic phase to dryness. Reconstitute the pellet in a highly organic solvent mixture that matches the initial gradient conditions (e.g., Methanol/Toluene 9:1 or Isopropanol/Acetonitrile) to prevent pre-column precipitation[5][6].

Step 2: Column Selection Utilize a sub-2 µm C18 or C8 column (e.g., 2.1 x 100 mm). The stationary phase must be capable of handling high-viscosity solvent mixtures without exceeding the UHPLC pressure limits.

Step 3: Mobile Phase Preparation

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) supplemented with 10 mM ammonium formate and 0.1% formic acid[5].

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) supplemented with 10 mM ammonium formate and 0.1% formic acid[5]. (Critical Note: Dissolve ammonium salts in a small volume of LC-MS grade water before adding to the organic bulk to prevent salt precipitation[5][6].)

Step 4: Thermal Management Set the column oven temperature to 45°C – 55°C . Isopropanol is highly viscous (2.40 cP at 20°C). Elevated temperatures reduce mobile phase viscosity, keeping system backpressure within safe operational limits and improving mass transfer kinetics for sharper peaks.

Step 5: Gradient Execution Program the UHPLC pumps according to the following gradient to ensure complete elution of the highly retained cholesteryl stearate:

Table 2: Optimized NARP Gradient Protocol

Time (min)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)
0.0	85	15	0.4
2.0	70	30	0.4
10.0	0	100	0.4
15.0	0	100	0.4
15.1	85	15	0.4

System Validation Checkpoint: To validate this protocol, inject a neat standard of cholesteryl stearate. A successful setup will yield a sharp, symmetrical peak at m/z 670.6 (the [M+NH4​]+ precursor) that fragments cleanly to m/z 369.35. If the peak tails, verify that the column temperature is at least 45°C; if the signal is low, verify the ammonium formate concentration in your mobile phases.

References

• Title: A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues Source: bioRxiv URL: [Link]

• Title: Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: LC/MS Method for Comprehensive Analysis of Plasma Lipids Source: Agilent Technologies URL: [Link]

• Title: Nontargeted Quantitation of Lipid Classes Using Hydrophilic Interaction Liquid Chromatography–Electrospray Ionization Mass Spectrometry Source: Analytical Chemistry (ACS Publications) URL: [Link]

• Title: Determination of nonpolar and polar lipid classes in human plasma, erythrocytes and plasma lipoprotein fractions using UHPLC-MS Source: University of Pardubice (UPCE) / Journal of Chromatography A URL: [Link]

Sources

• 1. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues | bioRxiv [biorxiv.org]
• 2. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. holcapek.upce.cz [holcapek.upce.cz]
• 5. lcms.cz [lcms.cz]
• 6. agilent.com [agilent.com]
• 7. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Preventing oxidation and degradation of cholest-5-en-3-yl octadecanoate during long-term storage

Welcome to the Advanced Lipidomics Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of cholest-5-en-3-yl octadecanoate (commonly known as cholesteryl stearate).

While often mistakenly treated as a completely stable molecule due to its saturated acyl chain, cholesteryl stearate requires rigorous handling to prevent insidious degradation that can compromise downstream lipidomics, liposomal formulations, and cell culture assays.

The Mechanistic Causality of Degradation

Cholest-5-en-3-yl octadecanoate consists of a cholesterol moiety esterified to a fully saturated 18-carbon stearic acid chain. Understanding its degradation pathways is the first step in preventing them:

• Allylic Auto-Oxidation (Sterol Ring): While the saturated stearate tail is highly resistant to lipid peroxidation compared to polyunsaturated variants (like cholesteryl linoleate)[1], the molecule is not entirely inert[2]. The Δ5 double bond in the sterol ring remains highly vulnerable to free radical attack and photo-oxidation. This process yields 7-hydroperoxy cholesteryl esters, which subsequently decompose into 7-ketocholesterol and 7-hydroxycholesterol derivatives[3].

• Ester Hydrolysis: The ester bond linking the sterol to the fatty acid is susceptible to nucleophilic attack by water. Storage in aqueous suspensions or exposure to atmospheric moisture condensation during freeze-thaw cycles thermodynamically drives the cleavage of this bond, yielding free cholesterol and free stearic acid[4].

• Plasticizer Leaching: Cholesteryl stearate is extremely lipophilic. If stored as an organic solution in standard polypropylene or polystyrene containers, it acts as a solvent, extracting polymer additives (e.g., sorbitol-based clarifying agents and phthalates) that will severely contaminate your samples[5].

Quantitative Stability Profiles

To contextualize the stability of cholesteryl stearate, the table below summarizes its relative degradation susceptibility compared to other common sterol lipids under standard laboratory conditions.

Lipid Species	Acyl Chain Saturation	Primary Degradation Risk	Relative Oxidation Rate	Recommended Storage	Estimated Shelf Life (Anhydrous)
Cholest-5-en-3-yl octadecanoate	Fully Saturated (18:0)	Sterol Ring Auto-oxidation	Low (1x)	≤ -20°C, Argon	12–24 Months
Cholest-5-en-3-yl linoleate	Polyunsaturated (18:2)	Acyl Chain & Sterol Oxidation	High (10x)	≤ -80°C, Argon	3–6 Months
Free Cholesterol	N/A	Sterol Ring Auto-oxidation	Moderate (2x)	≤ -20°C, Argon	12–24 Months

Data synthesized from comparative lipid peroxidation studies[1] and standard lipid storage protocols[4].

Self-Validating Storage Protocol

To ensure absolute scientific integrity, do not store cholesteryl stearate in its original bulk powder container once opened. Repeatedly opening a cold bulk container introduces atmospheric moisture, which causes the powder to become gummy and accelerates hydrolysis[4]. Instead, utilize the following self-validating aliquoting workflow.

Step-by-Step Methodology

• Solubilization: Dissolve the bulk cholesteryl stearate powder in an anhydrous organic solvent (e.g., high-purity Chloroform or a 2:1 Chloroform:Methanol mixture). Causality: Solubilization ensures a homogeneous distribution for precise aliquoting and prevents localized moisture trapping.

• Aliquoting: Transfer single-use volumes into amber borosilicate glass vials. Causality: Borosilicate glass prevents the leaching of plasticizers[5], while the amber tint blocks UV light, preventing photo-initiated free radical formation at the Δ5 double bond.

• Solvent Evaporation: Dry the lipid down to a thin film under a gentle, steady stream of high-purity Nitrogen or Argon gas. Causality: Evaporating without heat prevents thermal degradation, while the inert gas displaces atmospheric oxygen.

• Lyophilization: Place the vials under a high vacuum (lyophilizer) for 1–2 hours. Causality: This removes trace residual solvent and microscopic moisture that drives ester hydrolysis[4].

• Inert Gas Purging: Blanket the headspace of the vial with Argon gas. Causality: Argon is approximately 38% denser than Nitrogen; it sinks into the vial and forms a stable, protective blanket over the lipid film, drastically reducing auto-oxidation risk[4].

• Sealing: Cap tightly with a PTFE-lined (Teflon) closure. Causality: PTFE is chemically inert, preventing the lipophilic film from extracting impurities from standard rubber or plastic cap liners[5].

• Storage: Store the sealed vials at ≤ -20°C. Causality: Sub-zero temperatures reduce the kinetic energy available for both oxidation and hydrolysis reactions[4].

The Self-Validation Check

A protocol is only as good as its verification. Before utilizing a stored aliquot for critical downstream assays (e.g., liposome extrusion or cell culture), you must validate its integrity:

• Action: Reconstitute a 1 µg sample and analyze via Thin-Layer Chromatography (TLC) using a mobile phase of Hexane:Diethyl Ether:Acetic Acid (80:20:1, v/v/v).

• Validation: A single, crisp spot confirms integrity. The appearance of a lower Rf​ spot indicates ester hydrolysis (free cholesterol), while multiple polar spots near the baseline indicate sterol ring oxidation (oxysterols). If secondary spots are present, discard the aliquot.

Visualized Storage Workflow

Workflow for anhydrous, oxygen-free preparation and storage of cholesteryl stearate aliquots.

Troubleshooting & FAQs

Q: My cholesteryl stearate powder became "gummy" after a few months in the freezer. Can I still use it? A: No. The gummy texture is a macroscopic indicator of severe moisture absorption, which drives ester hydrolysis[4]. This occurs when cold vials are opened before equilibrating to room temperature, causing atmospheric condensation. Discard the sample, as the ratio of intact ester to free cholesterol is now compromised.

Q: Can I store the lipid as an aqueous liposomal suspension for convenience? A: Aqueous storage is strictly prohibited for long-term archiving. Storing lipids in an excess of water thermodynamically drives the hydrolysis of the ester bond over time[4]. Always store as a dry film or in an anhydrous organic solvent.

Q: I detected a secondary peak in my LC-MS/MS analysis of stored cholesteryl stearate. What is it? A: If the secondary peak has a lower mass corresponding to the loss of the stearate chain, it is free cholesterol resulting from hydrolysis. If the mass has increased by +16 or +32 Da, it indicates the formation of 7-hydroperoxy or 7-ketocholesterol derivatives via sterol ring oxidation[3].

Q: Does the fully saturated stearate tail mean I don't need to worry about oxidation? A: False. While the saturated tail prevents acyl chain lipoperoxidation (unlike cholesteryl linoleate)[1], the cholesterol moiety itself retains a reactive double bond. Oxidative modifications of cholesteryl esters dramatically change their biological activity, turning them from inert storage molecules into pro-inflammatory mediators[2].

References

• From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters. Frontiers in Endocrinology (PubMed/NIH). URL:[Link]

• Modification of composition of a nanoemulsion with different cholesteryl ester molecular species: effects on stability, peroxidation, and cell uptake. International Journal of Nanomedicine (PMC/NIH). URL:[Link]

• Formation of Ch18:2-OOH and Ch20:2-OOH during the oxidation of Ch18:2 and Ch20:2. Biochemical and Biophysical Research Communications (ResearchGate). URL: [Link]

Sources

• 1. Modification of composition of a nanoemulsion with different cholesteryl ester molecular species: Effects on stability, peroxidation, and cell uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 2. From Inert Storage to Biological Activity-In Search of Identity for Oxidized Cholesteryl Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]

Optimizing esterification yield in cholest-5-en-3-yl octadecanoate chemical synthesis

Welcome to the technical support center for the synthesis of Cholest-5-en-3-yl Octadecanoate (Cholesteryl Stearate). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific esterification reaction. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and maximize your synthesis yield.

Overview of Cholesteryl Stearate Synthesis

Cholest-5-en-3-yl octadecanoate is an ester formed from cholesterol and stearic acid.[1] In biological systems, this esterification is crucial for cholesterol transport and storage and is catalyzed by enzymes like acyl-CoA:cholesterol acyltransferases (ACATs).[2][3] In chemical synthesis, the goal is to efficiently form the ester bond between the 3β-hydroxyl group of cholesterol and the carboxyl group of stearic acid.

The primary challenges in this synthesis often revolve around the sterically hindered nature of cholesterol's hydroxyl group, the potential for side reactions like dehydration, and the purification of the waxy, non-chromophoric final product.[4][5] This guide addresses the most common laboratory methods and the issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the most common chemical methods for synthesizing cholesteryl stearate?

There are two primary and reliable methods for laboratory-scale synthesis:

• Stearoyl Chloride Method: This is often the preferred method due to its high reactivity. Cholesterol is reacted with stearoyl chloride, typically in the presence of a non-nucleophilic base like pyridine or triethylamine (TEA). The base neutralizes the HCl byproduct, driving the reaction to completion.

• Fischer-Speier Esterification: This classic method involves reacting cholesterol directly with stearic acid in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA).[5] This is an equilibrium-limited reaction, so measures must be taken to remove the water byproduct to achieve high yields.

A more recent, advanced method involves palladium-catalyzed cross-coupling, which can achieve high yields under specific conditions but requires specialized catalysts and microwave irradiation.[6][7]

Q2: Why is my reaction yield consistently low?

Low yield is the most common complaint. The root cause typically falls into one of four categories:

• Incomplete Reaction: The reaction has not proceeded to completion due to equilibrium limitations (Fischer method), insufficient reaction time, or suboptimal temperature.

• Side Reactions: The most significant side reaction is the acid-catalyzed dehydration of cholesterol at high temperatures, leading to the formation of cholestadiene byproducts.[5]

• Reagent Quality: The presence of water is detrimental. It can hydrolyze the highly reactive stearoyl chloride and interfere with acid catalysts in the Fischer method.[8]

• Purification Losses: Cholesteryl stearate is a waxy solid that can be challenging to handle.[9] Significant product loss can occur during transfers, filtration, and chromatography if not performed carefully.

Q3: How do I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most effective method.

• Stationary Phase: Standard silica gel plates (Silica Gel 60 F₂₅₄).

• Mobile Phase: A non-polar solvent system is required. A good starting point is a mixture of Hexane:Ethyl Acetate (9:1 or 8:2 v/v) .

• Visualization:

  • Cholesterol and cholesteryl stearate are not strongly UV-active.[4]

  • Staining is required for visualization. A p-anisaldehyde or phosphomolybdic acid stain followed by gentle heating will reveal the spots.

• Interpretation: The product, cholesteryl stearate, is much less polar than the starting material, cholesterol. Therefore, it will have a higher R_f value (it will travel further up the TLC plate). The reaction is complete when the cholesterol spot (lower R_f) is no longer visible.

Troubleshooting Guide & Optimization Protocols

This section provides direct answers and protocols for specific issues you may encounter.

Issue 1: Low or No Product Formation

Troubleshooting Logic

Caption: Troubleshooting Decision Flow for Low Yield.

Optimized Protocol 1: Stearoyl Chloride Method

This method is highly efficient and generally provides higher yields than the Fischer esterification. The key is maintaining anhydrous (water-free) conditions.

Step-by-Step Methodology:

• Preparation:

  • Dry the cholesterol (1.0 eq) in a vacuum oven at 60°C for at least 4 hours to remove residual water.

  • Set up a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (Nitrogen or Argon).

  • Dissolve the dried cholesterol in anhydrous dichloromethane (DCM) or anhydrous pyridine. Pyridine can act as both the solvent and the base.

• Reaction:

  • Cool the solution to 0°C in an ice bath.

  • Slowly add stearoyl chloride (1.1 eq) dropwise to the stirred solution. If using DCM as a solvent, add anhydrous pyridine (1.5 eq) or triethylamine (1.5 eq) to the cholesterol solution before adding the stearoyl chloride.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours.

  • Monitor the reaction progress via TLC as described in the FAQ section.

• Work-up and Purification:

  • Once the reaction is complete, quench it by slowly adding distilled water.

  • If DCM was used, transfer the mixture to a separatory funnel. Wash sequentially with 1M HCl (to remove the base), saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

  • The crude product can be purified by recrystallization (see Issue 2) or flash column chromatography.

Optimized Protocol 2: Fischer Esterification with a Dean-Stark Trap

This protocol is more economical but requires careful removal of water to drive the reaction forward.

Step-by-Step Methodology:

• Preparation:

  • Combine cholesterol (1.0 eq), stearic acid (1.2 eq), and a catalytic amount of p-toluenesulfonic acid (PTSA, 0.1 eq) in a round-bottom flask.

  • Add a solvent that forms an azeotrope with water, such as toluene or cyclohexane.

  • Equip the flask with a Dean-Stark apparatus and a reflux condenser.

• Reaction:

  • Heat the mixture to reflux. The water-toluene azeotrope will distill over and collect in the Dean-Stark trap. The denser water will separate to the bottom, while the toluene will overflow back into the reaction flask.

  • Continue refluxing until no more water is collected in the trap (typically 4-8 hours).

  • Monitor the reaction via TLC.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Dilute with diethyl ether or ethyl acetate and wash with saturated NaHCO₃ solution (to neutralize the acid catalyst), followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Issue 2: Difficulty with Product Purification

Cholesteryl stearate is a waxy, white solid with a melting point around 79-83°C.[9] Its non-polar nature and lack of a UV chromophore make purification non-trivial.

Solution A: Recrystallization

This is often the most effective method for obtaining a high-purity product. The key is finding a suitable solvent system where the product is soluble when hot but sparingly soluble when cold.

Solvent System	Pros	Cons
Acetone	Good for removing non-polar impurities. Product has low solubility at room temp.	May require large volumes.
Isopropanol/Ethanol	Readily available, effective.	Product may have some solubility even when cold, leading to lower recovery.
Ethyl Acetate/Hexane	Highly tunable. Dissolve crude product in a minimum of hot ethyl acetate, then add hexane until cloudy. Cool slowly.	Requires optimization of the solvent ratio.

Protocol for Recrystallization from Acetone:

• Transfer the crude solid to an Erlenmeyer flask.

• Add a minimal amount of hot acetone and bring the solution to a gentle boil on a hot plate until all the solid dissolves. Add more hot acetone dropwise if needed.

• Once fully dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• For maximum recovery, place the flask in an ice bath or refrigerator for at least 1 hour.

• Collect the white, crystalline product by vacuum filtration, washing the crystals with a small amount of ice-cold acetone.

• Dry the purified product under vacuum.

Solution B: Flash Column Chromatography

If recrystallization fails to remove certain impurities, column chromatography is necessary.

• Detection Challenge: As noted, UV detection is ineffective.[4] An Evaporative Light Scattering Detector (ELSD) is the ideal choice for detecting non-chromophoric, non-volatile compounds like cholesteryl stearate.[4]

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: Use a gradient of Hexane and Ethyl Acetate. Start with 100% Hexane and slowly increase the polarity by adding Ethyl Acetate (e.g., gradient from 0% to 10% Ethyl Acetate). The less polar cholesteryl stearate will elute before the more polar cholesterol.

General Synthesis Workflow

Caption: General Workflow for Cholesteryl Stearate Synthesis.

References

• Vertex AI Search. (2024).
• Creative Proteomics. (n.d.). Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role.
• Grace Discovery Sciences. (n.d.).

• Al-Masum, M., & Phillips, B. (2024). A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides. International Journal of Organic Chemistry, 14, 123-127. [Link]

• ResearchGate. (2021). Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. [Link]

• Li, W., et al. (2023). Selective and Efficient Synthesis of Pine Sterol Esters Catalyzed by Deep Eutectic Solvent. Molecules, 28(3), 977. [Link]

• Al-Masum, M., & Phillips, B. (2024). A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides. Scientific Research Publishing.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 4. obrnutafaza.hr [obrnutafaza.hr]
• 5. Selective and Efficient Synthesis of Pine Sterol Esters Catalyzed by Deep Eutectic Solvent [mdpi.com]
• 6. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. Cholest-5-en-3-beta-yl octadecanoate(35602-69-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Troubleshooting poor peak shape of cholest-5-en-3-yl octadecanoate in gas chromatography

Troubleshooting Poor Peak Shape of Cholest-5-en-3-yl Octadecanoate

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the gas chromatography (GC) analysis of cholest-5-en-3-yl octadecanoate, also known as cholesteryl stearate. This high-molecular-weight, high-boiling point compound can present unique chromatographic challenges, often manifesting as poor peak shape (tailing, fronting, or broadening), which can compromise resolution, accuracy, and reproducibility.

This guide provides a structured, in-depth approach to troubleshooting, grounded in the fundamental principles of chromatography. We will explore the causes of poor peak shape and provide actionable, step-by-step protocols to restore your chromatography to optimal performance.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My cholesteryl stearate peak is tailing significantly. What are the most likely causes and how do I fix it?

Peak tailing is one of the most common issues when analyzing high-molecular-weight, polar-in-nature compounds like cholesteryl stearate. It is often indicative of unwanted interactions between the analyte and the GC system.

Underlying Causes & Corrective Actions:

• Active Sites in the Inlet or Column: The free silanol groups on the surface of a deactivated liner or the head of the GC column can interact with the polar functional groups of your analyte, causing peak tailing.[1][2]

  • Solution: Perform routine inlet maintenance. Replace the inlet liner with a fresh, deactivated one. If the problem persists, trim 10-20 cm from the front of the column to remove any accumulated non-volatile residues or active sites.[2][3]

• Improper Column Installation: A poorly cut or improperly positioned column in the inlet can create dead volume and turbulence, leading to peak tailing.[1][4][5]

  • Solution: Re-install the column. Ensure a clean, 90-degree cut and position it at the correct height within the inlet, following the manufacturer's guidelines.[1][2]

• Low Inlet Temperature: If the inlet temperature is too low, the high-boiling point cholesteryl stearate may not vaporize completely and instantaneously, leading to a slow, drawn-out introduction onto the column.[6]

  • Solution: Increase the inlet temperature. A good starting point is 250 °C, but for high molecular weight analytes, you may need to experiment with higher temperatures.[7] However, be cautious of temperatures that could cause thermal degradation of your analyte.[7]

• Column Contamination: Accumulation of non-volatile sample matrix components at the head of the column can create active sites.

  • Solution: Bake out the column at its maximum isothermal temperature for a few hours. If this doesn't resolve the issue, trimming the front of the column is recommended.[3]

Q2: I'm observing peak fronting for my cholesteryl stearate. What does this indicate?

Peak fronting is typically a sign of column overload. This occurs when the amount of analyte injected exceeds the capacity of the stationary phase at that point in the column.

Underlying Causes & Corrective Actions:

• Sample Overload: Injecting too much of a concentrated sample can saturate the stationary phase.[1][2]

  • Solution: Reduce the injection volume or dilute your sample. Alternatively, if you are using a splitless injection, consider switching to a split injection with an appropriate split ratio to reduce the amount of sample reaching the column.[5]

• Incompatible Stationary Phase: Using a column with a very thin film thickness for a concentrated sample can lead to overloading.

  • Solution: Select a column with a thicker stationary phase film, which will have a higher sample capacity.[8]

Q3: My cholesteryl stearate peak is broad, and the resolution from other components is poor. What parameters should I investigate?

Broad peaks can be caused by a variety of factors, often related to the temperature programming and flow rate of the carrier gas.

Underlying Causes & Corrective Actions:

• Sub-optimal Temperature Program: For complex mixtures with a wide range of boiling points, an isothermal method may not be suitable.[9]

  • Solution: Implement a temperature programming method. Start with a lower initial oven temperature to focus the analytes at the head of the column and then ramp the temperature to elute the higher boiling point compounds like cholesteryl stearate more efficiently.[9] This will sharpen the peaks and improve resolution.[9]

• Incorrect Carrier Gas Flow Rate: The linear velocity of the carrier gas affects chromatographic efficiency.

  • Solution: Optimize the carrier gas flow rate (or linear velocity). Consult the column manufacturer's recommendations for the optimal flow rate for your column dimensions and carrier gas type.

• Low Initial Oven Temperature (Splitless Injection): If the initial oven temperature is too high during a splitless injection, it can prevent proper solvent trapping and focusing of the analyte at the head of the column.[2]

  • Solution: For splitless injections, the initial oven temperature should be about 20°C below the boiling point of the sample solvent to ensure efficient analyte focusing.[2]

Experimental Protocols

Protocol 1: Systematic Troubleshooting Workflow

This protocol provides a logical sequence of steps to diagnose and resolve poor peak shape for cholesteryl stearate.

dot

Caption: A step-by-step workflow for troubleshooting GC peak shape issues.

Q4: What type of GC column is best suited for analyzing cholesteryl stearate?

The choice of a GC column is critical for the successful analysis of high-molecular-weight compounds.

Key Column Parameters:

Parameter	Recommendation	Rationale
Stationary Phase	Low-polarity phase (e.g., 5% phenyl-methylpolysiloxane)	Provides good thermal stability and inertness required for high-temperature analysis. A good starting point for many applications is a 5% Phenyl column.[10]
Internal Diameter (ID)	0.25 mm	Offers a good balance between efficiency and sample capacity.[8]
Film Thickness	0.10 - 0.25 µm	Thinner films are suitable for high-boiling point analytes, as they allow for elution at lower temperatures and minimize column bleed.[8][11]
Length	15 - 30 m	A shorter column can reduce analysis time, while a longer column provides higher resolution. A 30m column is a common starting point.[10]

Q5: Is derivatization necessary for the GC analysis of cholesteryl stearate?

While cholesteryl stearate can be analyzed intact, derivatization is a common strategy to improve its chromatographic behavior. However, for cholesteryl esters, the primary challenge is often their high boiling point rather than active hydrogens. In many cases, analysis of the intact ester is feasible.[12]

If analyzing free cholesterol alongside its esters, derivatization is often required to cap the active hydroxyl group of cholesterol, typically through silylation to form a trimethylsilyl (TMS) ether.[13][14] This process makes the molecule more volatile and less prone to adsorption.[13]

dot

Caption: Decision logic for derivatization in cholesterol analysis.

In-Depth Technical Explanations

The Role of Inlet Temperature

The inlet is where the sample is vaporized and introduced onto the GC column. For high-boiling point compounds like cholesteryl stearate, the inlet temperature must be high enough to ensure rapid and complete vaporization.[6] Incomplete vaporization leads to a slow transfer of the analyte to the column, resulting in broad and tailing peaks.[6] However, excessively high temperatures can cause thermal degradation of the analyte.[7] Therefore, an empirical optimization of the inlet temperature is crucial. A good starting point is often 250°C, with incremental increases to find the optimal balance between efficient vaporization and analyte stability.[7]

The Importance of Temperature Programming

Temperature programming involves increasing the column oven temperature during the analysis. This technique is particularly beneficial for separating mixtures with a wide range of boiling points.[9] For cholesteryl stearate, a temperature program allows for a lower initial oven temperature, which helps to focus the analyte at the head of the column, leading to sharper peaks. As the temperature increases, the high-boiling cholesteryl stearate will elute in a reasonable time with a better peak shape.[9]

References

• Restek Corporation. (2020, May 13). Optimizing Splitless Injections: Inlet Temperature. Restek Resource Hub. [Link]

• Lísa, M., & Holčapek, M. (2015). Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry. In Lipidomics (pp. 197-205). Humana Press, New York, NY. [Link]

• Agilent Technologies, Inc. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. [Link]

• Irena, M., & Burda, S. (2016). Analytical methods for cholesterol quantification. Bioanalysis, 8(21), 2247-2263. [Link]

• Dickie, A. (2025, March 6). Fixing GC Peak Tailing for Cleaner Results. Separation Science. [Link]

• Lísa, M., & Holčapek, M. (2015). Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry. Methods in molecular biology (Clifton, N.J.), 1298, 197–205. [Link]

• Restek Corporation. TROUBLESHOOTING GUIDE. [Link]

• Chromatography Forum. (2016, February 16). Inlet temperature GCMS. [Link]

• GL Sciences. (2023, May 9). GC Troubleshooting Guide. [Link]

• Restek Corporation. (2020, October 26). Rapid Analysis of Steroid Hormones by GC/MS. Restek Resource Hub. [Link]

• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results. [Link]

• Das, A., & Brown, A. J. (2024). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. bioRxiv. [Link]

• Chromatography Forum. (2022, October 22). Inlet Temperature, explanation. [Link]

• GERSTEL. Thermal Desorption GC Analysis of High Boiling, High Molecular Weight Hydrocarbons. [Link]

• Postnova Analytics. Agilent J&W GC Column Selection Guide. [Link]

• G. Shackleton, C. H. L. (2017). GC/MS in Recent Years Has Defined the Normal and Clinically Disordered Steroidome: Will It Soon Be Surpassed by LC/Tandem MS in This Role?. The Journal of endocrine society, 1(7), 891–906. [Link]

• Wang, X., et al. (2011). Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC. Lipids in health and disease, 10, 19. [Link]

• ResearchGate. (2025, August 9). Gas chromatographic separation of fatty acid esters of cholesterol and phytosterols on an ionic liquid capillary column. [Link]

• Murphy, R. C. (2011). Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry. Methods in molecular biology (Clifton, N.J.), 721, 1–13. [Link]

• Taylor, T. (2018, March 1). Three Peak Shapes You Really Don't Want to See in Your Gas Chromatogram. LCGC International. [Link]

• Taylor, T. (2018, January 9). Troubleshooting GC peak shapes. Element Lab Solutions. [Link]

• ResearchGate. (2019, December 23). Reason for loss of sterol esters during GC analysis?. [Link]

• Butovich, I. A. (2009). Cholesteryl esters as a depot for very long chain fatty acids in human meibum. Journal of lipid research, 50(1), 501–513. [Link]

• Phenomenex. GC Tip - Peak Shape Problems. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 4. agilent.com [agilent.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Inlet temperature GCMS - Chromatography Forum [chromforum.org]
• 7. Optimizing Splitless Injections: Inlet Temperature [discover.restek.com]
• 8. neutronco.com [neutronco.com]
• 9. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Rapid Analysis of Steroid Hormones by GC/MS [discover.restek.com]
• 12. researchgate.net [researchgate.net]
• 13. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Minimizing Sample Loss of Cholest-5-en-3-yl Octadecanoate During Solid Phase Extraction (SPE)

Welcome to the technical support center for optimizing the solid phase extraction (of cholest-5-en-3-yl octadecanoate, also known as cholesteryl stearate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize sample loss during this critical sample preparation step. Here, we will delve into the causality behind experimental choices, providing you with the expertise to develop robust and reproducible SPE methods.

Frequently Asked Questions (FAQs)

Q1: I'm experiencing low recovery of cholesteryl stearate. What is the most likely cause?

Low recovery is the most common issue in SPE.[1][2] For a highly hydrophobic molecule like cholesteryl stearate, the primary suspects are:

• Inappropriate Sorbent Selection: Using a sorbent that is either too retentive or not retentive enough.[3][4]

• Incorrect Elution Solvent: The solvent may not be strong enough to desorb the analyte from the sorbent.[1][3][5]

• Aggressive Washing Step: The wash solvent might be too strong, causing premature elution of the analyte.[4][5]

• Sample Overloading: Exceeding the binding capacity of the SPE cartridge.[3][6]

• Non-Specific Adsorption: The analyte may be adsorbing to labware.[4]

Q2: Should I use a normal-phase or reversed-phase SPE cartridge for cholesteryl stearate?

Both normal-phase and reversed-phase SPE can be used for lipid analysis, and the choice depends on your sample matrix and overall goals.[7][8]

• Reversed-Phase (e.g., C18, C8): This is often the preferred method for extracting hydrophobic compounds like cholesteryl stearate from polar matrices (e.g., plasma, cell lysates).[8][9] The non-polar stationary phase strongly retains the lipid through hydrophobic interactions.[9]

• Normal-Phase (e.g., Silica, Diol): This is useful for separating lipid classes.[7][10] For instance, you can separate cholesteryl esters from more polar lipids like phospholipids.[11][12]

Q3: How do I choose the correct solvents for each SPE step?

The key is to manage the polarity of the solvents at each stage.

SPE Step	Reversed-Phase (C18)	Normal-Phase (Silica)
Conditioning	Methanol or Acetonitrile	Hexane or Dichloromethane
Equilibration	Water or buffer (similar to sample)	Hexane
Loading	Sample dissolved in a polar solvent	Sample dissolved in a non-polar solvent (e.g., Hexane)
Washing	A weak solvent (e.g., water/methanol mix)	A slightly more polar non-polar solvent (e.g., Hexane/Ethyl Acetate mix)
Elution	A strong, non-polar solvent (e.g., Chloroform, Hexane)	A polar solvent (e.g., Isopropanol, Methanol)

Q4: Can the flow rate affect my recovery?

Yes, an excessively high flow rate during sample loading can lead to incomplete binding of the analyte to the sorbent, resulting in breakthrough and low recovery.[3][5] It is crucial to allow sufficient residence time for the hydrophobic interactions to occur. A slow and steady flow rate, often achieved with a vacuum manifold or positive pressure system, is recommended.[4]

Troubleshooting Guide: A Deeper Dive

Problem 1: Low Recovery - Analyte Lost During Sample Loading or Washing

If you detect your cholesteryl stearate in the flow-through or wash fractions, it indicates that the analyte is not being adequately retained by the sorbent.

Causality & Solutions:

• Sorbent-Analyte Mismatch: For reversed-phase SPE, if your sample is dissolved in a solvent with a high percentage of organic solvent, the cholesteryl stearate will have a lower affinity for the C18 stationary phase and may not bind effectively.

  • Solution: Ensure your sample is loaded in a predominantly aqueous solution to maximize hydrophobic interactions between the analyte and the C18 chains.[13]

• Wash Solvent is Too Strong: A wash solvent with too much organic modifier can begin to elute the retained cholesteryl stearate.

  • Solution: Decrease the percentage of organic solvent in your wash step. For example, if you are using 50% methanol in water, try reducing it to 20% or 10%. The goal is to wash away more polar interferences without disturbing the analyte.[5]

Problem 2: Low Recovery - Analyte is Retained on the Cartridge but Not Eluted

If you have confirmed that the analyte is not in the load or wash fractions, it is likely strongly bound to the sorbent.

Causality & Solutions:

• Insufficient Elution Solvent Strength: Cholesteryl stearate is highly non-polar. A moderately non-polar solvent may not be sufficient to break the hydrophobic interactions with a C18 sorbent.

  • Solution: Increase the strength of your elution solvent. If you are using acetonitrile, consider switching to a stronger solvent like isopropanol, dichloromethane, or chloroform.[8] You can also try mixtures, such as dichloromethane:ethyl acetate (1:1).[8]

• Insufficient Elution Volume: You may not be using enough solvent to completely elute the analyte.

  • Solution: Increase the volume of the elution solvent. Try eluting with multiple smaller volumes (e.g., 3 x 1 mL) instead of a single larger volume to improve elution efficiency.

Problem 3: Poor Reproducibility

Inconsistent results are often due to subtle variations in the SPE procedure.

Causality & Solutions:

• Cartridge Bed Drying Out: If the sorbent bed dries out after conditioning and before sample loading, the hydrophobic functional groups can collapse, leading to inconsistent interactions with the analyte.[5]

  • Solution: Ensure the sorbent bed remains wetted throughout the process until the elution step.

• Inconsistent Flow Rates: Manual processing can lead to variations in flow rates between samples.

  • Solution: Use a vacuum manifold or a positive pressure system to maintain a consistent flow rate for all samples.[4] Automation can also significantly improve reproducibility.[4]

• Non-Specific Binding to Labware: Highly hydrophobic compounds like cholesteryl stearate can adsorb to the surfaces of plasticware.[4]

  • Solution: Consider using low-binding microcentrifuge tubes or silanized glassware to minimize this effect.[4]

Experimental Protocols

Protocol 1: Reversed-Phase SPE for Cholesteryl Stearate from an Aqueous Matrix

This protocol is designed for the extraction of cholesteryl stearate from a sample in a polar solvent.

Materials:

• C18 SPE Cartridge (e.g., 500 mg, 6 mL)

• Methanol (HPLC Grade)

• Deionized Water

• Isopropanol (HPLC Grade)

• Sample containing cholesteryl stearate in an aqueous buffer

Method:

• Conditioning: Pass 5 mL of isopropanol through the cartridge, followed by 5 mL of methanol.

• Equilibration: Pass 5 mL of deionized water through the cartridge. Do not allow the sorbent to dry.

• Sample Loading: Load the aqueous sample onto the cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of 10% methanol in water to remove polar impurities.

• Drying: Dry the cartridge thoroughly under vacuum or with nitrogen for 10-15 minutes.

• Elution: Elute the cholesteryl stearate with 3 x 1 mL of isopropanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a solvent compatible with your downstream analysis (e.g., mobile phase for HPLC).[14]

Protocol 2: Normal-Phase SPE for Lipid Class Fractionation

This protocol is for separating cholesteryl esters from other lipid classes.

Materials:

• Silica SPE Cartridge (e.g., 500 mg, 6 mL)

• Hexane (HPLC Grade)

• Ethyl Acetate (HPLC Grade)

• Methanol (HPLC Grade)

• Lipid extract dissolved in hexane

Method:

• Conditioning: Pass 5 mL of hexane through the cartridge.

• Sample Loading: Load the lipid extract in hexane onto the cartridge.

• Fraction 1 (Cholesteryl Esters): Elute the cholesteryl esters with 5 mL of 2% ethyl acetate in hexane.[10]

• Fraction 2 (Triacylglycerols): Elute the triacylglycerols with 5 mL of 8% ethyl acetate in hexane.

• Fraction 3 (Free Fatty Acids & Cholesterol): Elute free fatty acids and cholesterol with 5 mL of 20% ethyl acetate in hexane.

• Fraction 4 (Phospholipids): Elute the phospholipids with 5 mL of methanol.

Visualizing the Workflow

Caption: General Solid Phase Extraction Workflow.

References

• Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC - NIH. (n.d.).
• Do You Really Know About SPE Normal Phase and Reverse Phase Extraction? (2025, April 23).
• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. (1989, October 6).
• Solid-phase extraction columns in the analysis of lipids - AOCS. (2019, July 23).
• The Reason of Poor Sample Recovery When Using SPE - Hawach. (2025, October 17).
• Why Is Your SPE Recovery So Low? - News - alwsci. (2025, August 7).
• Sample Prep Tech Tip: Low Recovery- SPE Method - Phenomenex. (n.d.).
• How to Fix Low Recovery in Solid Phase Extraction | SPE Tip - YouTube. (2025, May 22).
• Advances in Sample Preparation: Removing Phospholipids from Biological Samples | LCGC International - Chromatography Online. (2015, July 9).
• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. (2025, October 17).
• Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection. - DOI. (n.d.).
• Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection - PubMed. (n.d.).
• Three Common SPE Problems | LCGC International. (2017, January 1).
• Three Most Common Problems Regard to Solid Phase Extraction (SPE) - Hawach Scientific. (2023, February 24).
• SPE Method Development Tips and Tricks - Agilent. (n.d.).

Sources

• 1. welch-us.com [welch-us.com]
• 2. hawach.com [hawach.com]
• 3. specartridge.com [specartridge.com]
• 4. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 5. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 6. youtube.com [youtube.com]
• 7. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. specartridge.com [specartridge.com]
• 9. mdpi.com [mdpi.com]
• 10. aocs.org [aocs.org]
• 11. Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Redirecting [linkinghub.elsevier.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. agilent.com [agilent.com]

Reducing background noise in cholest-5-en-3-yl octadecanoate lipidomics profiling

Technical Support Center: Cholesteryl Ester Lipidomics

Welcome to the technical support guide for lipidomics profiling of cholest-5-en-3-yl octadecanoate (cholesteryl stearate) and related cholesteryl esters (CEs). This resource is designed for researchers, scientists, and drug development professionals to address common challenges in achieving high signal-to-noise ratios. Given their nonpolar nature and poor ionization efficiency, CEs present unique analytical hurdles.[1][2] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounding all recommendations in established scientific principles to ensure the integrity and reproducibility of your data.

Troubleshooting Guide: Isolating Signal from Noise

This section addresses specific issues you may encounter during your LC-MS experiments. Each answer provides a diagnosis of the likely cause and a step-by-step solution.

Q1: I'm observing a consistently high, noisy baseline across my entire chromatogram, even during the equilibration phase. What's causing this?

A: A high, rolling baseline is a classic symptom of contamination within the LC-MS system itself or from the mobile phase solvents. The noise is "chemical noise," meaning it originates from a constant stream of ionized molecules unrelated to your injected sample.

• Causality: The primary culprits are often contaminants in your mobile phase solvents (e.g., LC-MS grade water or acetonitrile) or leaching from supply lines and solvent bottles.[3] Polyethylene glycols (PEGs), common detergent residues, are frequent offenders and ionize readily, creating a forest of peaks across the m/z range.

• Troubleshooting Steps:

  • Solvent Integrity Check: Prepare fresh mobile phases using solvents from a brand new, unopened bottle of LC-MS grade solvent. If the noise disappears, your old solvent stock was contaminated.

  • System Flush: If fresh solvents don't solve the issue, the contamination is likely within the system. Perform a systematic flush of the entire LC system. Replace the mobile phase with 100% LC-MS grade isopropanol and flush all lines at a low flow rate for several hours, diverting the flow away from the mass spectrometer. Follow this with a flush using your standard starting mobile phase conditions.

  • Inspect Solvent Filters & Tubing: Check the solvent frits in your mobile phase bottles. Clogged or contaminated frits can shed particles. Ensure all PEEK tubing is clean and has not been compromised.

  • Run a System Blank: After cleaning, run a "blank" injection (injecting only your mobile phase) to confirm the baseline has returned to an acceptable level.

Q2: My chromatogram shows a cluster of peaks co-eluting with my target analyte, cholest-5-en-3-yl octadecanoate. How can I identify the source and eliminate this interference?

A: Co-eluting interference is a significant problem that can lead to ion suppression and inaccurate quantification. The source is typically either the biological matrix or, more commonly, contamination introduced during sample preparation.

• Causality: Polypropylene labware (e.g., microcentrifuge tubes, pipette tips) is a major source of leachable contaminants.[4][5] These include plasticizers, antioxidants, and slip agents like oleamide and erucamide, which have masses that can overlap with lipids and are highly hydrophobic, causing them to elute in the same region as CEs.[5] A recent study found that polypropylene tubes can introduce hundreds of contaminant features, many of which can be mistakenly identified as lipids and cause severe ion suppression for low-abundance species.[4]

• Troubleshooting Steps:

  • Analyze a Procedural Blank: The most critical step is to prepare and inject a "procedural blank." This involves performing the entire lipid extraction and sample preparation procedure, but without adding the biological sample.[6][7] Any peaks that appear in the blank are contaminants from your solvents, labware, or handling.

  • Switch to Glassware: Whenever possible, use borosilicate glassware with PTFE-lined caps for all steps involving organic solvents.[5] While glassware can still introduce a small number of contaminants, it is significantly cleaner than most plastics.[5] If plasticware is unavoidable, test different brands, as contamination profiles vary widely between manufacturers.[4][5]

  • High-Resolution Mass Spectrometry (HRMS): If available, use an HRMS instrument (like a QTOF or Orbitrap). The high mass accuracy allows you to distinguish your analyte from contaminants based on their exact mass and elemental formula, even if they co-elute.[8]

  • Optimize Chromatography: Adjust your gradient to try and achieve chromatographic separation between your analyte and the interfering peaks. A longer, shallower gradient can often improve resolution.

Q3: The signal-to-noise (S/N) ratio for my cholesteryl ester peaks is very low. How can I improve the signal intensity?

A: Cholesteryl esters are notoriously difficult to ionize using electrospray ionization (ESI) due to their nonpolar structure and weak dipole moment.[1] Low signal intensity is often a result of inefficient ion formation rather than low concentration.

• Causality: Standard ESI in positive mode relies on protonation ([M+H]+). However, CEs do not readily accept a proton. The signal can be dramatically improved by promoting the formation of adducts with ions like ammonium ([M+NH4]+) or lithium ([M+Li]+), which are more stable and form more efficiently.[1][9]

• Troubleshooting Steps:

  • Use a Mobile Phase Modifier: The most effective strategy is to add an ammonium salt to your mobile phase. A concentration of 10 mM ammonium formate or ammonium acetate is a standard practice that significantly enhances the formation of [M+NH4]+ adducts for CEs.[9][10]

  • Optimize MS Source Parameters: In-source fragmentation (ISF) can be a major issue where the [M+NH4]+ ion prematurely fragments in the source, reducing the precursor ion intensity.[11][12] To minimize this, carefully tune your source parameters. Start with lower values for the fragmentor voltage and capillary temperature, and gradually increase them while monitoring the precursor ion signal.[1][8]

  • Check for Ion Suppression: Co-eluting contaminants or high-abundance lipids can compete for ionization, suppressing the signal of your target analyte.[9] Analyze a diluted sample. If the S/N ratio improves significantly upon dilution, ion suppression is likely occurring. This can be mitigated by improving chromatographic separation or using more stringent sample cleanup methods like solid-phase extraction (SPE).[13]

Frequently Asked Questions (FAQs)

Q1: What is the most effective lipid extraction method for a nonpolar lipid like cholest-5-en-3-yl octadecanoate?

A: For nonpolar lipids like CEs, a liquid-liquid extraction method with a higher proportion of a nonpolar solvent is preferable. While the Bligh & Dyer method is excellent for polar lipids, the Folch method , which uses a 2:1 chloroform:methanol ratio, provides superior recovery for CEs due to the higher chloroform content in the organic phase.[14][15] An alternative is the methyl-tert-butyl ether (MTBE) method, which is also highly effective for nonpolar lipids and offers the advantage of being less hazardous than chloroform-based methods.[10][16]

Regardless of the method, two points are critical for data integrity:

• Add an Internal Standard: A class-specific internal standard (e.g., a deuterated cholesteryl ester) must be added before the extraction begins. This accounts for any variability in extraction efficiency and sample handling.[6][16][17]

• Prevent Oxidation: CEs with unsaturated fatty acid chains are prone to oxidation. It is good practice to add an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent.[17] All sample processing should be done quickly and on ice.[14][15]

Q2: What are the characteristic adducts and MS/MS fragments for cholesteryl octadecanoate in positive-mode ESI?

A: When using a mobile phase containing an ammonium salt, cholest-5-en-3-yl octadecanoate (MW = 653.14) will be detected primarily as its ammonium adduct, [M+NH4]+ , at m/z 671.6 .

Upon collision-induced dissociation (CID) for MS/MS analysis, this precursor ion undergoes a highly characteristic fragmentation. The most dominant and diagnostic fragmentation is the neutral loss of the fatty acid (stearic acid) and ammonia , resulting in a cholestadiene product ion at m/z 369.3 .[1][12] This transition (m/z 671.6 → 369.3) is highly specific and ideal for developing a sensitive Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) method on a triple quadrupole mass spectrometer.

Caption: MS/MS fragmentation of ammoniated cholesteryl octadecanoate.

Q3: How do I differentiate my analyte from isobaric interferences?

A: Isobaric interference (compounds with the same nominal mass) is a common challenge.[9] For CEs, this can come from other lipid classes like triacylglycerols (TAGs). For example, a TAG with a total of 42 carbons and 2 double bonds could have a similar mass to your target.

There are two primary strategies for differentiation:

• Chromatographic Separation: Use a robust reverse-phase LC method. CEs are highly nonpolar and will typically be well-retained on a C18 column.[8] TAGs, depending on their structure, may elute at different retention times. Optimizing your LC gradient is the first line of defense.

• High-Resolution Mass Spectrometry (HRMS): This is the definitive solution. An instrument with high resolving power can distinguish between molecules with very small mass differences.[18] For example, it can resolve the protonated cholestadiene ion from an isobaric monoglyceride fragment.[18] By extracting the ion chromatogram with a very narrow mass window (e.g., ±5 ppm), you can selectively visualize your analyte of interest, free from isobaric interference.[8]

Q4: What are the essential quality control (QC) samples to include in my lipidomics run?

A: A robust QC strategy is non-negotiable for producing reliable and reproducible data.[6][14] Your analytical batch should always include:

• Procedural Blanks: As discussed in the troubleshooting section, these are essential for identifying contamination from your sample preparation workflow.[6][7]

• Pooled QC Samples: Create a pooled QC sample by combining a small aliquot from every biological sample in your study. This QC sample should be injected periodically throughout the analytical run (e.g., every 10 samples). The consistency of lipid measurements in the pooled QC provides a measure of the stability and reproducibility of the LC-MS system over time.

• Standard Reference Material (SRM): If available, use a certified reference material like NIST SRM 1950 (Metabolites in Human Plasma). Analyzing this material allows you to verify the accuracy of your measurements against established values.[6]

Protocols & Data Tables

Protocol 1: Contaminant-Minimized Lipid Extraction (Folch Method)

This protocol is optimized to reduce background noise from labware and handling.

• Preparation: All glassware must be thoroughly rinsed with chloroform:methanol (2:1, v/v) before use. Use a glass syringe for all solvent transfers.

• Homogenization: Homogenize your sample (e.g., ~10-20 mg of tissue) in a glass homogenizer on ice.

• Spiking: Add your deuterated cholesteryl ester internal standard to the homogenate.

• Extraction: Add 2 mL of ice-cold chloroform:methanol (2:1, v/v) containing 0.005% BHT. Vortex vigorously for 2 minutes.

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation. Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

• Collection: Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer to a clean glass tube.

• Drying: Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in an appropriate volume of your initial mobile phase (e.g., 90:10 isopropanol:acetonitrile with 10 mM ammonium formate) for LC-MS analysis.

Caption: Workflow for contaminant-minimized lipid extraction.

Table 1: Common Sources of Background Noise & Mitigation Strategies

Source of Noise	Primary Cause	Recommended Mitigation Strategy
Chemical Noise	Contaminated LC-MS grade solvents or system components.	Use fresh, high-purity solvents; perform regular system flushes.[3]
Sample Prep Contamination	Leaching of plasticizers (e.g., phthalates) and slip agents (e.g., oleamide) from polypropylene tubes and tips.	Use borosilicate glassware with PTFE-lined caps; run procedural blanks to identify contaminants.[4][5][7]
In-Source Fragmentation	Premature fragmentation of the analyte in the MS ion source due to harsh source conditions.	Optimize source parameters: reduce fragmentor/capillary voltage and temperature.[11][12]
Ion Suppression	Co-eluting compounds competing for ionization, reducing analyte signal.	Improve chromatographic separation; perform sample cleanup (e.g., SPE); analyze diluted samples to confirm.[9]
Matrix Effects	Isobaric overlaps from other lipid classes (e.g., TAGs) within the biological sample.	Employ high-resolution mass spectrometry (HRMS) for mass-based selectivity; optimize LC gradient for separation.[9][18]

Table 2: Example Starting Parameters for LC-MS Analysis of Cholesteryl Esters

These parameters serve as a robust starting point for method development on a typical QTOF or Orbitrap instrument.

Parameter	Setting	Rationale
LC Column	C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for nonpolar lipids.[8]
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate	Ammonium formate promotes [M+NH4]+ adduct formation.[10]
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate	Strong organic solvent for eluting hydrophobic CEs.
Ionization Mode	Positive ESI	Necessary for forming cationic adducts.[1]
Capillary Voltage	3.0 - 3.8 kV	Typical range for stable spray.[1][8]
Capillary Temp.	250 - 270 °C	Lower end of the range helps minimize in-source fragmentation.[1][18]
Sheath/Drying Gas	Instrument Dependent	Optimize for stable spray and efficient desolvation.[1][8]
Fragmentor Voltage	80 - 120 V	Lower values reduce in-source fragmentation. Tune for maximal precursor ion intensity.[8]
MS1 Scan Range	m/z 500 - 1000	Covers the expected mass range for most common CEs as ammonium adducts.[18]
MS/MS Collision Energy	10 - 25 eV	Optimize for the characteristic m/z 369.3 fragment.[1]

References

• Hsu, F. F., & Turk, J. (2009). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

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• Guo, X., Bruins, A. P., & Covey, T. R. (2007). Reduction of chemical background noise in LC-MS/MS for trace analysis. Analytical Chemistry. [Link]

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• Biocompare. (2022). Sample Prep for Lipidomic Mass Spec. Biocompare. [Link]

• Niba Labs. (2025). Lipid Extraction Kit – A Comprehensive Guide for Accurate and Reproducible Lipidomics. Niba Labs. [Link]

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• Dias, F. F., et al. (2024). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. bioRxiv. [Link]

• Liebisch, G., et al. (2019). Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors. Analytical Chemistry. [Link]

• Dias, F. F., et al. (2024). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. ACS Omega. [Link]

• Dias, F. F., et al. (2024). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. bioRxiv. [Link]

• Teo, E., et al. (2023). Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice. Methods and Protocols. [Link]

• Koelmel, J. P., et al. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry. [Link]

• ResearchGate. (2024). Studies of Labware Contamination during Lipid Extraction in Mass Spectrometry-Based Lipidome Analysis. Request PDF. [Link]

• Wang, M., & Han, X. (2021). Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. Journal of Lipid Research. [Link]

• Wang, M., et al. (2016). Strategies to improve/eliminate the limitations in shotgun lipidomics. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link]

• Goracci, L., et al. (2017). Intensity-Independent Noise Filtering in FT MS and FT MS/MS Spectra for Shotgun Lipidomics. Analytical Chemistry. [Link]

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Reference Data & Comparative Studies

Validation of LC-MS/MS analytical methods for cholest-5-en-3-yl octadecanoate detection

An In-Depth Guide to the Validation of LC-MS/MS Analytical Methods for Cholest-5-en-3-yl Octadecanoate Detection

This guide provides a comprehensive comparison of analytical methodologies for the robust validation of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for cholest-5-en-3-yl octadecanoate, commonly known as cholesteryl stearate. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring scientific integrity and the generation of reliable, reproducible data.

Introduction: The Analytical Imperative for Cholesteryl Stearate

Cholesteryl stearate is a neutral lipid, an ester formed from cholesterol and stearic acid. As a major component of the cholesteryl esters stored in lipid droplets and transported in lipoproteins, its concentration and flux are intimately linked to cellular cholesterol homeostasis, lipid metabolism, and the pathophysiology of diseases such as atherosclerosis.[1][2] The hydrophobic and chemically inert nature of cholesteryl esters, however, presents significant challenges for accurate quantification in complex biological matrices.[2][3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this application due to its superior selectivity, sensitivity, and specificity. A rigorously validated LC-MS/MS method is not merely a procedural benchmark; it is a mandatory requirement for ensuring that the generated data is reliable and scientifically defensible for regulatory submissions and critical decision-making in drug development.[4]

This guide will dissect and compare the critical stages of method development and validation, from sample preparation to final data acquisition, grounded in the principles set forth by global regulatory bodies.

The Bedrock of Trust: Regulatory Framework for Bioanalytical Method Validation

Any discussion of method validation must begin with the global regulatory standards that ensure data quality and consistency. The International Council for Harmonisation (ICH) M10 guideline, adopted by both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), provides a unified framework for this process.[5][6] The objective is to demonstrate that a bioanalytical method is suitable for its intended purpose.[6]

The core parameters of a full bioanalytical method validation are interconnected, forming a self-validating system where each parameter confirms the reliability of the others.

Caption: Core parameters for bioanalytical method validation per regulatory guidelines.

Key Validation Parameters Explained:

• Selectivity & Specificity: This is the method's ability to differentiate and quantify the analyte in the presence of other components in the sample. For cholesteryl stearate, this means ensuring no interference from other cholesteryl esters (e.g., oleate, linoleate) or isomeric compounds.

• Accuracy & Precision: Accuracy measures the closeness of the mean test results to the true value, while precision measures the closeness of agreement (or scatter) between a series of measurements. These are assessed at multiple concentration levels, including the Lower Limit of Quantification (LLOQ), and on different days (inter-day vs. intra-day) to ensure reproducibility.[7]

• Calibration Curve: This demonstrates the relationship between the instrument response and the known concentration of the analyte over a specified range. The range must be adequate to measure the expected concentrations in study samples, from the LLOQ to the Upper Limit of Quantification (ULOQ).[8]

• Sensitivity: Defined by the LLOQ, this is the lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Stability: This is a critical and often complex parameter. The stability of cholesteryl stearate must be evaluated under various conditions that mimic sample handling and storage:

  • Freeze-Thaw Stability: Assesses degradation after multiple freeze-thaw cycles.

  • Bench-Top Stability: Determines how long a sample can remain at room temperature before analysis.

  • Long-Term Stability: Confirms analyte integrity at the intended storage temperature over time.

• Matrix Effect: This evaluates the suppression or enhancement of the analyte's signal due to co-eluting, undetected components from the biological matrix (e.g., plasma, serum). It is a crucial parameter in LC-MS/MS.

Comparative Analysis of Sample Preparation Techniques

The primary goal of sample preparation is to isolate cholesteryl stearate from a complex biological matrix, removing interferences like proteins and phospholipids that can compromise the analysis. The choice of technique represents a trade-off between speed, cost, and the cleanliness of the final extract.

Caption: A generalized workflow for biological sample preparation.

Technique	Principle	Advantages	Disadvantages	Suitability for Cholesteryl Stearate
Protein Precipitation (PPT)	Proteins are denatured and precipitated by adding a water-miscible organic solvent (e.g., acetonitrile, methanol).[9]	Fast, simple, inexpensive, high-throughput.[9]	Non-selective, high risk of matrix effects from co-extracted lipids and salts, potential for analyte loss due to co-precipitation.[10]	Moderate. Best for screening or when followed by further cleanup. Acetonitrile is often preferred as it generates larger protein precipitates.[11]
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases (e.g., aqueous sample and an organic solvent like hexane or methyl tert-butyl ether).	"Gold standard" for lipid extraction, provides a cleaner extract than PPT, good recovery for nonpolar lipids.[12]	Labor-intensive, difficult to automate, can form emulsions, uses larger solvent volumes.[13]	High. Excellent for isolating hydrophobic cholesteryl esters from polar matrix components. A three-phase LLE can even fractionate neutral lipids from phospholipids in a single step.[12]
Solid-Phase Extraction (SPE)	Analyte is isolated based on its physical and chemical properties by passing the sample through a solid sorbent cartridge (e.g., C18, aminopropyl).[14]	Highly selective, provides very clean extracts, minimizes matrix effects, can be automated.[15]	Requires more method development, can be more expensive, potential for analyte loss if wash/elution steps are not optimized.	Very High. The method of choice for achieving the lowest detection limits and highest data quality. Can be used to separate cholesteryl esters from free cholesterol and other lipid classes.[16][17]
Supported Liquid Extraction (SLE)	An aqueous sample is absorbed onto an inert diatomaceous earth support. An immiscible organic solvent flows through, partitioning the analytes into the solvent.[13]	Avoids emulsion formation, simpler and faster than LLE, high analyte recovery, easily automated.[13]	Can be more expensive than LLE, requires specific cartridges.	High. A modern and efficient alternative to traditional LLE for high-throughput environments.

Recommended Experimental Protocol: Solid-Phase Extraction (SPE)

This protocol is designed to provide a clean extract suitable for sensitive quantification.

• Internal Standard (IS) Spiking: To 100 µL of plasma, add a known amount of a stable isotope-labeled internal standard (e.g., D6-cholesteryl octadecanoate) in a small volume of organic solvent. The IS is critical for correcting for variability in extraction and instrument response.[1]

• Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by washing sequentially with 1 mL of methanol, followed by 1 mL of water. This activates the sorbent.

• Loading: Load the plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent mixture (e.g., 40% methanol in water) to remove polar interferences like salts and some phospholipids. This step is crucial and must be optimized to ensure interferences are removed without eluting the target analyte.

• Elution: Elute the cholesteryl stearate with 1 mL of a strong, nonpolar organic solvent (e.g., hexane or a mixture like hexane:ethyl acetate 90:10 v/v).[16]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of the initial LC mobile phase (e.g., acetonitrile/isopropanol). This ensures compatibility with the LC system and pre-concentrates the analyte.

Comparison of LC-MS/MS Methodologies

The LC-MS/MS system parameters determine the separation, ionization, and detection of the analyte.

Liquid Chromatography (LC)

For a highly hydrophobic molecule like cholesteryl stearate, Reverse-Phase (RP) chromatography is the universal choice.

Parameter	Alternative 1: Isocratic Elution	Alternative 2: Gradient Elution	Rationale & Recommendation
Column	C18 (e.g., 50 x 2.1 mm, <3 µm particle size)	C18 (e.g., 100 x 2.1 mm, <2 µm particle size)	A C18 column provides the necessary hydrophobic interaction. Shorter columns are suitable for faster analysis if separation is adequate. Smaller particle sizes (UHPLC) offer higher resolution and efficiency.[8]
Mobile Phase	Acetonitrile/Isopropanol (50:50, v/v) with 10 mM Ammonium Acetate.[18][19][20]	A: Water/Methanol (60:40, v/v) + 10 mM Ammonium Acetate. B: Methanol/Chloroform (3:1, v/v) + 10 mM Ammonium Acetate.[21]	Isopropanol is an excellent solvent for lipids. Ammonium acetate is added to promote the formation of [M+NH₄]⁺ adducts, which are stable and provide excellent sensitivity in positive ion mode ESI.[3]
Flow Rate	0.3 - 0.5 mL/min	0.3 - 0.5 mL/min	Standard flow rates for analytical scale columns.
Elution Profile	A single mobile phase composition is used throughout the run.	The percentage of the strong organic solvent (B) is increased over time.	Gradient elution is strongly recommended. An isocratic method may not adequately separate cholesteryl stearate from other less hydrophobic cholesteryl esters. A gradient allows for sharper peaks and better resolution of a wide range of lipids.[21]

Mass Spectrometry (MS)

Parameter	Alternative 1: ESI (Electrospray Ionization)	Alternative 2: APCI (Atmospheric Pressure Chemical Ionization)	Rationale & Recommendation
Ionization Mode	Positive Ion Mode	Positive Ion Mode	Both are effective. APCI is often favored for nonpolar analytes as it relies on gas-phase ionization, which can be more efficient for molecules like cholesteryl esters.[1] However, ESI is also widely and successfully used, typically by forming an ammonium adduct.[3]
Precursor Ion	[M+NH₄]⁺ (m/z 671.7 for Cholesteryl Stearate)	[M+H-H₂O]⁺ (m/z 369.35, in-source fragmentation) or [M+H]⁺ (m/z 653.6)	With ESI, the ammonium adduct is the target precursor.[3] With APCI, the protonated molecule may be observed, but often in-source fragmentation occurs, yielding the stable m/z 369.35 ion directly.[1][22]
Product Ion	m/z 369.35 ([Cholesterol-H₂O]⁺)	m/z 369.35 ([Cholesterol-H₂O]⁺)	This is the signature fragment for all cholesteryl esters. Collision-induced dissociation (CID) in the mass spectrometer cleaves the ester bond, and the resulting cholesterol cation readily loses a water molecule.[3][8][21][22][23]
MRM Transition	671.7 -> 369.35	653.6 -> 369.35 or 369.35 -> fragment (less common)	The choice depends on the ionization source. The ESI transition is highly specific. The APCI transition is also robust. Monitoring this specific mass transition provides exceptional selectivity, eliminating noise from other compounds.

Recommendation: A robust starting point is a UHPLC system with a C18 column, a gradient elution with an acetonitrile/isopropanol mobile phase containing ammonium acetate, coupled to a triple quadrupole mass spectrometer using either ESI or APCI in positive ion mode. The MRM transition targeting the m/z 369.35 product ion is essential.

Executing the Validation: Acceptance Criteria

The following table summarizes the typical acceptance criteria for a full validation, based on FDA and EMA guidelines.[4][5][6][24]

Validation Parameter	Experiment	Acceptance Criteria
Calibration Curve	Analyze calibration standards at ≥ 6 non-zero concentration levels in triplicate over the expected range.	- Correlation coefficient (r²) ≥ 0.99. - Back-calculated concentrations must be within ±15% of nominal value (±20% at LLOQ). - At least 75% of standards must meet this criterion.
Accuracy & Precision (Intra- & Inter-Day)	Analyze Quality Control (QC) samples at LLOQ, Low, Medium, and High concentrations (n≥5) on at least three different days.	- Accuracy: Mean concentration within ±15% of nominal value (±20% at LLOQ). - Precision: Coefficient of Variation (CV) ≤ 15% (≤ 20% at LLOQ).
Selectivity	Analyze blank matrix samples from at least 6 different sources.	No significant interfering peaks at the retention time of the analyte and IS (response should be <20% of LLOQ).
Matrix Effect	Compare the response of the analyte in post-extraction spiked matrix from different sources to the response in a pure solution.	The CV of the calculated matrix factor across different sources should be ≤ 15%.
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Analyze QC samples after subjecting them to specified stability conditions and compare concentrations to freshly prepared QCs.	Mean concentration of stability samples should be within ±15% of the nominal concentration.
Carryover	Inject a blank sample immediately after injecting the highest concentration standard (ULOQ).	Response in the blank sample should be <20% of the LLOQ response and <5% for the IS.[8]

Conclusion

The successful validation of an LC-MS/MS method for cholest-5-en-3-yl octadecanoate is a systematic process that demands a thorough understanding of the analyte's chemistry, the biological matrix, and regulatory requirements. While faster methods like Protein Precipitation have a role in early-stage discovery, a robust and defensible method for regulated studies relies on cleaner extraction techniques like Solid-Phase Extraction or Supported Liquid Extraction .

The analytical method should employ reverse-phase gradient chromatography on a C18 column to ensure adequate separation from other lipid species. Detection via tandem mass spectrometry, monitoring the characteristic transition to the m/z 369.35 product ion , provides the necessary selectivity and sensitivity. Adherence to the validation criteria set forth by the ICH, FDA, and EMA is non-negotiable for ensuring the integrity and reliability of the final data. This comprehensive approach transforms a simple measurement into a validated, trustworthy analytical result.

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Inter-laboratory validation of cholest-5-en-3-yl octadecanoate biomarker quantification

An Inter-Laboratory Guide to the Quantitative Validation of Cholest-5-en-3-yl Octadecanoate

In the landscape of modern drug development and clinical research, the demand for robust and reliable biomarkers is paramount. Cholest-5-en-3-yl octadecanoate, a cholesteryl ester, has emerged as a significant molecular entity in various physiological and pathological processes. Its accurate quantification across different laboratories is not merely a technical challenge but a foundational requirement for the integrity of multi-site studies and the successful translation of research findings into clinical applications.

This guide provides an in-depth comparison of analytical methodologies for the quantification of cholest-5-en-3-yl octadecanoate, with a focus on inter-laboratory validation. We will delve into the causality behind experimental choices, present detailed protocols, and offer insights grounded in established regulatory frameworks to ensure the generation of reproducible and trustworthy data.

The Imperative of Methodological Harmony in Biomarker Quantification

The core principle of a successful inter-laboratory validation is the establishment of a well-characterized and robust analytical method that can be consistently reproduced. This guide will focus on the two most powerful techniques for small molecule quantification: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparative Analysis of Quantification Platforms

The choice of an analytical platform is a critical decision that influences the sensitivity, specificity, and throughput of the assay. For cholest-5-en-3-yl octadecanoate, a hydrophobic and non-volatile molecule, both LC-MS/MS and GC-MS present viable options, each with its own set of advantages and considerations.

Table 1: Performance Comparison of LC-MS/MS and GC-MS for Cholest-5-en-3-yl Octadecanoate Quantification

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Rationale for Performance
Sensitivity (LOQ)	Low ng/mL to pg/mL	Low to mid ng/mL	LC-MS/MS often provides superior sensitivity due to efficient ionization and reduced background noise.
Specificity	High (with appropriate MRM transitions)	High (with appropriate SIM ions)	Both techniques offer high specificity through mass filtering, minimizing interference from matrix components.
Throughput	High (2-5 min per sample)	Moderate (10-20 min per sample)	LC-MS/MS methods generally have faster run times.[1]
Sample Preparation	Simpler (Protein Precipitation or Liquid-Liquid Extraction)	More complex (Requires derivatization to increase volatility)[1]	The need for derivatization in GC-MS adds an extra step and potential for variability.
Accuracy (% Bias)	Typically <15%	Typically <15%	Both methods can achieve high accuracy with proper calibration and use of internal standards.[2]
Precision (%RSD)	Typically <15%	Typically <15%	With optimized protocols, both techniques demonstrate excellent repeatability.[2]
Matrix Effects	Potential for ion suppression/enhancement	Generally lower matrix effects	The high temperatures of the GC inlet can reduce matrix effects compared to the ion source in LC-MS.

The Causality Behind Method Selection

For most high-throughput applications in drug development, LC-MS/MS is the preferred platform for quantifying cholest-5-en-3-yl octadecanoate.[3] The primary drivers for this choice are its higher throughput, simpler sample preparation, and generally better sensitivity.[4][5] The ability to directly analyze the compound without chemical modification (derivatization) reduces potential sources of error and simplifies the workflow.

GC-MS , while a robust and reliable technique, is often reserved for confirmatory analysis or when specific isomers need to be resolved that are not separable by liquid chromatography.[6] The requirement for derivatization to make the analyte volatile enough for gas chromatography is a significant drawback in a high-throughput setting.[7]

Experimental Protocols for Robust Quantification

The foundation of any successful inter-laboratory validation is a meticulously detailed and well-understood experimental protocol. The following protocols are designed to be self-validating, incorporating quality control checks at each critical stage.

Protocol 1: LC-MS/MS Quantification of Cholest-5-en-3-yl Octadecanoate in Human Plasma

This protocol is grounded in the principles outlined by the FDA and EMA for bioanalytical method validation.[8][9][10]

1. Materials and Reagents:

• Cholest-5-en-3-yl octadecanoate certified reference standard

• Isotopically labeled internal standard (e.g., Cholest-5-en-3-yl octadecanoate-d7)

• HPLC-grade acetonitrile, isopropanol, and water

• Formic acid

• Human plasma (K2EDTA)

2. Sample Preparation (Protein Precipitation):

• Thaw plasma samples and quality controls (QCs) on ice.

• To 50 µL of plasma, add 10 µL of internal standard working solution (in methanol).

• Add 200 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a new 96-well plate for analysis.

3. Liquid Chromatography Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (50:50) with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Gradient: 80% B to 99% B over 2.5 minutes, hold for 1 minute, then re-equilibrate.

4. Mass Spectrometry Conditions:

• Ionization: Heated Electrospray Ionization (HESI), Positive mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Cholest-5-en-3-yl octadecanoate: Precursor > Product (specific m/z to be determined with the reference standard)

  • Internal Standard: Precursor > Product (specific m/z for the labeled compound)

5. Calibration and Quality Control:

• Prepare a calibration curve in blank plasma ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

• Prepare at least three levels of QCs (low, medium, and high) in blank plasma.

Visualization of the Analytical Workflow

A clear understanding of the experimental workflow is essential for consistent execution across different laboratories.

Caption: Standard workflow for LC-MS/MS-based biomarker quantification.

The Framework for Inter-Laboratory Validation (Cross-Validation)

To ensure data comparability between two laboratories (Lab A and Lab B), a cross-validation experiment is essential. This process is guided by regulatory documents which recommend a "fit-for-purpose" approach.[11][12]

Key Steps in Cross-Validation:

• Harmonization of Protocols: Both labs must agree upon and use the identical, detailed standard operating procedure (SOP), including reagents, instrument parameters, and acceptance criteria.

• Shared Samples: A set of at least 20 study samples, along with low, medium, and high QCs, are analyzed at both laboratories.

• Acceptance Criteria: The percentage difference between the results from the two labs for at least 67% of the samples should be within ±20%.

Caption: Logical flow of an inter-laboratory cross-validation study.

Conclusion and Best Practices

The successful inter-laboratory validation of cholest-5-en-3-yl octadecanoate quantification hinges on a foundation of scientific rigor, meticulous planning, and open communication between collaborating sites. While LC-MS/MS stands out as the preferred method for its speed and simplicity, the principles of validation remain universal.

Key Takeaways for Researchers and Scientists:

• Prioritize a Harmonized Protocol: The single most important factor for success is a detailed, unambiguous SOP followed by all participating laboratories.

• Embrace the "Fit-for-Purpose" Mindset: The extent of validation should be appropriate for the intended use of the data, as outlined in FDA and EMA guidelines.[13][14][15]

• Utilize Isotopically Labeled Internal Standards: This is non-negotiable for ensuring the accuracy and precision of mass spectrometry-based quantification.[16][17]

• Thoroughly Document Everything: Every step of the validation process, from reagent preparation to data analysis, must be meticulously documented to ensure traceability and regulatory compliance.

By adhering to these principles, the scientific community can ensure the generation of high-quality, reproducible data for cholest-5-en-3-yl octadecanoate, thereby accelerating the pace of research and drug development.

References

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Cholest-5-en-3-yl octadecanoate reference standard purity validation techniques

Cholest-5-en-3-yl Octadecanoate Reference Standard Purity Validation: A Comparative Guide to HPLC-CAD, HT-GC-FID, and 1H-qNMR

As a Senior Application Scientist overseeing the characterization of critical lipid excipients, I frequently encounter the analytical bottleneck of validating highly lipophilic reference standards. Cholest-5-en-3-yl octadecanoate, commonly known as cholesteryl stearate, is a foundational lipid used in lipid nanoparticle (LNP) formulations, liposomal drug delivery, and metabolic biomarker research.

Validating this molecule as a primary reference standard presents a unique metrological challenge. It possesses a high molecular weight (653.1 g/mol ), extreme hydrophobicity, and crucially, lacks a conjugated π -electron system. This renders traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) virtually useless, as detection at low wavelengths (e.g., 205 nm) is plagued by severe solvent interference and baseline drift.

To comply with the stringent requirements of ICH Q2(R2)[1] and USP General Chapter <11>[2], we must abandon rigid legacy methods and adopt a multi-orthogonal analytical control strategy. This guide objectively compares the three most robust techniques for cholesteryl stearate purity validation: HPLC with Charged Aerosol Detection (HPLC-CAD), High-Temperature Gas Chromatography (HT-GC-FID), and Quantitative Nuclear Magnetic Resonance (1H-qNMR).

The Causality of Technique Selection

The selection of an analytical technique must be driven by the physicochemical physics of the analyte. Here is the mechanistic rationale behind our validation toolkit:

• HPLC-CAD (Impurity Profiling): Because cholesteryl stearate lacks a chromophore, we utilize CAD. Unlike Evaporative Light Scattering Detection (ELSD), which depends on particle size and optical properties, CAD measures the charge transferred to dried aerosol particles by ionized nitrogen gas. This provides a universal, mass-dependent response for non-volatile lipids, allowing us to quantify structurally diverse organic impurities without requiring individual response factors[3][4].

• HT-GC-FID (Volatiles & Homologs): Gas chromatography offers unparalleled resolution for separating sterol esters that differ by only a single carbon in the fatty acid chain. However, the high boiling point of cholesteryl stearate dictates the use of High-Temperature GC (HT-GC). We must use thin-film (0.1 µm), cross-linked stationary phases to minimize column bleed and prevent the thermal degradation of the analyte at temperatures exceeding 350°C[5].

• 1H-qNMR (Absolute Purity): Chromatographic methods are relative; they require a reference standard to validate a reference standard—a metrological paradox. qNMR breaks this loop. The fundamental physics of NMR dictate that the resonance signal area is directly proportional to the number of nuclei, independent of the molecule's chemical nature. By co-dissolving the sample with an SI-traceable internal standard (e.g., 1,4-Dinitrobenzene), we achieve absolute purity quantification[6][7].

Decision matrix for selecting validation techniques based on analytical objectives.

Quantitative Performance Comparison

To objectively compare these alternatives, we evaluated a single candidate batch of Cholest-5-en-3-yl octadecanoate across all three platforms. The data is summarized below in accordance with ICH Q2(R2) validation parameters[1].

Performance Parameter	HPLC-CAD (NARP)	HT-GC-FID	1H-qNMR
Primary Principle	Non-aqueous reversed-phase separation with aerosol charge measurement	Thermal volatilization and separation with flame ionization	Nuclear spin resonance proportional to molar concentration
Specificity	High (Resolves critical lipid pairs, e.g., Cholesteryl Palmitate vs. Stearate)	Very High (Resolves trace volatile impurities and free sterols)	Moderate (Relies on distinct proton resonances; C6 olefinic proton)
LOD / LOQ	~2 ng / 10 ng (On-column)	~10 ng / 30 ng (On-column)	~0.1% mass fraction (Impurity detection limit)
Linearity ( R2 )	0.995 (Requires polynomial fit due to droplet physics)	> 0.999 (Highly linear across 3 logs)	> 0.999 (Inherently linear)
Precision (%RSD)	< 2.0%	< 1.5%	< 0.5%
Primary Use Case	Organic impurity profiling of related non-volatile sterol esters	Residual solvents and semi-volatile synthesis byproducts	Absolute purity determination (SI-traceable)

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, incorporating strict System Suitability Testing (SST) as mandated by USP <621>[8].

Protocol A: HPLC-CAD for Organic Impurity Profiling

Because cholesteryl stearate is insoluble in water, we must utilize Non-Aqueous Reversed-Phase (NARP) chromatography.

1. Reagent Preparation:

• Mobile Phase A: Acetonitrile / Methanol (90:10, v/v).

• Mobile Phase B: Isopropanol / Hexane (80:20, v/v). Causality: Hexane is required to keep the highly lipophilic cholesteryl stearate in solution during elution.

• Sample Diluent: Chloroform / Methanol (1:1, v/v).

2. Chromatographic Conditions:

• Column: Sub-2 µm C18 UHPLC column (100 mm × 2.1 mm).

• Gradient: 0-2 min (100% A), 2-10 min (linear gradient to 100% B), hold for 5 min.

• CAD Settings: Evaporation temperature set to 35°C (to prevent volatilization of lower molecular weight impurities).

3. System Suitability Test (SST):

• Inject a resolution mixture containing Cholesteryl Palmitate (C16) and Cholesteryl Stearate (C18).

• Acceptance Criteria: Resolution ( Rs​ ) between the two peaks must be ≥2.0 . If Rs​<2.0 , the mobile phase viscosity is likely causing band broadening; increase the column temperature to 45°C.

Protocol B: 1H-qNMR for Absolute Purity Determination

This protocol establishes the absolute mass fraction of the reference standard without relying on a pre-existing cholesteryl stearate standard.

1. Sample & Internal Standard (IS) Preparation:

• Internal Standard: 1,4-Dinitrobenzene (1,4-DNB). Causality: 1,4-DNB is highly soluble in deuterated chloroform, is chemically inert to sterol esters, and produces a distinct, sharp singlet at ~8.4 ppm, far removed from the lipid aliphatic signals.

• Accurately weigh ~20 mg of the cholesteryl stearate candidate and ~5 mg of the 1,4-DNB IS (using a microbalance with d=0.001 mg) into the same vial.

• Dissolve completely in 0.7 mL of CDCl3​ (containing 0.03% TMS) and transfer to a 5 mm NMR tube.

2. NMR Acquisition Parameters (Critical for Quantitation):

• Pulse Angle: 90° (for maximum signal-to-noise).

• Relaxation Delay ( D1​ ): 60 seconds. Causality: The delay must be at least 5×T1​ (longitudinal relaxation time) of the slowest relaxing proton in the system to ensure complete magnetization recovery. Failure to do this will result in artificially low integration values and an inaccurate purity calculation.

• Number of Scans: 64 (to ensure S/N > 250 for the analyte peaks).

3. Data Processing & Calculation:

• Phase and baseline correct the spectrum manually.

• Integrate the 1,4-DNB singlet at 8.4 ppm ( IIS​ , 4 protons).

• Integrate the cholesteryl stearate C6 olefinic proton multiplet at ~5.3 ppm ( IAnalyte​ , 1 proton).

• Calculate absolute purity ( PAnalyte​ ) using the standard qNMR mass balance equation, factoring in the molecular weights and exact weighed masses of both components.

The Integrated Validation Workflow

To certify a batch of Cholest-5-en-3-yl octadecanoate as a primary reference standard, the orthogonal data from the techniques above must be synthesized into a final mass balance calculation.

Workflow for orthogonal purity validation of cholesteryl stearate reference standards.

By combining the absolute quantitation of qNMR with the high-resolution impurity profiling of HPLC-CAD and HT-GC-FID, we create a self-validating, mathematically rigorous data package. This ensures that the cholesteryl stearate reference standard will perform flawlessly downstream, whether used for LNP formulation QC or advanced lipidomic assays.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline, European Medicines Agency. 9

• Improved quantitation of lipid classes using supercritical fluid chromatography with a charged aerosol detector, PubMed Central (PMC). 3

• Stimuli Article (qNMR), US Pharmacopeia (USP). 6

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation, MDPI. 7

• Lipid analysis via HPLC with a charged aerosol detector, ResearchGate. 4

• Understanding the Latest Revisions to USP <621>, Agilent. 8

• Reference-Standard Material Qualification, Pharmaceutical Technology.2

• Analysis of free and esterified sterols in vegetable oils, Food Chemistry / ResearchGate. 10

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Comparing liquid-liquid extraction methods for cholest-5-en-3-yl octadecanoate recovery

High-Efficiency Recovery of Cholest-5-en-3-yl Octadecanoate: A Comparative Guide to Liquid-Liquid Extraction Methods

Introduction

Cholest-5-en-3-yl octadecanoate, commonly known as cholesteryl stearate (CE 18:0), is one of the most hydrophobic lipid species encountered in biological matrices. Structurally, it consists of a rigid tetracyclic sterol backbone esterified to a fully saturated 18-carbon aliphatic chain. Lacking any polar headgroup, its extreme lipophilicity (logP > 10) poses unique challenges for quantitative extraction[1]. In plasma and tissues, cholesteryl esters are deeply sequestered within the highly hydrophobic core of lipoproteins or lipid droplets[1]. To achieve absolute quantitation, an extraction solvent must possess sufficient non-polar character to disrupt these lipid-protein assemblies while maintaining a dielectric constant that facilitates clean phase separation from the aqueous biological matrix.

As a Senior Application Scientist, I have evaluated countless lipidomics workflows. The choice of liquid-liquid extraction (LLE) method directly dictates the recovery, reproducibility, and automation potential of your assay. This guide objectively compares the three dominant biphasic extraction systems—Folch, Matyash (MTBE), and BUME—specifically for the recovery of cholest-5-en-3-yl octadecanoate.

Mechanistic Overview: The Causality of Phase Partitioning

The fundamental principle of LLE relies on the differential solubility of analytes between two immiscible liquid phases. The success of an extraction is driven by the physicochemical properties of the solvent system:

• Folch (Chloroform/Methanol/Water) : Chloroform (dielectric constant ϵ≈4.8 ) is an exceptional solvent for non-polar lipids like CE 18:0[2]. However, its high density ( 1.48 g/cm3 ) forces the organic phase to the bottom of the extraction tube. Recovering this layer requires pipetting through the aqueous layer and the proteinaceous interphase, introducing a high risk of cross-contamination and making automated liquid handling nearly impossible without specialized robotic probes[3][4].

• Matyash (MTBE/Methanol/Water) : Methyl tert-butyl ether (MTBE) offers a similar solvation capacity for non-polar lipids but has a significantly lower density ( 0.74 g/cm3 ) than water[3]. This flips the biphasic system: the lipid-rich organic layer floats on top, while the protein matrix forms a dense pellet at the bottom[3][5]. This causality—density inversion—is the cornerstone of high-throughput lipidomics[5].

• BUME (Butanol/Methanol/Heptane/Ethyl Acetate) : The BUME method initiates with a single-phase extraction using Butanol:Methanol (3:1) to deeply penetrate tissues and denature proteins without immediately forcing a phase split[6][7]. Phase separation is subsequently induced by adding Heptane:Ethyl Acetate (3:1) and 1% acetic acid[7]. Heptane acts as the highly non-polar driver to partition CE 18:0 into the upper organic layer, completely eliminating the need for halogenated solvents while maintaining top-layer collection[6][7].

Quantitative Data Comparison

The following table synthesizes the performance of these three methods for cholesteryl ester recovery based on rigorous mass spectrometry validations[3][6][8][9].

Extraction Method	Solvent System (v/v)	Organic Phase Position	CE Recovery (%)	Reproducibility (CV%)	Automation Suitability
Folch	CHCl3:MeOH:H2O (8:4:3)	Bottom	90 - 95%	< 15%	Poor (Manual only)
Matyash (MTBE)	MTBE:MeOH:H2O (10:3:2.5)	Top	92 - 98%	< 12%	Excellent
BUME	BuOH:MeOH / Heptane:EtOAc	Top	95 - 100%	< 10%	Excellent

Data aggregated from comparative lipidomic assessments of mammalian tissues and plasma[3][6][8].

Self-Validating Experimental Protocols

To ensure scientific integrity, every extraction must be treated as a self-validating system. This is achieved by incorporating a two-tier internal standard (ISTD) strategy:

• Extraction ISTD : Spiked into the raw matrix before solvent addition (e.g., CE 18:0-d7) to measure absolute recovery[6][10].

• Analytical ISTD : Spiked into the final reconstituted extract just before LC-MS/MS analysis (e.g., CE 19:0) to calculate matrix-induced ion suppression.

Protocol 1: The Matyash (MTBE) Method (Optimized for High-Throughput)[3][9]

• Sample Aliquot : Transfer 50 µL of plasma (or 20 mg homogenized tissue) into a 2 mL polypropylene tube.

• Spike : Add 10 µL of Extraction ISTD (CE 18:0-d7, 10 µg/mL).

• Protein Denaturation : Add 225 µL of ice-cold Methanol. Vortex vigorously for 10 seconds. (Causality: Methanol disrupts the lipoprotein complex, exposing the hydrophobic core).

• Lipid Solubilization : Add 750 µL of MTBE. Incubate on an orbital shaker at room temperature for 1 hour.

• Phase Separation : Add 188 µL of MS-grade H2O. Vortex for 20 seconds.

• Centrifugation : Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Collection : The upper organic phase (~700 µL) contains the cholest-5-en-3-yl octadecanoate. Using a robotic liquid handler or manual pipette, transfer 600 µL of the top layer to a new glass vial[5].

• Drying : Evaporate to dryness under a gentle stream of nitrogen. Reconstitute in Isopropanol:Methanol (1:1) containing the Analytical ISTD prior to LC-MS/MS.

Protocol 2: The BUME Method (Chloroform-Free Alternative)[6][7]

• Sample Aliquot : Transfer 50 µL of biological matrix into a 2 mL tube. Spike with Extraction ISTD.

• Single-Phase Extraction : Add 500 µL of BUME mixture (Butanol:Methanol [3:1]). Vortex for 1 minute. Incubate for 5 minutes. (Causality: Butanol provides excellent penetration for highly non-polar lipids while keeping the system monophasic for maximum surface area contact[7]).

• Two-Phase Induction : Add 500 µL of Heptane:Ethyl Acetate (3:1) followed by 500 µL of 1% Acetic Acid[7].

• Centrifugation : Centrifuge at 3,000 × g for 5 minutes.

• Collection : Transfer the upper organic phase containing the CE to a glass vial.

• Drying : Evaporate and reconstitute as described above.

Protocol 3: The Folch Method (Traditional Baseline)[1][2]

• Sample Aliquot : Transfer 50 µL of matrix. Spike with Extraction ISTD.

• Extraction : Add 1 mL of ice-cold Chloroform:Methanol (2:1). Vortex for 20 minutes.

• Phase Separation : Add 200 µL of MS-grade H2O. Centrifuge at 2,000 × g for 10 minutes[1].

• Collection : Critical Step. Carefully insert a glass Pasteur pipette through the upper aqueous layer and the solid protein interphase. Aspirate the lower chloroform layer without drawing any aqueous fluid[4].

• Drying : Evaporate and reconstitute.

Workflow Visualization

To conceptualize the physical differences and automation bottlenecks between these methods, the following diagram maps the phase separation logic.

Phase separation dynamics of Folch, MTBE, and BUME methods for cholesteryl ester recovery.

Conclusion

For the targeted recovery of cholest-5-en-3-yl octadecanoate, the legacy Folch method remains analytically robust but is fundamentally bottlenecked by its bottom-layer organic phase[4]. As demonstrated by the empirical data, the MTBE (Matyash) and BUME methods provide equal or superior recovery rates (>92%) while inverting the phase densities[3][6]. For modern, high-throughput lipidomics facilities, transitioning to MTBE or BUME is not merely an operational convenience—it is a critical evolution for assay reproducibility and automation.

References

• Title: The BUME method: a new rapid and simple chloroform-free method for total lipid extraction of animal tissue. Source: nih.gov.
• Title: Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome. Source: nih.gov.
• Title: A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. Source: nih.gov.
• Title: Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Source: mpi-cbg.de.
• Title: Comparing the Extraction Performance in Mouse Plasma of Different Biphasic Methods for Polar and Nonpolar Compounds. Source: acs.org.
• Title: Living Off the Fat of the Land: Lipid Extraction Methods. Source: chromatographyonline.com.
• Title: An Integrated Platform for High-Throughput Extraction and Mass Spectrometry-Based Quantification of Cholesterol and Sphingosine. Source: acs.org.

Sources

• 1. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The BUME method: a new rapid and simple chloroform-free method for total lipid extraction of animal tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]

Differences in liposome encapsulation efficiency between free cholesterol and cholest-5-en-3-yl octadecanoate

As lipid-based nanocarriers become increasingly sophisticated, the selection of sterol components dictates not only the structural integrity of the vehicle but also its fundamental payload capacity. This guide provides an objective, mechanistically grounded comparison between traditional free cholesterol and its highly lipophilic esterified derivative, cholest-5-en-3-yl octadecanoate (cholesteryl stearate), focusing on their divergent impacts on Encapsulation Efficiency (EE%).

Mechanistic Divergence: Bilayer Intercalation vs. Core Segregation

The structural fate of a lipid nanoparticle is governed by the thermodynamic properties of its constituents. The choice between free cholesterol and cholesteryl stearate fundamentally alters the architecture of the resulting nanocarrier.

Free Cholesterol (Amphipathic Anchor): Free cholesterol possesses a polar 3-hydroxyl (-OH) group. During lipid self-assembly, this hydroxyl group anchors at the aqueous interface of the phospholipid bilayer, allowing the rigid tetracyclic steroid ring to intercalate parallel to the hydrophobic acyl chains. This structural alignment increases the packing parameter of the bilayer, reducing membrane fluidity above the lipid's phase transition temperature ( Tm​ ) and limiting bilayer curvature[1]. The result is a classic unilamellar liposome with a distinct aqueous core.

Cholest-5-en-3-yl Octadecanoate (Hydrophobic Sink): Cholesteryl stearate is synthesized via the esterification of cholesterol’s 3-hydroxyl group with an 18-carbon saturated fatty acid (stearic acid). This covalent modification entirely abolishes the molecule's amphiphilicity. Lacking a polar anchor, cholesteryl stearate is thermodynamically repelled from the lipid-water interface. Instead of intercalating into the bilayer, it undergoes phase separation and segregates into the internal cavity. This drives a morphological transition from an aqueous-core liposome to a Solid Lipid Nanoparticle (SLN), a nanostructured lipid carrier (NLC), or a "cholestosome" featuring a dense, hydrophobic lipid core[2][3].

Structural assembly pathways of free cholesterol versus cholesteryl stearate in lipid nanocarriers.

Impact on Encapsulation Efficiency (EE%)

The architectural shift from an aqueous vesicle to a solid lipid core dictates the encapsulation efficiency for different classes of active pharmaceutical ingredients (APIs).

Hydrophobic Drug Encapsulation: The Capacity Limit vs. The Sink Effect

In traditional free cholesterol liposomes, hydrophobic drugs are confined to the phospholipid bilayer. Here, a competitive displacement mechanism occurs: as the molar ratio of free cholesterol increases (typically >30 mol%), cholesterol molecules outcompete hydrophobic drugs for the limited interstitial space within the acyl chains. This steric hindrance can precipitously drop the EE% of lipophilic compounds from ~88% down to ~72%[1][4].

Conversely, substituting free cholesterol with cholesteryl stearate completely bypasses this bilayer capacity limit. By forming a massive, continuous hydrophobic core, cholesteryl stearate acts as a thermodynamic "sink" for lipophilic molecules. Experimental data demonstrates that lipid nanoparticles enriched with cholesteryl stearate achieve near-quantitative encapsulation efficiencies (95% to >99%) for highly lipophilic radiotracers and cyanine dyes, while maintaining superior structural stability for over 130 days compared to free cholesterol equivalents[3].

Hydrophilic Drug Encapsulation: The Cost of Core Displacement

While cholesteryl stearate excels at lipophilic delivery, it is highly detrimental to the encapsulation of hydrophilic drugs. Because cholesteryl stearate displaces the internal aqueous volume to form a solid core, the physical space required to dissolve water-soluble APIs is eliminated. For hydrophilic drugs, free cholesterol remains the superior excipient, as it stabilizes the bilayer while preserving the large aqueous cavity necessary for high-volume hydrophilic encapsulation[1].

Quantitative Data Comparison

The following table summarizes the divergent performance metrics and physicochemical properties of nanocarriers formulated with these two sterols.

Property	Free Cholesterol Formulation	Cholest-5-en-3-yl Octadecanoate Formulation
Molecular Nature	Amphipathic (Polar -OH headgroup)	Completely Hydrophobic (Esterified)
Structural Localization	Intercalated within the phospholipid bilayer	Segregated into the internal particle core
Nanocarrier Architecture	Unilamellar or Multilamellar Vesicle (Liposome)	Solid Lipid Nanoparticle (SLN) / Cholestosome
EE% (Hydrophilic Drugs)	High (Preserves aqueous core)	Very Low (Aqueous core is displaced)
EE% (Hydrophobic Drugs)	Moderate (~70-88%, limited by bilayer space)	Near-Quantitative (>95%, massive core sink)
Primary Limitation	High concentrations expel hydrophobic drugs	Unsuitable for standard water-soluble APIs

Self-Validating Experimental Protocols

To accurately assess the differences in EE% between these two systems, the formulation and quantification methodologies must be tailored to the thermodynamic requirements of the specific sterol.

Protocol A: Preparation of Free Cholesterol Liposomes (Thin-Film Hydration)

Causality: Free cholesterol readily co-solubilizes with phospholipids in organic solvents and spontaneously intercalates during aqueous hydration.

• Lipid Mixing: Dissolve phospholipids (e.g., DPPC) and free cholesterol (70:30 molar ratio) in chloroform/methanol (2:1 v/v) in a round-bottom flask.

• Film Formation: Evaporate the solvent under reduced pressure using a rotary evaporator to form a uniform, thin lipid film.

• Hydration: Hydrate the film with PBS (containing the hydrophilic drug, if applicable) at a temperature at least 10°C above the Tm​ of the primary phospholipid (e.g., 55°C for DPPC) for 1 hour.

• Sizing: Extrude the multilamellar suspension 10 times through a 100 nm polycarbonate membrane to yield unilamellar vesicles.

Protocol B: Preparation of Cholesteryl Stearate Nanoparticles (Hot Homogenization)

Causality: Cholesteryl stearate has a high melting point (~83°C). It must be processed above this temperature to ensure it melts into a liquid oil phase, allowing homogeneous mixing with hydrophobic drugs before solidifying into a core upon cooling.

• Melting Phase: Heat cholesteryl stearate and the hydrophobic API to 85°C until fully melted and miscible.

• Aqueous Phase: Heat an aqueous surfactant solution (e.g., Poloxamer 188 or Tween 80) to 85°C.

• Emulsification: Disperse the molten lipid phase into the hot aqueous phase under high-shear homogenization (e.g., 15,000 RPM for 5 minutes).

• Solidification: Rapidly cool the nanoemulsion in an ice bath to crystallize the cholesteryl stearate, forming Solid Lipid Nanoparticles (SLNs).

Protocol C: Self-Validating Quantification of Encapsulation Efficiency (EE%)

Causality: A robust EE% assay must account for total drug recovery to rule out degradation or adsorption to labware. This protocol uses a mass-balance approach ( Total=Free+Encapsulated ).

Step-by-step experimental workflow for determining drug encapsulation efficiency (EE%).

• Separation: Subject 1 mL of the nanocarrier suspension to ultracentrifugation (100,000 × g, 4°C, 1 hour) to pellet the heavy lipid particles.

• Supernatant Analysis (Free Drug): Collect the supernatant and quantify the unencapsulated drug via HPLC.

• Pellet Lysis (Encapsulated Drug): Resuspend the lipid pellet in 1 mL of a membrane-disrupting solvent. Crucial distinction: Use 1% Triton X-100 in PBS for free cholesterol liposomes, or pure methanol/chloroform for cholesteryl stearate SLNs to fully dissolve the solid core.

• Quantification & Mass Balance: Quantify the lysate via HPLC. Validate the assay by ensuring that [Free]+[Encapsulated]≈[TotalInitialInput] . Calculate EE% as ([Encapsulated]/[TotalInitialInput])×100 .

References

• Lipid Composition Effect on Liposome Properties: Role of Cholesterol Pharma Excipients
• Influence of cholesterol on liposome stability and on in vitro drug release SciSpace / PubMed
• Synthetic Lipid Nanoparticles Targeting Steroid Organs Journal of Nuclear Medicine
• Cholestosome vesicles for incorporation of molecules into chylomicrons (US11052052B2)

Sources

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. US11052052B2 - Cholestosome vesicles for incorporation of molecules into chylomicrons - Google Patents [patents.google.com]
• 3. Synthetic Lipid Nanoparticles Targeting Steroid Organs | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. scispace.com [scispace.com]

Safety & Regulatory Compliance

Cholest-5-en-3-yl octadecanoate proper disposal procedures

Comprehensive Disposal and Safety Protocol for Cholest-5-en-3-yl Octadecanoate (Cholesteryl Stearate)

Operational Context and Hazard Profiling

Cholest-5-en-3-yl octadecanoate (commonly known as cholesteryl stearate, CAS: 118-32-1) is a highly hydrophobic cholesterol ester fundamental to lipid nanoparticle (LNP) formulation, liposomal drug delivery systems, and chromatography. From an environmental health and safety (EHS) perspective, the bulk solid lipid is generally recognized as a non-hazardous substance .

However, the operational reality of pharmaceutical development dictates that this lipid is rarely handled in isolation. The true disposal hazards are governed by its carrier solvents (e.g., chloroform, dichloromethane) and its physical transformation into nanoscale structures. When formulated into particles smaller than 100 nm, the material exhibits amplified biological reactivity and mobility, necessitating strict nanomaterial disposal protocols [[1]]().

Quantitative Waste Stream Classification

To prevent cross-contamination and ensure regulatory compliance, cholesteryl stearate waste must be triaged based on its physical state and associated matrix.

Waste State	Associated Matrix / Solvent	EHS Classification	Primary Disposal Route
Bulk Solid	None (Pure Lipid)	Non-Hazardous Chemical Waste	Controlled Incineration
Organic Solution	Halogenated (e.g., Chloroform, DCM)	Hazardous Waste (Halogenated)	EPA-regulated Incineration
Organic Solution	Non-Halogenated (e.g., Ethanol)	Hazardous Waste (Flammable)	EPA-regulated Incineration
Nanoparticle Suspension	Aqueous Buffer (e.g., PBS, HEPES)	Nanomaterial Waste	Specialized EHS Pickup

Step-by-Step Disposal Methodologies

Protocol A: Bulk Solid Lipid Disposal

Causality: Unused or expired solid cholesteryl stearate is chemically stable and non-reactive 2. However, it must not be disposed of in standard municipal trash or washed down the drain to prevent environmental accumulation and plumbing blockages 3.

• Containment: Keep the chemical in its original, tightly closed container . Do not mix with other waste streams.

• Labeling: Label clearly as "Non-Hazardous Chemical Waste - Cholesteryl Stearate".

• Disposal: Transfer to a designated chemical waste collection area for licensed professional incineration 2.

• Validation Step: Confirm the container is completely sealed by performing a gentle inversion test. Cross-reference the waste log with the exact mass disposed to ensure zero inventory discrepancies.

Protocol B: Solvent-Dissolved Lipid Waste

Causality: Cholesteryl stearate's extreme hydrophobicity requires organic solvents for dissolution (e.g., during thin-film hydration). The solvent entirely dictates the waste classification and hazard level.

• Segregation: Strictly separate halogenated waste (e.g., chloroform) from non-halogenated waste (e.g., ethanol). Mixing these streams significantly increases disposal costs and the risk of exothermic reactions.

• Containment: Pour waste into high-density polyethylene (HDPE) or glass carboys specifically designated for organic solvents.

• Labeling: Attach a hazardous waste tag detailing the exact volume percentages (e.g., "99% Chloroform, 1% Cholesteryl Stearate").

• Storage: Store in a ventilated, fire-safe cabinet until EHS pickup 4.

• Validation Step: Visually inspect the waste carboy for phase separation or off-gassing. A stable, single-phase liquid without pressure buildup validates correct solvent segregation.

Protocol C: LNP-Formulated Waste (Nanomaterial Waste)

Causality: When formulated into LNPs (<100 nm), the lipid complex can bypass biological barriers more easily than bulk material, necessitating stricter disposal protocols to prevent unintended exposure 1.

• Collection: Collect all LNP suspensions in a sealable, shatter-resistant container [[5]]().

• Double-Bagging: Place the primary container inside a secondary plastic bag and seal it securely 1.

• Labeling: Visibly label the outer container as "Nanomaterial Waste" along with the approximate particle size and composition 6.

• Disposal: Do not dispose of nanoparticle suspensions down the drain [[4]](). Contact EHS for specialized nanomaterial waste pickup and subsequent incineration 7.

• Validation Step: After double-bagging, wipe the exterior of the outer bag with a clean wet wipe. Inspect the wipe to validate zero external contamination before EHS handover.

Waste Routing Workflow

Decision matrix for Cholest-5-en-3-yl octadecanoate waste routing.

Spill Response and Decontamination Plan

Causality: Dry sweeping solid lipid powders can cause aerosolization, leading to inhalation risks. Nanoparticle spills require specialized containment due to their high mobility and potential to penetrate standard protective barriers [[1]]().

• Solid Spills: Do not dry sweep. Use a HEPA-filtered vacuum or wet sorbent pads to collect the powder 5. Place all cleanup materials in a sealed container for disposal 8.

• Solution/LNP Spills: Absorb with inert material (e.g., vermiculite, sand) 9. For LNP spills, wet-wipe the area thoroughly after absorption, and dispose of all wipes as nanomaterial waste 7.

• Validation Step: After cleaning a solid spill, use a secondary wet wipe on the affected area; if the wipe remains completely clean upon visual inspection, the area is validated as decontaminated. For solvent spills, verify the absence of residual solvent odors and ensure the area is fully dry before resuming operations.

References

• Sigma-Aldrich. "SAFETY DATA SHEET: Cholesteryl stearate."

• CDN Isotopes. "Safety Data Sheet - CDN Isotopes: Cholesteryl Stearate." 2

• ChemicalBook. "Chemical Safety Data Sheet MSDS / SDS - CHOLESTERYL STEARATE." 8

• University of Michigan Environment, Health & Safety. "Nanomaterials Standard Operating Procedure." 5

• Santa Cruz Biotechnology. "Cholesteryl stearate." 3

• Pfaltz & Bauer. "SAFETY DATA SHEET: Cholesteryl stearate 97%." 9

• University of Florida EH&S. "Nanoparticle Safety Guidance." 7

• University of Toronto Environmental Health & Safety. "Guidelines on Working with Nanomaterials in the Laboratory." 1

• Adolphe Merkle Institute (Basel). "Health, Safety and Environmental Protection Regulations." 4

• The Ohio State University Environmental Health and Safety. "Nanoparticle Safety Program." 6

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